N-Nitroso Desmethyl Clozapine

Core Science & Biosynthesis

An In-depth Technical Guide to the Formation Mechanism of N-Nitroso Desmethyl Clozapine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for patient safety and regulatory compliance.[1][2] These compounds are classified as probable human carcinogens, necessitating stringent control over their presence in medications.[1] N-Nitroso Desmethyl Clozapine (NDMC), a potential impurity in the atypical antipsychotic clozapine, is formed from the reaction of its primary metabolite, desmethyl clozapine, with nitrosating agents. This guide provides a comprehensive technical overview of the NDMC formation mechanism, potential sources of reactants, influencing factors, and analytical methodologies for its detection and control. A thorough understanding of these elements is crucial for developing effective risk mitigation strategies in the manufacturing and storage of clozapine-containing drug products.

Introduction: The Context of Nitrosamine Impurities

Since 2018, the pharmaceutical industry has been intensely focused on the issue of nitrosamine impurities, following their initial detection in angiotensin II receptor blockers.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines requiring manufacturers to perform comprehensive risk assessments for the potential of nitrosamine formation in all chemically synthesized active pharmaceutical ingredients (APIs) and drug products.[1][3][4]

Clozapine is an essential medication for treatment-resistant schizophrenia.[5] It undergoes extensive metabolism in the liver, primarily through demethylation to N-desmethylclozapine and oxidation to clozapine N-oxide.[5][6] The presence of a secondary amine group in the N-desmethylclozapine metabolite makes it susceptible to nitrosation, leading to the formation of NDMC.[7]

The Fundamental Chemistry of N-Nitrosation

The formation of N-nitrosamines is a chemical reaction between a nitrosating agent and a secondary or tertiary amine.[2][8] This reaction is typically favored under acidic conditions and can be accelerated by elevated temperatures.[8]

The core of the reaction involves the electrophilic attack of a nitrosonium ion (NO+) on the nucleophilic nitrogen of a secondary amine.[9][10] The nitrosonium ion is usually generated in situ from nitrous acid (HNO2), which itself is formed from nitrites (like sodium nitrite) in the presence of a strong acid.[10]

The general mechanism can be summarized in the following steps:

• Formation of Nitrous Acid: In an acidic medium, nitrite salts are protonated to form nitrous acid.

• Formation of the Nitrosonium Ion: Nitrous acid is further protonated and subsequently loses a water molecule to form the highly reactive nitrosonium ion.[10]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of the secondary amine (in this case, desmethyl clozapine) attacks the electrophilic nitrosonium ion.

• Deprotonation: The resulting intermediate is then deprotonated, typically by a water molecule, to yield the stable N-nitrosamine.[10]

General mechanism of N-nitrosamine formation.

Sources of Reactants: Desmethyl Clozapine and Nitrosating Agents

The formation of NDMC requires the simultaneous presence of desmethyl clozapine and a nitrosating agent under favorable conditions.

Formation of Desmethyl Clozapine

Desmethyl clozapine is a major metabolite of clozapine.[5][6] While primarily formed in the body after drug administration, the potential for its presence as a degradation product in the drug substance or product cannot be entirely dismissed. Forced degradation studies on clozapine have shown its susceptibility to degradation under acidic and oxidative conditions.[11][12]

Sources of Nitrosating Agents in Pharmaceutical Manufacturing

Nitrosating agents can be introduced into the manufacturing process from various sources:

• Raw Materials and Reagents: The use of sodium nitrite or other nitrosating agents in the synthesis of the API or excipients is a primary risk factor.[13] Impurities in starting materials, intermediates, and solvents can also be a source.[13][14]

• Manufacturing Process Conditions: Certain manufacturing steps, such as wet granulation, if performed with water containing nitrites, can create a conducive environment for nitrosation.[15]

• Cross-Contamination: Using non-dedicated equipment or improper cleaning procedures can lead to cross-contamination from other processes where nitrosating agents are used.[13]

• Packaging Materials: Certain packaging materials, such as nitrocellulose-based lidding foils, can be a source of nitrosating agents.[13]

Potential sources of nitrosating agents in pharmaceutical manufacturing.

The Specific Formation Mechanism of N-Nitroso Desmethyl Clozapine

The formation of NDMC follows the general principles of N-nitrosation of secondary amines. The piperazine ring of desmethyl clozapine contains a secondary amine that is susceptible to nitrosation.

The chemical name for N-Nitroso Desmethyl Clozapine is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][16]diazepine.[7][17][18]

Factors Influencing NDMC Formation

Several factors can influence the rate and extent of NDMC formation:

Factor	Influence on NDMC Formation
pH	Acidic conditions (low pH) generally accelerate the reaction by promoting the formation of the nitrosonium ion.[8]
Temperature	Higher temperatures can increase the rate of the nitrosation reaction.[8]
Concentration of Reactants	Higher concentrations of both desmethyl clozapine and the nitrosating agent will lead to a faster rate of NDMC formation.
Presence of Catalysts/Inhibitors	Certain species can catalyze or inhibit the reaction. For example, some anions can act as catalysts.[9] Conversely, antioxidants like ascorbic acid can inhibit nitrosation by scavenging nitrosating agents.

Analytical Methodologies for NDMC Detection

The detection and quantification of NDMC at trace levels require highly sensitive and specific analytical methods.

Common Analytical Techniques

The most widely used techniques for nitrosamine analysis are hyphenated chromatographic and mass spectrometric methods:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for nitrosamine analysis due to its high sensitivity, selectivity, and applicability to a wide range of compounds.[19][20]

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): This technique is also highly sensitive and is particularly suitable for volatile nitrosamines.

A Typical LC-MS/MS Protocol for NDMC Analysis

The following is a generalized protocol for the analysis of NDMC in a drug product.

Step 1: Sample Preparation

• Weigh a representative sample of the drug product.

• Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Add an internal standard, such as a deuterated analog of NDMC, to correct for matrix effects and variations in instrument response.[21]

• Perform sample clean-up if necessary, using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[19]

• Centrifuge the sample and transfer the supernatant for analysis.[21]

Step 2: Chromatographic Separation

• Inject the prepared sample into an LC system equipped with a suitable column (e.g., C18).

• Use a mobile phase gradient to achieve chromatographic separation of NDMC from other components in the sample.

Step 3: Mass Spectrometric Detection

• The eluent from the LC column is introduced into the mass spectrometer.

• Use an appropriate ionization technique, such as electrospray ionization (ESI) in positive mode.[21]

• Detect and quantify NDMC using Multiple Reaction Monitoring (MRM) mode, which provides high specificity by monitoring a specific precursor-to-product ion transition.[21]

Risk Assessment and Mitigation Strategies

A proactive approach to risk assessment and mitigation is essential for controlling NDMC impurities.

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An In-depth Technical Guide on the Synthesis of N-Nitroso Desmethyl Clozapine Reference Standard

Abstract

This technical guide provides a comprehensive protocol for the synthesis of the N-Nitroso Desmethyl Clozapine reference standard. This compound is a critical impurity of clozapine, an atypical antipsychotic drug. The guide details the chemical synthesis, purification, and characterization of N-Nitroso Desmethyl Clozapine, intended for researchers, scientists, and professionals in drug development and quality control. The synthesis involves the nitrosation of desmethyl clozapine, a primary metabolite of clozapine. Given that N-nitroso compounds are often potent genotoxic carcinogens, the ability to accurately detect and quantify this impurity is crucial for ensuring the safety of clozapine formulations.

Introduction: The Critical Role of N-Nitroso Desmethyl Clozapine in Drug Safety

Clozapine is a key therapeutic agent for treatment-resistant schizophrenia. Its metabolism in the body produces desmethyl clozapine, which contains a secondary amine group. This functional group is susceptible to nitrosation, a chemical process that can lead to the formation of N-Nitroso Desmethyl Clozapine. The classification of many N-nitroso compounds as probable human carcinogens has led to heightened scrutiny from global regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] Consequently, the detection and control of such impurities in pharmaceutical products are mandatory to mitigate potential cancer risks to patients.[1]

The synthesis of a highly purified N-Nitroso Desmethyl Clozapine reference standard is a prerequisite for developing and validating sensitive analytical methods required for its quantification at trace levels in clozapine drug substances and products.

Synthesis Pathway and Underlying Chemistry

The synthesis of N-Nitroso Desmethyl Clozapine is accomplished via the nitrosation of its precursor, desmethyl clozapine. This reaction is typically carried out using sodium nitrite in an acidic environment.

Overall Reaction:

Desmethyl Clozapine + Sodium Nitrite (NaNO₂) + Acid → N-Nitroso Desmethyl Clozapine + Water (H₂O) + Sodium Salt

Chemical Mechanism:

The reaction is initiated by the in-situ formation of nitrous acid (HNO₂) from sodium nitrite and a strong acid. Protonation of nitrous acid generates the highly electrophilic nitrosonium ion (NO⁺). The secondary amine of desmethyl clozapine then acts as a nucleophile, attacking the nitrosonium ion. A subsequent deprotonation step yields the stable N-nitroso derivative.

Detailed Experimental Protocol

3.1. Necessary Materials and Reagents:

• Desmethyl Clozapine

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or a similar strong acid

• An appropriate organic solvent (e.g., Dichloromethane - DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized water

• Brine solution

3.2. Step-by-Step Synthesis Procedure:

• Preparation of the Starting Material: Begin by dissolving a precisely weighed amount of desmethyl clozapine in an organic solvent within a round-bottom flask.

• Acidification: The flask is then cooled in an ice bath to 0-5°C. An aqueous solution of acid is added dropwise with continuous stirring to create the necessary acidic conditions for the reaction.

• Introduction of the Nitrosating Agent: A solution of sodium nitrite in deionized water is added slowly to the reaction mixture, ensuring the temperature is maintained. This controlled addition is vital to manage the exothermic nature of the reaction.

• Monitoring the Reaction: The progress of the synthesis is monitored using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Quenching and Neutralization: Upon completion, the reaction is carefully quenched by the slow addition of a saturated sodium bicarbonate solution to neutralize the excess acid.

• Extraction of the Product: The mixture is transferred to a separatory funnel for extraction of the N-Nitroso Desmethyl Clozapine into the organic layer. This layer is then washed with deionized water and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification of the Final Product: The resulting crude product is purified by column chromatography on silica gel to yield the high-purity N-Nitroso Desmethyl Clozapine reference standard.

Visualizing the Synthesis Workflow

The following diagram provides a clear, step-by-step visualization of the entire synthesis process.

Caption: Synthesis workflow for N-Nitroso Desmethyl Clozapine.

Comprehensive Characterization of the Reference Standard

The identity and purity of the synthesized N-Nitroso Desmethyl Clozapine must be unequivocally confirmed through a battery of analytical techniques.

5.1. Spectroscopic Analysis:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the precise chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight and elemental composition. The molecular formula is C₁₇H₁₆ClN₅O with a molecular weight of 341.8 g/mol .[2][3]

• Infrared (IR) Spectroscopy: To identify key functional groups, especially the N-N=O stretch characteristic of a nitroso group.

5.2. Chromatographic Analysis:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

• Thin Layer Chromatography (TLC): For in-process monitoring of the reaction.

Summary of Key Quantitative Parameters

Parameter	Recommended Value
Molar Ratio (Desmethyl Clozapine:NaNO₂)	1 : 1.2
Reaction Temperature	0-5 °C
Reaction Duration	2-4 hours
pH	2-3
Expected Yield (Post-Purification)	75-90%

Critical Safety Considerations

• Handling of N-Nitroso Compounds: As potential carcinogens, all manipulations involving N-Nitroso Desmethyl Clozapine must be conducted in a certified fume hood.

• Personal Protective Equipment (PPE): The use of appropriate PPE, including gloves, a lab coat, and safety glasses, is mandatory.

• Reagent Handling: Sodium nitrite is a strong oxidizing agent and is toxic. It should be handled with care.

• Waste Disposal: All chemical waste must be disposed of in accordance with institutional and local environmental regulations.

Visual Representation of the Reaction Mechanism

Caption: The mechanism of N-nitrosation of desmethyl clozapine.

Ensuring Trustworthiness Through Self-Validating Protocols

The integrity of this synthesis protocol is maintained through its self-validating nature. In-process controls, such as TLC or HPLC monitoring, provide real-time feedback on the reaction's progress and the formation of any byproducts. The final, comprehensive characterization using orthogonal analytical methods ensures a high degree of confidence in the identity and purity of the N-Nitroso Desmethyl Clozapine reference standard. A purity of ≥98% is typically required for a reference standard used in regulatory filings.

Conclusion

This guide provides a robust and reliable methodology for the synthesis of the N-Nitroso Desmethyl Clozapine reference standard. The availability of this high-purity standard is essential for the pharmaceutical industry to accurately monitor and control this potentially carcinogenic impurity in clozapine products, thereby ensuring patient safety and meeting stringent regulatory requirements.

References

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026).
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• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs.
• Chemicea. (n.d.). N-Nitroso Clozapine EP Impurity C.
• Venkatasai Life Sciences. (n.d.). Clozapine Nitroso EP Impurity C.
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N-Nitroso Desmethyl Clozapine chemical properties and structure

An In-Depth Technical Guide to N-Nitroso Desmethyl Clozapine: Structure, Properties, and Analysis

Abstract

This technical guide provides a comprehensive overview of N-Nitroso Desmethyl Clozapine, a nitrosamine drug substance-related impurity (NDSRI) of the atypical antipsychotic, clozapine. As a member of the N-nitrosamine class of compounds, which are recognized as probable human carcinogens, the detection and control of N-Nitroso Desmethyl Clozapine are of critical importance for pharmaceutical quality and patient safety.[1] This document, intended for researchers, scientists, and drug development professionals, details the core chemical properties and structure of this impurity. It further explores its mechanism of formation via the nitrosation of its precursor, N-desmethylclozapine, and outlines the primary sources of nitrosating agents in the pharmaceutical manufacturing process. Recognizing the analytical challenges associated with nitrosamines, this guide presents a robust, step-by-step analytical workflow using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for its sensitive and specific quantification. The causality behind experimental choices is explained to provide field-proven insights, ensuring the described protocols are self-validating and trustworthy.

The Challenge of Nitrosamine Impurities in Pharmaceuticals

The discovery of N-nitrosamine impurities in widely used medications in 2018 triggered significant regulatory scrutiny and industry-wide action.[2] N-nitrosamines are a class of chemical compounds formed by the reaction of amines (secondary or tertiary) with nitrosating agents, such as nitrites, under specific conditions like heat or acidity.[3] Classified as "probable human carcinogens" based on extensive animal studies, their presence in drug products, even at trace levels, poses a potential risk to patients.[1][3]

This has led global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to issue stringent guidelines requiring manufacturers to perform comprehensive risk assessments for the presence of nitrosamines in all pharmaceutical products.[3] Contamination can arise at various stages, from the synthesis of the active pharmaceutical ingredient (API) to the formulation and storage of the final drug product.[2] Key sources of risk include contaminated raw materials, solvents, excipients containing trace nitrites, and specific processing conditions.[1][4] Understanding the chemical properties and formation pathways of specific nitrosamine impurities, such as N-Nitroso Desmethyl Clozapine, is therefore essential for developing effective control strategies.

N-Nitroso Desmethyl Clozapine: A Profile

N-Nitroso Desmethyl Clozapine (also known as N-Nitroso N-Demethyl Clozapine or Clozapine Nitroso EP Impurity C) is an NDSRI derived from clozapine.[5][6] Clozapine is an atypical antipsychotic medication critical for treating schizophrenia that has not responded to other medications.[6] Its major active metabolite is N-desmethylclozapine (NDMC or norclozapine), a secondary amine that serves as the direct precursor to this nitrosamine impurity.[7]

Chemical Identity and Structure

The chemical structure of N-Nitroso Desmethyl Clozapine is characterized by the addition of a nitroso group (-N=O) to the nitrogen atom of the piperazine ring of the N-desmethylclozapine molecule.

Caption: Figure 1: Structure of N-Nitroso Desmethyl Clozapine.

Physicochemical Properties

A summary of the core chemical and physical properties for N-Nitroso Desmethyl Clozapine is provided in Table 1. This data is essential for the development of analytical methods, including the selection of appropriate solvents and chromatographic conditions.

Property	Value	Source
IUPAC Name	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][2][8]diazepine	[5][6]
Molecular Formula	C₁₇H₁₆ClN₅O	[6][8]
Molecular Weight	341.80 g/mol	[6][8]
Canonical SMILES	C1CN(CCN1N=O)C2=NC3=C(C=C(C=C3)Cl)NC4=CC=CC=C42	[8]
InChIKey	ZVYFAHTVYISDOP-UHFFFAOYSA-N	[8]

Table 1: Core Physicochemical Properties.

Formation Pathway and Risk Mitigation

Mechanism of Formation

The formation of N-Nitroso Desmethyl Clozapine occurs via a classic nitrosation reaction. The secondary amine nitrogen on the piperazine ring of N-desmethylclozapine acts as a nucleophile, attacking a nitrosating agent (e.g., nitrous anhydride, N₂O₃), which is typically formed from nitrite salts (like NaNO₂) under acidic conditions.[2][3]

Caption: Figure 2: Formation of N-Nitroso Desmethyl Clozapine.

Sources of Precursors and Risk Factors

The risk of forming N-Nitroso Desmethyl Clozapine is dependent on the simultaneous presence of its two key precursors:

• Amine Precursor: N-desmethylclozapine may be present as a known metabolite, a process-related impurity, or a degradant of the clozapine API.[7]

• Nitrosating Agent Precursor: Nitrite impurities are the most common source. They can be inadvertently introduced into the manufacturing process through various raw materials and excipients.[1] Common excipients have been found to contain trace levels of nitrites, which can be sufficient to trigger nitrosamine formation.[1]

The risk is further exacerbated by formulation and processing factors. For instance, wet granulation processes and the presence of moisture can facilitate the reaction.[4] The pH of the local environment within a solid dosage form can also significantly influence the rate of formation.[4][9]

Risk Mitigation Strategies

Based on established principles for nitrosamine control, mitigation strategies should focus on:

• Raw Material Control: Rigorously testing excipients and other raw materials for nitrite content to select sources with the lowest possible levels.

• Process Optimization: Modifying manufacturing processes to avoid conditions conducive to nitrosation (e.g., high temperatures, acidic pH).

• Formulation Science: Incorporating antioxidants or pH modifiers as inhibitors in the drug product formulation, where appropriate and validated.

• Supplier Qualification: Working closely with suppliers to understand and control their manufacturing processes for raw materials.

Analytical Control and Characterization

The trace-level quantification of N-nitrosamines in complex pharmaceutical matrices presents significant analytical challenges. Reports from analytical scientists indicate that N-nitroso clozapine can exhibit inconsistent behavior when spiked into samples, suggesting potential instability, matrix interactions, or pH sensitivity during sample preparation.[10] Therefore, a highly sensitive and specific analytical method is required.

Recommended Analytical Workflow: LC-MS/MS

Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold-standard technique for nitrosamine analysis due to its exceptional sensitivity and selectivity. A typical workflow is outlined below.

Caption: Figure 3: LC-MS/MS workflow for nitrosamine analysis.

Experimental Protocol: Quantification by LC-MS/MS

This protocol is a representative methodology and must be fully validated for its intended use.

1. Materials and Reagents:

• N-Nitroso Desmethyl Clozapine Reference Standard[11]

• Isotopically Labeled Internal Standard (e.g., N-Nitroso Desmethyl Clozapine-d4)

• LC-MS Grade Acetonitrile, Methanol, and Water

• Formic Acid and/or Ammonium Formate (for mobile phase)

• Ammonium Hydroxide (for sample preparation, if needed)[10]

2. Standard and Sample Preparation:

• Causality: The goal is to extract the analyte while minimizing degradation. Given reported instability, minimizing exposure to light and acidic conditions is crucial.[10] Adding a small amount of base like ammonia can improve stability in solution.[10]

• Step 1 (Stock Solutions): Prepare a 1.0 mg/mL stock solution of the reference standard and internal standard in methanol.

• Step 2 (Working Standards): Serially dilute the stock solution to prepare calibration standards ranging from approximately 0.5 ng/mL to 100 ng/mL. Spike each with a fixed concentration of the internal standard.

• Step 3 (Sample Preparation):

  • a. Accurately weigh a portion of the powdered drug product.

  • b. Add a measured volume of extraction solvent (e.g., 90:10 Methanol:Water with 0.1% ammonia).

  • c. Spike with the internal standard.

  • d. Vortex for 2 minutes. Avoid excessive sonication which may degrade the analyte.[10]

  • e. Centrifuge at >4000 rpm for 10 minutes.

  • f. Transfer the supernatant to an HPLC vial for analysis.

3. LC-MS/MS Conditions:

• Causality: A C18 column provides good reversed-phase retention for this type of molecule. Gradient elution is used to effectively separate the analyte from the API and excipients, reducing matrix effects like ion suppression.[10] Positive Electrospray Ionization (ESI+) is chosen as the molecule contains basic nitrogen atoms that are readily protonated. Multiple Reaction Monitoring (MRM) provides the highest selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

• LC System: UPLC/HPLC System

• Column: C18, e.g., 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 5-10% B, ramp to 95% B, hold, and re-equilibrate.

• Flow Rate: 0.3 - 0.4 mL/min

• Column Temperature: 40 °C

• MS System: Triple Quadrupole Mass Spectrometer

• Ion Source: ESI+

• MRM Transitions:

  • N-Nitroso Desmethyl Clozapine: m/z 342.1 → [Product Ion 1], m/z 342.1 → [Product Ion 2] (Product ions to be determined during method development)

  • Internal Standard (e.g., d4): m/z 346.1 → [Product Ion]

• Validation: The method must be validated according to ICH guidelines, assessing specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and robustness.[9]

4. Characterization Data for Reference Standards:

• A certified reference standard is critical for accurate quantification. The supplier should provide a comprehensive Certificate of Analysis (CoA) that includes characterization data such as ¹H-NMR, Mass Spectrometry (MS), and HPLC purity to confirm the identity and purity of the material.[11]

Conclusion

N-Nitroso Desmethyl Clozapine represents a significant analytical and safety challenge in the manufacturing of clozapine-containing drug products. Its status as a potential genotoxic impurity necessitates stringent control and highly sensitive analytical monitoring. A thorough understanding of its chemical properties and formation pathways—rooted in the reaction between the N-desmethylclozapine precursor and nitrosating agents—is the foundation of an effective risk mitigation strategy. By implementing robust controls on raw materials, optimizing manufacturing processes, and employing validated, high-sensitivity analytical methods like LC-MS/MS, pharmaceutical manufacturers can ensure the quality and safety of their products and protect patients from the potential risks associated with nitrosamine impurities.

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An In-Depth Technical Guide to Assessing the Genotoxic Potential of N-Nitroso Desmethyl Clozapine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated a rigorous and scientifically sound approach to their safety assessment. N-Nitroso Desmethyl Clozapine, a potential nitrosamine drug substance-related impurity (NDSRI) of the atypical antipsychotic clozapine, falls into this category of high-concern compounds.[1][2] As a class, nitrosamines are recognized as potent mutagenic carcinogens, often requiring metabolic activation to exert their genotoxic effects.[3][4][5] This technical guide provides a comprehensive framework for evaluating the genotoxic potential of N-Nitroso Desmethyl Clozapine. It moves beyond a simple recitation of protocols to explain the causal-mechanistic reasoning behind the selection of specific assays and experimental conditions. We present a tiered, evidence-based strategy, from metabolic activation considerations to a suite of state-of-the-art in vitro genotoxicity assays, designed to deliver a robust and reliable assessment that aligns with current regulatory expectations.[6][7][8]

Introduction: The Challenge of Nitrosamine Impurities

N-Nitroso Desmethyl Clozapine is identified as the N-nitroso derivative of desmethyl clozapine, a primary metabolite of clozapine.[1][9] Its formation can theoretically occur when a nitrosating agent reacts with the secondary amine of the desmethyl clozapine molecule.[1][7] The presence of such nitrosamine impurities in drug products is a significant safety concern for regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), as many compounds in this class are classified as probable human carcinogens.[7][8]

Therefore, a thorough evaluation of the genotoxic potential of N-Nitroso Desmethyl Clozapine is not merely a procedural step but a critical component of patient safety and regulatory compliance. This guide outlines a self-validating system of protocols and interpretive logic to definitively characterize its risk profile.

Mechanistic Underpinnings: The Path to Genotoxicity

Understanding the potential for genotoxicity begins with the molecule's likely metabolic fate. Most nitrosamines are not directly genotoxic; they are pro-mutagens that require metabolic activation by Cytochrome P450 (CYP) enzymes to become reactive.[3][10]

Putative Metabolic Activation Pathway

The proposed primary activation pathway for N-Nitroso Desmethyl Clozapine involves enzymatic α-hydroxylation of the carbon atom adjacent to the N-nitroso group. This creates an unstable α-hydroxy-nitrosamine intermediate, which then undergoes spontaneous decomposition. This decomposition yields a highly reactive electrophilic diazonium ion. It is this diazonium ion that is capable of forming covalent adducts with nucleophilic sites on DNA bases, leading to DNA damage, mutations, and potentially initiating carcinogenesis.

Caption: Proposed metabolic activation of N-Nitroso Desmethyl Clozapine.

A Tiered Strategy for Genotoxicity Assessment

A robust assessment relies on a battery of tests that evaluate different genotoxic endpoints. The following tiered approach, beginning with the gold-standard bacterial mutagenicity assay and progressing to mammalian cell systems, provides a comprehensive evaluation.

Caption: Tiered workflow for genotoxicity testing.

Tier 1: Enhanced Bacterial Reverse Mutation (Ames) Test

Causality: The Ames test is a cornerstone of genotoxicity testing, recommended by the ICH M7(R2) guideline.[11] It detects base substitution and frameshift mutations. For nitrosamines, standard Ames test conditions can yield false negatives due to suboptimal metabolic activation.[5][12] Therefore, an enhanced protocol is crucial for achieving the required sensitivity. The key modification is the use of a higher concentration (e.g., 30%) of liver S9 fraction from a species with high CYP activity for nitrosamines, such as the hamster.[11]

• Strain Selection: Use a minimum of five tester strains, including Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and Escherichia coli (WP2 uvrA (pKM101)).

• Metabolic Activation: Prepare S9 mix using both hamster and rat liver homogenates. Test conditions should include:

  • No S9 (-S9)

  • 10% Rat Liver S9

  • 30% Rat Liver S9

  • 30% Hamster Liver S9

• Exposure Method (Pre-incubation):

  • Add 0.1 mL of bacterial culture, 0.5 mL of S9 mix (or buffer for -S9), and 0.05 mL of N-Nitroso Desmethyl Clozapine test solution to a sterile tube.

  • Incubate for 30 minutes at 37°C with gentle shaking. This maximizes the interaction between the test article, metabolic enzymes, and bacteria.[11]

• Plating: After incubation, add 2.0 mL of top agar (containing a trace amount of histidine/tryptophan) to the tube, mix gently, and pour onto minimal glucose agar plates.

• Incubation: Incubate plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in revertant colonies, typically a two-fold or greater increase over the solvent control.

Concentration (µ g/plate )	Metabolic Activation	TA100 (Mean Revertants ± SD)	TA98 (Mean Revertants ± SD)	Fold Increase (TA100 vs. Control)
0 (Solvent Control)	30% Hamster S9	115 ± 12	25 ± 4	1.0
1	30% Hamster S9	125 ± 15	28 ± 5	1.1
5	30% Hamster S9	245 ± 21	30 ± 6	2.1
10	30% Hamster S9	480 ± 35	32 ± 4	4.2
25	30% Hamster S9	950 ± 68 (Toxic)	35 ± 7	8.3
10	No S9	118 ± 10	26 ± 3	1.0

Tier 2: In Vitro Mammalian Cell Assays

If the Ames test is positive, or to build a more comprehensive safety profile, mammalian cell assays are required. These assays assess genotoxicity in a human-relevant context, evaluating endpoints like chromosomal damage that are not detected in bacteria.

Causality: This assay detects both clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss). Micronuclei are small, membrane-bound DNA fragments in the cytoplasm, representing lagging chromosome fragments or whole chromosomes left behind during cell division. For compounds requiring metabolic activation, using a cell line with robust, human-like metabolic competency is critical. 3D spheroid cultures of human HepaRG cells have shown greater sensitivity for detecting nitrosamine genotoxicity compared to traditional 2D monolayers, likely due to higher and more sustained CYP enzyme activity.[3]

• Cell Culture: Culture HepaRG cells to form 3D spheroids according to established protocols.

• Exposure: Treat the spheroids with a range of N-Nitroso Desmethyl Clozapine concentrations for 24 hours. Include a vehicle control and a known clastogen (e.g., Mitomycin C) as a positive control.

• Recovery and Cytokinesis Block: Following exposure, wash the spheroids and incubate in fresh medium containing Cytochalasin B for a period equivalent to 1.5-2.0 normal cell cycles. This blocks cytokinesis, allowing cells that have completed mitosis to be identified as binucleated.

• Harvesting and Staining: Harvest cells from the spheroids via trypsinization. Lyse the cells and stain the nuclei with a fluorescent DNA dye (e.g., DAPI).

• Analysis: Use flow cytometry or automated microscopy to score the frequency of micronuclei in at least 2000 binucleated cells per concentration.[3]

• Cytotoxicity Assessment: Concurrently measure relative survival or cell count to ensure that genotoxicity is not an artifact of excessive cytotoxicity. A positive result is a significant, dose-dependent increase in micronucleus frequency at non-cytotoxic concentrations.

Concentration (µM)	Relative Survival (%)	% Binucleated Cells with Micronuclei (Mean ± SD)	Fold Increase vs. Control
0 (Control)	100	1.2 ± 0.3	1.0
0.5	98	1.5 ± 0.4	1.3
1.0	95	2.9 ± 0.6	2.4
2.5	88	5.8 ± 0.9	4.8
5.0	70	9.7 ± 1.2	8.1

Causality: The Comet Assay, or single-cell gel electrophoresis, is a sensitive method for detecting primary DNA damage, specifically single- and double-strand breaks and alkali-labile sites.[13][14] It provides a direct measure of DNA damage before it can be repaired or converted into mutations or chromosomal aberrations. This assay is an excellent complement to the micronucleus test, as it can detect genotoxic effects at earlier time points or from compounds that cause DNA breaks but not necessarily micronuclei.

• Cell Culture and Exposure: Treat a suitable mammalian cell line (e.g., HepaRG or TK6) with N-Nitroso Desmethyl Clozapine for a short duration (e.g., 4 hours). Include vehicle and positive controls (e.g., methyl methanesulfonate).

• Cell Embedding: After treatment, embed a suspension of single cells in low-melting-point agarose on a microscope slide.

• Lysis: Immerse the slides in a high-salt, detergent-based lysing solution to remove cell membranes and proteins, leaving behind supercoiled DNA nucleoids.

• Alkaline Unwinding: Place the slides in a high pH (~13) electrophoresis buffer to unwind the DNA at the sites of strand breaks.

• Electrophoresis: Apply an electric field. The relaxed and broken DNA fragments migrate out of the nucleoid, forming a "comet tail." Undamaged, supercoiled DNA remains in the "head."[14][15]

• Staining and Scoring: Neutralize and stain the slides with a fluorescent DNA dye. Using automated imaging software, score at least 150 cells per concentration. The primary endpoint is the "% Tail DNA" (the intensity of the tail relative to the total comet intensity).

• Interpretation: A positive result is a significant, dose-dependent increase in the mean % Tail DNA.

Concentration (µM)	Cell Viability (%)	% Tail DNA (Mean ± SD)
0 (Control)	>95	4.5 ± 1.1
1	>95	5.2 ± 1.3
5	>95	11.8 ± 2.5
10	>90	25.6 ± 4.1
20	>85	42.1 ± 5.8

Data Interpretation and Integrated Risk Assessment

The final step is to synthesize the data from all assays into a cohesive risk assessment. The logic is to determine if N-Nitroso Desmethyl Clozapine has the intrinsic property to damage genetic material and, if so, under what conditions.

Caption: Logic flow for integrated genotoxic risk characterization.

• Scenario 1: Positive Ames Test. A positive result in a well-conducted enhanced Ames test is a strong indicator of mutagenic potential. This finding alone is often sufficient to classify the impurity as a high-potency mutagenic carcinogen and necessitates stringent control to an acceptable intake limit.[16] Positive results in the follow-up mammalian assays would confirm this risk.

• Scenario 2: Negative Ames, Positive Mammalian Test(s). This outcome suggests the compound may be a clastogen or aneugen that is not mutagenic at the gene level in bacteria. While still a genotoxic concern, it may follow a different risk assessment paradigm than a bacterial mutagen. Further investigation into the mechanism would be warranted.

• Scenario 3: Consistent Negative Results. If N-Nitroso Desmethyl Clozapine is negative in the enhanced Ames test and both in vitro mammalian assays, it provides strong evidence that the compound lacks genotoxic potential under the tested conditions.

Conclusion

Assessing the genotoxic potential of N-Nitroso Desmethyl Clozapine requires a multi-faceted, mechanistically informed strategy. The tiered approach detailed in this guide—employing an enhanced Ames test followed by metabolically competent mammalian cell assays like the 3D micronucleus and comet assays—constitutes a robust, self-validating framework. By understanding the "why" behind each protocol and interpreting the collective evidence, researchers and drug development professionals can generate the high-quality, reliable data needed to ensure patient safety and meet global regulatory standards for the control of nitrosamine impurities.

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Toxicological Profile and Risk Assessment of Clozapine-Related Nitrosamine Impurities

An In-Depth Technical Guide:

Foreword: The Imperative for a Scientifically Rigorous Approach

The discovery of nitrosamine impurities in common medications since 2018 has presented the pharmaceutical industry with one of its most significant quality and safety challenges.[1][2] These compounds, many of which are classified as probable human carcinogens, can form at trace levels during the synthesis of active pharmaceutical ingredients (APIs) or within the final drug product during its shelf life.[1][3] Clozapine, an indispensable atypical antipsychotic for treatment-resistant schizophrenia, contains secondary and tertiary amine moieties within its structure, rendering it susceptible to nitrosation.[4] This guide provides a comprehensive technical framework for researchers, toxicologists, and drug development professionals to understand, assess, and control the risks associated with clozapine-related nitrosamine impurities. We will move beyond mere procedural descriptions to explore the causal logic behind the toxicological and analytical strategies, ensuring a self-validating and scientifically sound approach to patient safety.

Section 1: The Chemistry of Clozapine and the Formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs)

Clozapine's chemical structure, a dibenzodiazepine derivative, features a piperazine ring which is a secondary amine, a primary site for nitrosation. The most prominent nitrosamine impurity is N-nitroso-clozapine.

• Clozapine: 8-chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzo[b,e][1][5]diazepine

• N-Nitroso-Desmethylclozapine (N-Nitroso Clozapine EP Impurity C): 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][1][5]diazepine[4][6]

The formation of these impurities is a classic chemical reaction between a secondary or tertiary amine and a nitrosating agent.[1][7] The primary nitrosating agents are nitrites (NO₂⁻) or nitrous acid (HNO₂), which can be present as contaminants in raw materials, reagents, or solvents used during the manufacturing process.[8]

The reaction is typically acid-catalyzed. The conditions that favor the formation of N-nitroso-clozapine include:

• Presence of secondary amine precursors (clozapine itself or related impurities).

• Presence of nitrosating agents (e.g., residual nitrites).

• Acidic pH, which converts nitrite salts into the more reactive nitrous acid.[1]

• Elevated temperatures during manufacturing or storage.

Caption: Formation pathway of N-Nitroso-Clozapine.

Section 2: The Global Regulatory Framework and Acceptable Intake (AI) Limits

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established a harmonized three-step approach for manufacturers to address nitrosamine risks.[7][9]

• Step 1: Risk Assessment: A comprehensive evaluation of API and drug product manufacturing processes to identify potential risks for nitrosamine formation or contamination.[10][11]

• Step 2: Confirmatory Testing: If a risk is identified, highly sensitive and validated analytical methods must be used to detect and quantify nitrosamine impurities in the product.[9]

• Step 3: Mitigation and Marketing Authorization Updates: Implementing necessary changes to the manufacturing process to prevent or reduce impurities and submitting required updates to regulatory filings.[9]

The cornerstone of the toxicological evaluation is the establishment of an Acceptable Intake (AI) limit, which represents a level of exposure with a negligible cancer risk (typically 1 in 100,000 over a lifetime).[12] For NDSRIs where compound-specific carcinogenicity data is often unavailable, the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA).[8][13] This approach assigns an AI limit based on the structural features of the nitrosamine that can activate or deactivate its carcinogenic potential.[12]

Table 1: Predicted Carcinogenic Potency Categories for NDSRIs and Corresponding AI Limits

Potency Category	Description	Representative AI Limit (ng/day)
1	Highest potency; no deactivating structural features.	26.5
2	Potent; may have minor deactivating features.	100
3	Moderately potent; presence of a weakly deactivating feature.	400
4	Less potent; presence of a strongly deactivating feature.	1500
5	Potentially much lower potency; significant deactivating features.	1500 (with potential for higher AI with sufficient data)
Data sourced from FDA guidance documents.[12]

The AI limit is converted to a specification in parts per million (ppm) based on the drug's maximum daily dose (MDD).[13] Formula: Limit (ppm) = AI (ng/day) / MDD (mg/day)[14]

Section 3: A Self-Validating Toxicological Assessment Strategy

Given the likely absence of long-term animal carcinogenicity data for N-nitroso-clozapine, a weight-of-evidence approach is required. This strategy is self-validating because it integrates computational predictions with highly sensitive biological assays, where each step confirms the findings of the previous one.

Caption: Tiered workflow for toxicological assessment.

Protocol 1: In Silico (Computational) Toxicological Assessment

Causality: The purpose of this step is to use validated software models to predict the mutagenic and carcinogenic potential of N-nitroso-clozapine based on its chemical structure. This provides an initial hazard identification and helps categorize the NDSRI according to the CPCA, guiding further testing.[15][16]

• Structure Input: Obtain the canonical SMILES or MOL file for N-nitroso-clozapine.[17]

• Model Selection: Utilize two complementary (Q)SAR methodologies: one expert rule-based (e.g., Derek Nexus) and one statistical-based (e.g., Sarah Nexus).

• Endpoint Prediction: Run predictions for:

  • Bacterial mutagenicity (Ames test).

  • Mammalian cell clastogenicity/aneugenicity.

  • Carcinogenicity in rodents.

• Analysis of Alerts: Scrutinize any positive alerts generated by the software. The system is self-validating by requiring the scientist to assess the relevance and reliability of the structural alert, comparing it to the training set of the model.

• Potency Categorization: Based on the presence or absence of activating (e.g., α-hydroxylation potential) and deactivating (e.g., steric hindrance, electronic effects) features, assign a preliminary potency category and corresponding AI limit.[12]

Protocol 2: In Vitro Mutagenicity - Enhanced Ames Test

Causality: The Ames test is the gold standard for assessing mutagenic potential.[18] A positive result in this bacterial assay provides strong evidence that the impurity can cause DNA damage, a key event in carcinogenesis. An enhanced protocol using a broader range of tester strains and metabolic activation conditions is recommended for nitrosamines.

• Strain Selection: Use Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and Escherichia coli strains (WP2 uvrA).

• Metabolic Activation: Conduct the assay both with and without a metabolic activation system (e.g., Aroclor-induced rat liver S9 fraction) to detect direct-acting mutagens and those requiring metabolic activation.[18]

• Dose Selection: Perform a preliminary cytotoxicity assay to determine an appropriate concentration range. The top concentration should show evidence of toxicity or be 5 mg/plate.

• Exposure: Use the plate incorporation or pre-incubation method, exposing the bacterial strains to at least five different concentrations of N-nitroso-clozapine in triplicate.

• Incubation: Incubate plates at 37°C for 48-72 hours.

• Scoring and Interpretation: Count the number of revertant colonies. A positive result is defined as a dose-dependent increase in revertants, typically a two-fold or greater increase over the negative control. The protocol's self-validation relies on the concurrent use of negative (solvent) and positive controls (known mutagens) to ensure the test system is functioning correctly.

Section 4: Advanced Analytical Methodologies

The detection of trace-level nitrosamine impurities requires highly sensitive and selective analytical techniques.[19] Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) is the preferred platform due to its specificity and ability to detect a wide range of nitrosamines.[20][21]

Caption: General workflow for LC-HRMS analysis.

Protocol 3: Exemplary LC-HRMS Method for N-Nitroso-Clozapine

Causality: This protocol is designed for maximum sensitivity and to overcome potential issues like impurity instability observed during method development.[22] The use of HRMS provides unambiguous identification through accurate mass measurement, differentiating the impurity from matrix interferences.

• Standard Preparation:

  • Prepare a 1.0 mg/mL stock solution of N-nitroso-clozapine reference standard in a suitable solvent (e.g., Methanol).

  • Perform serial dilutions to create calibration standards ranging from 0.5 ng/mL to 100 ng/mL.

• Sample Preparation:

  • Accurately weigh and transfer a quantity of powdered clozapine tablets equivalent to one dose into a volumetric flask.

  • Add extraction solvent (e.g., 50:50 Methanol:Water). To address potential pH sensitivity, consider using a slightly basic solvent by adding a small amount of ammonium hydroxide to improve stability.[22]

  • Vortex to disperse, but avoid sonication which may degrade the analyte.[22]

  • Dilute to volume, mix, and centrifuge.

  • Filter the supernatant through a 0.22 µm PVDF filter into an amber HPLC vial.

• Chromatographic Conditions (UHPLC):

  • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A time-programmed gradient to ensure separation from the API and other impurities.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (HRMS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Full Scan followed by data-dependent MS/MS (ddMS2) or Parallel Reaction Monitoring (PRM).

  • Monitored Ion: Monitor the exact mass of the protonated molecule [M+H]⁺ for N-nitroso-clozapine.

  • Resolution: Set to >30,000 FWHM to ensure high specificity.

• Method Validation (Self-Validation):

  • Specificity: Analyze blank, placebo, and spiked samples to demonstrate no interference at the retention time of the analyte.

  • Limit of Detection (LOD) & Quantification (LOQ): Determine the lowest concentration that can be reliably detected and quantified.

  • Linearity: Demonstrate a linear relationship between concentration and response across the calibration range (R² > 0.99).

  • Accuracy & Precision: Perform spike-recovery studies at multiple levels (e.g., 50%, 100%, 150% of the target limit) to demonstrate accuracy (recovery) and precision (RSD).

  • Stability: Evaluate the stability of the analyte in solution and in the prepared sample matrix over time.[22]

Section 5: Risk Mitigation and Control Strategies

Once the toxicological profile is understood and a validated analytical method is in place, a robust control strategy is essential.

• Process Optimization: Re-evaluate the API synthesis process to avoid conditions that promote nitrosamine formation. This could involve changing the order of reagent addition, adjusting pH, or lowering reaction temperatures.[8]

• Raw Material Control: Implement stringent testing for nitrite and amine contaminants in all incoming raw materials, solvents, and excipients.[8]

• Supplier Qualification: Conduct thorough audits of suppliers to ensure their processes do not introduce risks of nitrosamine contamination.[8]

• Formulation and Packaging: Assess the drug product formulation for any components that could act as nitrosating agents. Evaluate packaging materials to ensure they do not leach nitrosamines into the product during storage.[8]

• Release and Stability Testing: For at-risk products, implement routine testing of each batch upon release and as part of the stability program to ensure the impurity remains below the established AI limit throughout its shelf life.[1]

Conclusion

The management of clozapine nitrosamine impurities is a complex but manageable challenge that sits at the intersection of synthetic chemistry, analytical science, toxicology, and regulatory affairs. A proactive, science-based risk assessment is paramount. By integrating computational tools, validated in vitro assays, and highly sensitive analytical methods, drug manufacturers can build a comprehensive understanding of the potential risks and implement effective control strategies. This integrated approach is not merely a regulatory requirement; it is a fundamental pillar of ensuring the quality and safety of medicines for the vulnerable patient populations who depend on them.

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The Analytical Gauntlet: A Technical Guide to the Structure Elucidation of N-Nitroso Desmethyl Clozapine

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has presented a significant challenge to the drug development and manufacturing sectors.[1] Classified as probable human carcinogens, their detection and characterization are of paramount importance to ensure patient safety.[1] This in-depth technical guide provides a comprehensive framework for the structural elucidation of N-Nitroso Desmethyl Clozapine, a potential nitrosamine impurity related to the atypical antipsychotic clozapine. This document moves beyond a simple recitation of methods to explain the scientific rationale behind the analytical choices, integrating mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy to build an unassailable structural hypothesis. This guide is intended for researchers, analytical scientists, and drug development professionals tasked with the identification and control of such impurities.

Introduction: The Imperative for Characterization

Clozapine is a cornerstone therapy for treatment-resistant schizophrenia. Its primary metabolite, desmethyl clozapine (norclozapine), features a secondary amine on the piperazine ring.[2] This structural motif presents a potential risk for nitrosation, a reaction between an amine and a nitrosating agent (like nitrite salts under acidic conditions), to form a nitrosamine impurity.[3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have issued stringent guidelines requiring manufacturers to perform risk assessments and, if a risk is identified, conduct confirmatory testing to detect and control nitrosamine impurities to acceptable intake (AI) limits.[3][4]

N-Nitroso Desmethyl Clozapine is the specific nitrosamine drug substance-related impurity (NDSRI) that would form from the nitrosation of norclozapine.[3] Its definitive identification is the first critical step in developing a control strategy. This guide outlines a systematic approach to elucidate its structure, leveraging the synergistic power of high-resolution mass spectrometry for molecular formula determination and fragmentation analysis, and a suite of NMR experiments for unambiguous confirmation of atomic connectivity.

The Elucidation Pathway: A Logic-Driven Approach

The structural elucidation of an unknown impurity like N-Nitroso Desmethyl Clozapine is a process of systematic, evidence-based deduction. The workflow is designed to first establish the molecular identity and then meticulously map the atomic arrangement.

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An In-Depth Technical Guide to N-Nitroso Desmethyl Clozapine: Characterization, Analysis, and Pharmaceutical Significance

Introduction

In the landscape of pharmaceutical manufacturing and drug safety, the control of impurities is a paramount concern. Among the most scrutinized classes of impurities are nitrosamines, owing to their classification as probable human carcinogens. This technical guide focuses on a specific Nitrosamine Drug Substance-Related Impurity (NDSRI): N-Nitroso Desmethyl Clozapine . This compound is an impurity associated with Clozapine, an essential atypical antipsychotic medication used in the treatment of schizophrenia[1].

The emergence of nitrosamine impurities in various drug products has prompted stringent regulatory requirements, demanding robust analytical methods for their detection and quantification at trace levels. This document serves as a comprehensive resource for researchers, analytical scientists, and drug development professionals. It provides an in-depth exploration of the chemical properties of N-Nitroso Desmethyl Clozapine, its formation pathway, and a detailed, field-proven analytical methodology for its reliable quantification. The causality behind experimental choices is elucidated to provide not just a protocol, but a framework for understanding and troubleshooting the analytical challenges associated with this compound.

Core Chemical and Physical Properties

A fundamental understanding of a molecule begins with its identity. N-Nitroso Desmethyl Clozapine, also known by synonyms such as N-Nitroso N-Desmethyl Clozapine and Clozapine Nitroso EP Impurity C, is a derivative of N-desmethylclozapine (norclozapine), the primary metabolite of Clozapine[1][2][3]. Its core properties are summarized below.

Table 1: Chemical Identifiers and Properties of N-Nitroso Desmethyl Clozapine

Property	Value	Source(s)
IUPAC Name	3-chloro-6-(4-nitrosopiperazin-1-yl)-11H-benzo[b][4][5]benzodiazepine	[4][5]
Synonyms	N-Nitroso N-Desmethyl Clozapine, Clozapine Nitroso EP Impurity C, 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][4][5]diazepine	[1][2][6]
Molecular Formula	C₁₇H₁₆ClN₅O	[1][4][6][7]
Molecular Weight	341.8 g/mol	[4][5][6]

| CAS Number | Not Available (NA) |[6][7] |

Caption: Chemical structure and properties of N-Nitroso Desmethyl Clozapine.

Genesis and Pharmaceutical Significance

The presence of N-Nitroso Desmethyl Clozapine is intrinsically linked to the chemistry of Clozapine and its manufacturing process. Nitrosamines are typically formed from the reaction of a secondary or tertiary amine with a nitrosating agent (e.g., nitrous acid, which can be formed from nitrites in acidic conditions)[1].

Expert Insight: The precursor to this impurity is N-desmethylclozapine, which contains a secondary amine within its piperazine ring. This functional group is susceptible to nitrosation. The risk of formation is therefore highest when residual nitrites are present in raw materials or solvents, or when certain processing conditions are used. Understanding the potential sources of nitrosating agents is a critical first step in any risk mitigation strategy.

Caption: Formation pathway of N-Nitroso Desmethyl Clozapine.

As a potential mutagenic impurity, controlling N-Nitroso Desmethyl Clozapine is not merely a matter of product quality but of patient safety. Regulatory bodies worldwide have established strict acceptable intake (AI) limits for nitrosamines. Consequently, its detection and quantification are vital for:

• Quality Control (QC) and Quality Assurance (QA): Ensuring the safety and compliance of commercial batches of Clozapine API and formulated products[7].

• Regulatory Submissions: Providing essential data for filings such as Abbreviated New Drug Applications (ANDAs) to regulatory agencies like the FDA[2][7].

• Process Development: Identifying and mitigating formation risks during the synthesis and manufacturing of the drug substance.

Analytical Methodology: A Self-Validating LC-MS/MS Protocol

The trace-level quantification of nitrosamines within a complex Active Pharmaceutical Ingredient (API) matrix necessitates a highly sensitive and selective analytical technique. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the industry standard for this application[8].

Trustworthiness Through Design: The protocol described here is designed to be inherently self-validating. The use of an isotopically labeled internal standard (when available, such as N-Nitroso Clozapine EP Impurity C D8[9]) compensates for matrix effects and variability in sample preparation and instrument response. The specificity of Multiple Reaction Monitoring (MRM) ensures that the signal is unequivocally from the target analyte.

Detailed Experimental Protocol: LC-MS/MS Analysis

Objective: To accurately quantify N-Nitroso Desmethyl Clozapine in a Clozapine drug substance or product.

Step 1: Preparation of Standards and Samples

• Rationale: The choice of diluent is critical. N-Nitroso Clozapine has shown inconsistent behavior in some sample matrices, suggesting potential instability[10]. A neutral or slightly basic diluent can improve stability.

• Procedure:

  • Stock Standard: Accurately weigh ~1.0 mg of N-Nitroso Desmethyl Clozapine reference standard and dissolve in a suitable solvent (e.g., Methanol or Acetonitrile) to a final concentration of 100 µg/mL.

  • Working Standards: Perform serial dilutions from the stock standard using a diluent such as 50:50 Acetonitrile:Water to prepare calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

  • Sample Preparation: Accurately weigh a portion of the Clozapine sample and dissolve it in the diluent to achieve a target concentration (e.g., 10 mg/mL). The solution may require sonication to fully dissolve. It is advisable to minimize light exposure and prepare samples fresh. Some methods suggest adding a small amount of ammonia to the sample solution to raise the pH and improve stability[10].

Step 2: Chromatographic Conditions

• Rationale: The goal of chromatography is to separate the analyte from the high-concentration API and other impurities to prevent ion suppression in the mass spectrometer. A reversed-phase C18 column with a gradient elution is effective for this purpose.

• Parameters:

  • Column: High-resolution C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A typical gradient might start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate.

  • Injection Volume: 5 µL.

Step 3: Mass Spectrometric Detection

• Rationale: Tandem mass spectrometry using MRM mode provides the highest degree of selectivity and sensitivity. The molecule is first selected by its precursor ion mass (Q1), fragmented, and then a specific product ion is selected (Q3). This transition is unique to the analyte.

• Parameters:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • MRM Transitions:

    • Analyte (N-Nitroso Desmethyl Clozapine): Precursor Ion (m/z) 342.1 → Product Ion (m/z) [Hypothetical, e.g., 282.1, corresponding to a logical fragmentation].

    • Internal Standard (if used): Precursor and product ions would be shifted by the mass of the isotopes.

  • Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for maximum signal intensity.

Caption: High-level workflow for the LC-MS/MS analysis of N-Nitroso Desmethyl Clozapine.

Reference Standard Characterization

The reliability of any quantitative analysis hinges on the quality of the reference standard. Suppliers of N-Nitroso Desmethyl Clozapine typically provide a comprehensive Certificate of Analysis (CoA) with detailed characterization data to ensure its identity and purity[7].

Table 2: Typical Characterization Data for a Reference Standard

Analytical Technique	Purpose
¹H-NMR (Proton NMR)	Confirms the chemical structure by showing the connectivity and chemical environment of protons.
Mass Spectrometry (MS)	Verifies the molecular weight of the compound. High-resolution MS (HRMS) can confirm the elemental composition.
HPLC (Purity)	Determines the purity of the standard by separating it from any residual starting materials or by-products.
IR (Infrared Spectroscopy)	Identifies the functional groups present in the molecule.

| TGA (Thermogravimetric Analysis) | Measures changes in mass as a function of temperature, often used to determine solvent or water content. |

Source: [7]

Conclusion

N-Nitroso Desmethyl Clozapine represents a critical quality attribute in the production of Clozapine. Its status as a nitrosamine impurity mandates rigorous control and sensitive analytical oversight. This guide has provided a technical framework for understanding its chemical nature, significance, and the methodologies required for its control. By employing robust, well-understood analytical techniques like LC-MS/MS and adhering to sound scientific principles in method development and validation, pharmaceutical professionals can confidently ensure their products meet the stringent safety and quality standards demanded by regulators and patients alike.

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A Technical Guide to the Carcinogenic Risk Assessment of N-Nitroso Desmethyl Clozapine (NDMC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated a robust framework for their risk assessment and control. N-Nitroso Desmethyl Clozapine (NDMC), a potential impurity arising from the manufacturing process or degradation of clozapine, falls into this category of "cohort of concern" compounds. This in-depth technical guide provides a comprehensive approach to evaluating the carcinogenic risk of NDMC. Given the current absence of specific carcinogenicity data for NDMC, this guide emphasizes a structured risk assessment based on established regulatory principles from the FDA, EMA, and ICH.[1][2][3] It details a systematic process encompassing risk identification, hazard assessment through read-across approaches, exposure assessment, and risk characterization, culminating in a robust control strategy. This document is intended to serve as a critical resource for scientists and drug development professionals, offering both the theoretical basis and practical methodologies for ensuring the safety and quality of clozapine-containing drug products.

Introduction: The Nitrosamine Challenge and the Case of NDMC

Nitrosamines are a class of chemical compounds classified as probable human carcinogens based on extensive animal studies.[2][4] Their presence in certain medications has led to widespread recalls and heightened regulatory scrutiny, compelling pharmaceutical manufacturers to proactively assess and mitigate the risk of their formation.[5] These impurities can arise from various sources, including the synthesis of the active pharmaceutical ingredient (API), degradation of the drug product during its shelf life, and even from packaging materials.[5][6]

The core mechanism of nitrosamine carcinogenicity involves metabolic activation, primarily by cytochrome P450 enzymes, into highly reactive electrophilic species.[7][8] These intermediates can then form covalent adducts with cellular macromolecules, most critically DNA.[7][9] If these DNA adducts are not repaired, they can lead to mutations during DNA replication, a key initiating event in carcinogenesis.[7]

N-Nitroso Desmethyl Clozapine (NDMC) is a nitrosamine impurity that can potentially form from the secondary amine moiety of desmethylclozapine, the primary metabolite of clozapine.[10][11][12] The presence of a nitrosatable amine in the clozapine structure, coupled with potential exposure to nitrosating agents (like nitrites) under specific conditions, presents a theoretical risk for the formation of NDMC. While a Material Safety Data Sheet for NDMC indicates no available data on its carcinogenicity or mutagenicity, its structural classification as a nitrosamine warrants a thorough risk assessment.[13]

This guide will navigate the complexities of this assessment in the absence of compound-specific data, adhering to the principles outlined in key regulatory guidelines such as ICH M7(R2) for mutagenic impurities and specific guidances from the FDA and EMA on nitrosamine control.[2][3][14][15]

A Framework for Carcinogenic Risk Assessment of NDMC

A comprehensive carcinogenic risk assessment for NDMC should follow a structured, multi-step process. The following sections detail each critical phase, providing the scientific rationale and recommended experimental workflows.

Risk Identification: Uncovering the Potential for NDMC Formation

The initial step is to systematically evaluate the potential for NDMC to be present in the clozapine drug product. This involves a thorough review of the entire manufacturing process and the product's lifecycle.

Key areas of investigation include:

• API Synthesis:

  • Raw Materials and Intermediates: Scrutinize all starting materials, reagents, and solvents for the presence of secondary or tertiary amines and potential nitrosating agents.

  • Reaction Conditions: Identify any steps where conditions (e.g., acidic pH, elevated temperatures) could facilitate nitrosation reactions.

  • Recycled Materials: Pay close attention to recycled solvents, catalysts, or reagents, as they can be a source of accumulated impurities.[5]

• Drug Product Formulation:

  • Excipients: Evaluate excipients for the presence of nitrites or other nitrosating agents.

  • Degradation Pathways: Assess the potential for clozapine or desmethylclozapine to degrade into nitrosatable precursors during the product's shelf life.

• Packaging and Storage:

  • Container Closure System: Investigate the potential for leaching of nitrosating agents from packaging materials.[5]

The outcome of this stage is a qualitative assessment of the likelihood of NDMC formation.

Logical Flow for NDMC Formation Risk Identification

Caption: A flowchart outlining the key steps in identifying the potential risk of NDMC formation.

Hazard Characterization: Addressing the Data Gap for NDMC

A critical challenge in the risk assessment of NDMC is the lack of specific carcinogenicity data. In such cases, regulatory agencies permit the use of a "read-across" approach, where toxicological data from a structurally similar and well-characterized surrogate nitrosamine is used to infer the carcinogenic potency of the nitrosamine .[5]

2.2.1 Selection of a Surrogate for Read-Across

The selection of an appropriate surrogate is paramount and should be scientifically justified. For NDMC, a suitable surrogate would be a nitrosamine with a similar chemical structure, particularly around the N-nitroso group and the adjacent atoms, as this influences its metabolic activation. A potential surrogate could be N-nitrosopiperidine, given the shared cyclic amine structure.

2.2.2 Establishing the Acceptable Intake (AI) Limit

The Acceptable Intake (AI) is the maximum daily dose of the impurity that is considered to pose a negligible lifetime cancer risk. The FDA and other regulatory bodies have published AI limits for several common nitrosamines.[16] For a novel nitrosamine like NDMC, the AI can be derived from the carcinogenic potency data (e.g., TD50) of the selected surrogate.

The FDA's guidance on Nitrosamine Drug Substance-Related Impurities (NDSRIs) provides a framework for determining AI limits based on a predicted carcinogenic potency categorization.[16] This approach considers the structural features of the nitrosamine that may influence its carcinogenic potential.

Table 1: Published Acceptable Intake (AI) Limits for Common Nitrosamines

Nitrosamine	AI (ng/day)
N-nitrosodimethylamine (NDMA)	96
N-nitrosodiethylamine (NDEA)	26.5
N-nitroso-N-methyl-4-aminobutyric acid (NMBA)	96
N-nitrosodiisopropylamine (NDIPA)	26.5
N-nitrosoethylisopropylamine (NEIPA)	26.5
N-nitrosodibutylamine (NDBA)	26.5

Source: U.S. Food and Drug Administration[16]

2.2.3 In Silico and In Vitro Assessment

To support the read-across approach and further characterize the hazard, the following studies are recommended:

• (Q)SAR Analysis: Computational toxicology models can predict the mutagenic and carcinogenic potential of NDMC based on its chemical structure.

• Bacterial Reverse Mutation (Ames) Test: This in vitro assay is a cornerstone for assessing the mutagenic potential of impurities, as recommended by the ICH M7 guideline.[3][17] A positive result in the Ames test would classify NDMC as a mutagenic impurity, warranting stringent control.

Experimental Protocol: Bacterial Reverse Mutation (Ames) Test for NDMC

• Objective: To evaluate the mutagenic potential of NDMC by assessing its ability to induce reverse mutations in histidine-dependent strains of Salmonella typhimurium and tryptophan-dependent strains of Escherichia coli.

• Materials:

  • N-Nitroso Desmethyl Clozapine (NDMC) test substance.

  • Bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537; E. coli WP2 uvrA).

  • S9 fraction from Aroclor 1254-induced rat liver for metabolic activation.

  • Positive controls (e.g., 2-nitrofluorene, sodium azide, 9-aminoacridine, N-ethyl-N'-nitro-N-nitrosoguanidine).

  • Negative control (vehicle, typically DMSO).

  • Minimal glucose agar plates.

  • Top agar.

• Procedure:

  • Prepare a range of NDMC concentrations.

  • In separate test tubes, combine the test substance, the bacterial culture, and either the S9 mix (for metabolic activation) or a buffer (without S9).

  • After a brief pre-incubation, add top agar and pour the mixture onto minimal glucose agar plates.

  • Incubate the plates at 37°C for 48-72 hours.

  • Count the number of revertant colonies on each plate.

• Data Analysis:

  • A positive response is defined as a dose-dependent increase in the number of revertant colonies, typically a two-fold or greater increase over the negative control.

Exposure Assessment: Quantifying NDMC Levels

If the risk identification step indicates a potential for NDMC formation, the next crucial phase is to determine the actual or potential levels of this impurity in the drug product. This requires the development and validation of a sensitive and specific analytical method.

2.3.1 Analytical Method Development

Due to the typically low levels of nitrosamine impurities, highly sensitive analytical techniques are required. Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed methods.[18][19]

Key considerations for method development:

• Sample Preparation: Develop a robust sample preparation method to extract NDMC from the drug product matrix while minimizing analytical interference.

• Chromatographic Separation: Achieve adequate separation of NDMC from clozapine, desmethylclozapine, and other potential impurities.

• Mass Spectrometric Detection: Utilize high-resolution mass spectrometry (HRMS) or tandem mass spectrometry (MS/MS) for selective and sensitive detection and quantification.[20][21]

• Method Validation: The analytical method must be fully validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and a limit of quantification (LOQ) that is sufficiently below the established AI limit.

Workflow for NDMC Quantification in Clozapine Drug Product

Caption: A streamlined workflow for the analytical determination of NDMC levels.

Risk Characterization and Control Strategy

The final step in the risk assessment is to compare the potential exposure to NDMC with the established AI limit to determine if there is a potential risk to patients.

2.4.1 Risk Calculation

The daily exposure to NDMC is calculated based on its quantified level in the drug product and the maximum daily dose of clozapine.

If Daily Exposure > AI Limit, a risk is identified, and mitigation measures are required.

2.4.2 Control Strategy

If the risk assessment confirms the presence of NDMC above the AI, or a significant potential for its formation, a comprehensive control strategy must be implemented. This may include:

• Process Optimization: Modifying the API synthesis or drug product manufacturing process to eliminate or minimize the conditions that lead to NDMC formation.[5]

• Raw Material Control: Implementing stricter specifications for raw materials, including testing for nitrites.

• Routine Testing: Establishing a specification for NDMC in the API and/or drug product and performing routine batch release testing.

• Reformulation: In some cases, reformulation of the drug product may be necessary to remove reactive excipients.

The chosen control strategy should be documented and justified, demonstrating that the levels of NDMC in the final product are consistently below the acceptable limit.

Conclusion and Future Perspectives

The carcinogenic risk assessment of N-Nitroso Desmethyl Clozapine requires a systematic and scientifically rigorous approach, especially in the absence of compound-specific toxicological data. By leveraging the established regulatory frameworks for nitrosamine impurities, utilizing read-across methodologies for hazard characterization, and employing sensitive analytical techniques for exposure assessment, a robust evaluation of the potential risk can be achieved.

This guide provides a comprehensive roadmap for researchers, scientists, and drug development professionals to navigate this complex process. The ultimate goal is to ensure that the benefits of clozapine therapy are not compromised by the presence of potentially harmful impurities, thereby safeguarding patient health. Continuous monitoring of emerging scientific data and regulatory updates will be essential in refining the risk assessment and control strategies for NDMC and other potential nitrosamine impurities in the future.

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An In-Depth Technical Guide on the Metabolism and Toxicity of N-desmethylclozapine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-desmethylclozapine (NDMC), also known as norclozapine, is the principal active metabolite of the atypical antipsychotic clozapine. While clozapine is highly effective for treatment-resistant schizophrenia, its use is limited by severe side effects, including agranulocytosis.[1][2] The role of NDMC in both the therapeutic efficacy and toxicity of clozapine is a subject of intense research. This guide provides a comprehensive overview of the metabolic pathways leading to NDMC formation, its subsequent metabolism, and its toxicological profile. We will delve into the enzymatic machinery responsible for these transformations, the current understanding of NDMC-induced toxicity, particularly hematotoxicity, and established analytical and experimental protocols for its study. This document is intended to serve as a critical resource for professionals engaged in antipsychotic drug development, metabolism, and toxicology research.

Introduction: The Dual Role of N-desmethylclozapine

Clozapine undergoes extensive hepatic metabolism, with N-demethylation to NDMC and N-oxidation to clozapine N-oxide being the primary routes.[3] NDMC is not merely an inactive byproduct; it is pharmacologically active, exhibiting a distinct receptor binding profile compared to its parent compound.[4][5] Notably, NDMC acts as a potent partial agonist at the muscarinic M1 receptor and a weak partial agonist at dopamine D2/D3 receptors, whereas clozapine is an antagonist at these receptors.[4][6][7][8] This has led to the hypothesis that NDMC may contribute to clozapine's unique efficacy, particularly concerning cognitive symptoms in schizophrenia.[5][6][7] However, NDMC has also been implicated in the severe adverse effects of clozapine, most notably the life-threatening condition of agranulocytosis.[1][2][9] Understanding the intricate balance between the metabolism, efficacy, and toxicity of NDMC is paramount for the development of safer and more effective antipsychotic therapies.

Metabolic Pathways of N-desmethylclozapine Formation and Elimination

The biotransformation of clozapine to NDMC is a critical step in its overall disposition. This process is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver.

Formation of N-desmethylclozapine from Clozapine

In vitro studies utilizing human liver microsomes and recombinant CYP enzymes have identified several isoforms involved in the N-demethylation of clozapine.

• Primary Enzymes: CYP1A2 and CYP3A4 are the major enzymes responsible for the formation of NDMC.[3][10][11][12]

• Contributing Enzymes: CYP2C19, CYP2D6, and CYP2C9 also contribute to NDMC formation, albeit to a lesser extent.[10][13]

The significant inter-individual variability in the expression and activity of these CYP enzymes contributes to the wide range of clozapine and NDMC plasma concentrations observed in patients, necessitating therapeutic drug monitoring.[14]

Subsequent Metabolism of N-desmethylclozapine

NDMC itself undergoes further metabolism, primarily through glucuronidation.

• Glucuronidation: The primary conjugate of NDMC found in urine and bile is Desmethylclozapine N-glucuronide.[15][16] This reaction is catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1A1 and UGT1A4 playing significant roles.[16] Genetic polymorphisms in these UGT enzymes can influence the rate of NDMC elimination.[16]

The interplay between CYP-mediated formation and UGT-mediated elimination dictates the steady-state concentrations of NDMC in the body.

Caption: Primary metabolic pathways of clozapine.

Toxicological Profile of N-desmethylclozapine

The primary toxicological concern associated with NDMC is its potential role in clozapine-induced agranulocytosis, a severe reduction in white blood cells that can be fatal.

Hematotoxicity and Agranulocytosis

Several lines of evidence suggest that NDMC, or a further metabolite thereof, is toxic to hematopoietic precursor cells.

• In Vitro Studies: Studies have shown that NDMC is more toxic to myeloid precursor cells than clozapine itself.[1][2] Specifically, NDMC has been shown to suppress the formation of colony-forming units for granulocyte-macrophages (CFU-GM), erythroid precursors (BFU-E), and multipotent hematopoietic stem cells (CFU-GEMM) at concentrations achievable in patients.[1]

• Reactive Metabolites: One hypothesis is that NDMC is further metabolized to a reactive nitrenium ion, which can covalently bind to cellular macromolecules in neutrophils and their precursors, leading to apoptosis and cell death.[2] This bioactivation can be mediated by myeloperoxidase, an enzyme abundant in neutrophils.[2]

While a direct causal link in vivo remains to be definitively established, the evidence strongly suggests that NDMC is a key player in the pathogenesis of clozapine-induced agranulocytosis.[1][2] However, some studies have found no significant correlation between NDMC plasma concentrations and the onset of granulocytopenia or agranulocytosis, suggesting that other factors may also be involved.[9][17] More recent research has even shown a positive correlation between NDMC levels and absolute neutrophil count, hypothesizing that this may reflect reduced clozapine availability for the formation of more toxic reactive metabolites.[18]

Other Toxicities

While hematotoxicity is the most significant concern, some evidence suggests NDMC may contribute to other adverse effects.

• Metabolic Side Effects: There is some indication that NDMC may be associated with more metabolic side effects, such as weight gain, than clozapine.[7][19]

Experimental Protocols for Studying NDMC Metabolism and Toxicity

A variety of in vitro and in vivo methods are employed to investigate the metabolism and toxicity of NDMC. The choice of methodology depends on the specific research question being addressed.

In Vitro Metabolism Studies

These studies are crucial for identifying the enzymes involved in NDMC formation and elimination and for characterizing the kinetics of these reactions.

Protocol: Determination of CYP450 Isoforms Involved in NDMC Formation

• System: Human liver microsomes (HLMs) or recombinant human CYP450 enzymes.

• Substrate: Clozapine.

• Incubation: Incubate the substrate with the enzyme system in the presence of an NADPH-generating system.

• Inhibitors (Optional): To identify specific CYP isoforms, selective chemical inhibitors or inhibitory antibodies can be included in the incubation mixture.

• Analysis: Quantify the formation of NDMC using a validated analytical method, such as HPLC-UV or LC-MS/MS.[20][21][22][23][24]

• Data Interpretation: A reduction in NDMC formation in the presence of a specific inhibitor suggests the involvement of that CYP isoform.

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An In-Depth Technical Guide to the Physicochemical Characterization of N-Nitroso Desmethyl Clozapine

Foreword: The Imperative of Characterizing Nitrosamine Impurities

The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant challenge to the industry, necessitating rigorous analytical characterization to ensure patient safety.[1][2][3][4][5] N-Nitroso Desmethyl Clozapine, a potential impurity related to the atypical antipsychotic clozapine, falls under this class of compounds of concern.[6] A thorough understanding of its physicochemical properties is not merely a regulatory requirement but a scientific necessity for developing robust control strategies, ensuring product quality, and mitigating potential risks. This guide provides a comprehensive framework for the in-depth investigation of the physicochemical characteristics of N-Nitroso Desmethyl Clozapine, intended for researchers, scientists, and drug development professionals.

Molecular Identity and Structural Elucidation

A foundational step in the characterization of any molecule is the unambiguous confirmation of its identity and structure. For N-Nitroso Desmethyl Clozapine, this involves a suite of spectroscopic and spectrometric techniques.

Core Molecular Attributes

A summary of the fundamental molecular properties of N-Nitroso Desmethyl Clozapine is presented in Table 1.

Property	Value	Source
Molecular Formula	C₁₇H₁₆ClN₅O	PubChem
Molecular Weight	341.79 g/mol	PubChem
IUPAC Name	8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][7][8]diazepine	SynThink
CAS Number	Not Assigned	Multiple

Spectroscopic and Spectrometric Confirmation

A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy is essential for structural confirmation. While specific spectra for this compound are not publicly available, a typical analytical approach is outlined below.

Experimental Protocol: Structural Elucidation

• Sample Preparation : Dissolve a precisely weighed amount of N-Nitroso Desmethyl Clozapine reference standard in a suitable deuterated solvent (e.g., DMSO-d₆) for NMR analysis. For MS and IR, a solution in a volatile solvent like methanol or acetonitrile is appropriate.

• ¹H-NMR Spectroscopy : Acquire a proton NMR spectrum to identify the number and types of protons and their connectivity. The spectrum is expected to show signals corresponding to the aromatic protons on the dibenzodiazepine ring system and the aliphatic protons of the piperazine ring.

• ¹³C-NMR Spectroscopy : Obtain a carbon-13 NMR spectrum to determine the number and types of carbon atoms in the molecule.

• Mass Spectrometry (MS) : Utilize a high-resolution mass spectrometer (e.g., LC-HRMS) to determine the accurate mass of the molecular ion.[9] This allows for the confirmation of the elemental composition. Fragmentation patterns observed in MS/MS experiments can further corroborate the proposed structure.

• Infrared (IR) Spectroscopy : Acquire an IR spectrum to identify characteristic functional groups. Key vibrational bands to look for include those associated with the N-N=O stretching of the nitrosamine group, C-Cl stretching, and aromatic C-H stretching.

Solubility Profile: A Critical Parameter for Formulation and Bioavailability

The solubility of N-Nitroso Desmethyl Clozapine in various media is a critical determinant of its behavior in drug formulations and its potential for absorption in biological systems.

Theoretical Considerations

The solubility of a compound is influenced by its molecular structure, the nature of the solvent, temperature, and the pH of the medium for ionizable compounds. Given the presence of basic nitrogen atoms in the piperazine and diazepine rings, the solubility of N-Nitroso Desmethyl Clozapine is expected to be pH-dependent.

Experimental Determination of Aqueous and Solvent Solubility

The shake-flask method is the gold standard for determining equilibrium solubility.[10][11]

Experimental Protocol: Shake-Flask Solubility Determination

• Preparation of Media : Prepare a series of aqueous buffers covering a physiologically relevant pH range (e.g., pH 1.2, 4.5, 6.8, and 7.4) and select relevant organic solvents (e.g., methanol, acetonitrile, ethanol, DMSO).[12]

• Equilibration : Add an excess amount of N-Nitroso Desmethyl Clozapine to a known volume of each medium in a sealed container. Agitate the samples at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[10][12]

• Sample Collection and Preparation : After equilibration, allow the suspension to settle. Carefully withdraw an aliquot of the supernatant and filter it through a suitable membrane filter (e.g., 0.45 µm PTFE) to remove any undissolved solid.

• Quantification : Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Data Reporting : Express the solubility in units of mg/mL or µg/mL.

A representative table for summarizing solubility data is provided in Table 2.

Medium	Temperature (°C)	Solubility (mg/mL)
pH 1.2 Buffer	37	To be determined
pH 4.5 Buffer	37	To be determined
pH 6.8 Buffer	37	To be determined
Water	25	To be determined
Methanol	25	To be determined
Acetonitrile	25	To be determined

Ionization Constant (pKa): Understanding pH-Dependent Behavior

The pKa value(s) of N-Nitroso Desmethyl Clozapine will govern its degree of ionization at different pH values, which in turn affects its solubility, lipophilicity, and interaction with biological membranes.

Predicted Ionization

The presence of multiple nitrogen atoms suggests that N-Nitroso Desmethyl Clozapine will have at least one pKa value. The piperazine nitrogen and the diazepine nitrogen are potential sites of protonation.

Experimental Determination of pKa

Potentiometric titration is a common and reliable method for pKa determination.[13]

Experimental Protocol: pKa Determination by Potentiometric Titration

• Sample Preparation : Prepare a solution of N-Nitroso Desmethyl Clozapine of known concentration in a suitable solvent system (e.g., water or a water-cosolvent mixture).

• Titration : Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), while monitoring the pH using a calibrated pH electrode.

• Data Analysis : Plot the pH of the solution against the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point of the titration curve. Specialized software can be used for accurate pKa calculation from the titration data.

Lipophilicity (LogP/LogD): A Key Indicator of Permeability

The partition coefficient (LogP) and distribution coefficient (LogD) are measures of a compound's lipophilicity and are crucial for predicting its membrane permeability and potential for bioaccumulation.

Theoretical vs. Experimental Values

While computational models can predict LogP values (e.g., XLogP3 of 3.0 from PubChem), experimental determination is essential for accuracy. LogD is pH-dependent and is particularly relevant for ionizable compounds.

Experimental Determination of LogD

The shake-flask method using n-octanol and an aqueous buffer is the traditional approach.

Experimental Protocol: LogD Determination

• Phase Preparation : Prepare an aqueous buffer at a specific pH (e.g., 7.4) and saturate it with n-octanol. Similarly, saturate n-octanol with the aqueous buffer.

• Partitioning : Add a known amount of N-Nitroso Desmethyl Clozapine to a mixture of the pre-saturated n-octanol and aqueous buffer in a sealed container.

• Equilibration : Agitate the mixture for a sufficient time to allow for partitioning equilibrium to be reached.

• Phase Separation and Quantification : Separate the n-octanol and aqueous phases by centrifugation. Determine the concentration of the compound in each phase using a validated analytical method.

• Calculation : Calculate LogD using the formula: LogD = log₁₀ ([Concentration in octanol] / [Concentration in aqueous phase]).

Stability Profile and Degradation Pathways

Understanding the stability of N-Nitroso Desmethyl Clozapine under various stress conditions is critical for defining appropriate storage and handling procedures and for developing stability-indicating analytical methods.[14]

Forced Degradation Studies (Stress Testing)

Forced degradation studies are conducted to identify potential degradation products and to elucidate degradation pathways.[14][15] These studies typically involve exposing the compound to heat, humidity, light, acid, base, and oxidative conditions.[14][15]

Experimental Protocol: Forced Degradation Study

• Stress Conditions :

  • Acidic Hydrolysis : Reflux the compound in 0.1 N HCl.

  • Alkaline Hydrolysis : Reflux the compound in 0.1 N NaOH.

  • Oxidative Degradation : Treat the compound with a solution of hydrogen peroxide (e.g., 3%).

  • Thermal Degradation : Expose the solid compound to dry heat (e.g., 80 °C).

  • Photodegradation : Expose a solution of the compound to UV and visible light as per ICH Q1B guidelines.

• Sample Analysis : At appropriate time points, analyze the stressed samples using a stability-indicating HPLC method, capable of separating the parent compound from its degradation products.

• Peak Purity and Identification : Use a photodiode array (PDA) detector to assess peak purity. Employ LC-MS/MS to identify the mass of the degradation products and propose their structures.

A summary of forced degradation results should be tabulated as shown in Table 3.

Stress Condition	Duration	% Degradation	Major Degradants (m/z)
0.1 N HCl, 80 °C	24 h	To be determined	To be identified
0.1 N NaOH, 80 °C	24 h	To be determined	To be identified
3% H₂O₂, RT	24 h	To be determined	To be identified
Dry Heat, 80 °C	48 h	To be determined	To be identified
Photostability (ICH Q1B)	-	To be determined	To be identified

Analytical Methodologies for Quantification

Robust and sensitive analytical methods are essential for the accurate quantification of N-Nitroso Desmethyl Clozapine, both as a pure substance and as a trace impurity in drug products.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the technique of choice for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[7][8][9]

Experimental Protocol: LC-MS/MS Quantification

• Chromatographic Conditions :

  • Column : A C18 reversed-phase column is a suitable starting point.

  • Mobile Phase : A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate : Typically 0.2-0.5 mL/min.

  • Column Temperature : Maintained at a constant temperature (e.g., 40 °C).

• Mass Spectrometric Conditions :

  • Ionization Source : Electrospray ionization (ESI) in positive ion mode is generally effective for nitrosamines.

  • Detection Mode : Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions : Specific precursor-to-product ion transitions for N-Nitroso Desmethyl Clozapine and a suitable internal standard (e.g., a deuterated analog) should be optimized.

• Method Validation : The method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Caption: Workflow for Physicochemical Characterization.

Caption: Forced Degradation Study Workflow.

Conclusion and Future Perspectives

The physicochemical characterization of N-Nitroso Desmethyl Clozapine is a multi-faceted undertaking that requires a systematic and scientifically sound approach. While this guide provides a comprehensive framework and detailed experimental protocols, it is imperative that these studies are conducted with meticulous attention to detail and in accordance with regulatory guidelines. The data generated from these investigations will be instrumental in ensuring the quality and safety of clozapine-containing drug products and will contribute to the broader understanding of nitrosamine impurity behavior in pharmaceuticals. Further research into the solid-state properties (e.g., polymorphism) and the potential for in-vivo formation of this impurity would be valuable additions to the scientific knowledge base.

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• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. ijirt.org [ijirt.org]
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• 10. researchgate.net [researchgate.net]
• 11. lup.lub.lu.se [lup.lub.lu.se]
• 12. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note: A Stability-Indicating HPLC-UV Method for the Detection of N-Nitroso Desmethyl Clozapine in Clozapine Drug Substance

Abstract

This application note presents a detailed, robust, and stability-indicating High-Performance Liquid Chromatography (HPLC) method utilizing Ultraviolet (UV) detection for the identification and quantification of N-Nitroso Desmethyl Clozapine (also known as N-Nitroso Clozapine EP Impurity C) in clozapine active pharmaceutical ingredient (API). In response to heightened regulatory scrutiny of nitrosamine impurities, this protocol provides a reliable framework for researchers, quality control analysts, and drug development professionals to monitor and control this potential genotoxic impurity. The method is designed to be specific, ensuring separation from clozapine, its primary metabolite desmethylclozapine, and other potential degradation products.

Introduction and Scientific Rationale

Clozapine is an atypical antipsychotic medication critical for the management of treatment-resistant schizophrenia.[1] Its synthesis and storage can potentially lead to the formation of impurities that may impact its safety and efficacy. One such class of impurities, N-nitrosamines, has been identified as a significant concern by global regulatory agencies due to their classification as probable human carcinogens.[2]

N-Nitroso Desmethyl Clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can form from the reaction of a nitrosating agent with the secondary amine functionality of desmethylclozapine, a known metabolite and potential process impurity of clozapine.[1][3] The structural similarity between clozapine, desmethylclozapine, and N-Nitroso Desmethyl Clozapine necessitates a highly specific analytical method to ensure accurate quantification.

While highly sensitive methods like LC-MS/MS are standard for trace-level nitrosamine analysis, a well-validated HPLC-UV method offers a more accessible and cost-effective approach for routine quality control, provided it meets the required sensitivity and specificity. This document provides such a method, grounded in the established chromatographic behavior of clozapine and its related substances.[4][5]

Chromatographic Principle

The method employs reversed-phase chromatography, which separates analytes based on their hydrophobicity. A C18 stationary phase is used, which retains the nonpolar components of the sample mixture more strongly than the polar mobile phase. Elution is achieved using a gradient of an acidified aqueous buffer and an organic modifier (acetonitrile). The acidic pH of the mobile phase (approximately 3.0) is crucial for ensuring the consistent protonation of the amine functionalities in the analyte molecules, leading to sharp, symmetrical peak shapes and reproducible retention times.

Detection is performed using a UV detector. The wavelength is selected to provide adequate sensitivity for both the parent API and the N-nitroso impurity. The dibenzo[b,e][2][6]diazepine chromophore, common to all three molecules, exhibits strong absorbance in the lower UV range. The N-nitroso group itself has a characteristic π→π* transition around 230-240 nm. Therefore, monitoring at 240 nm represents a scientifically sound choice to capture the absorbance of the target impurity while maintaining good sensitivity for clozapine and desmethylclozapine.

Materials and Reagents

Material	Grade/Specification
Clozapine API	Reference Grade / In-house Lot
N-Nitroso Desmethyl Clozapine	Reference Standard (Purity ≥98%)[3][7][8][9]
Desmethylclozapine HCl	Reference Standard (Purity ≥98%)
Acetonitrile (ACN)	HPLC Grade
Formic Acid	LC-MS Grade (or equivalent)
Water	HPLC/Milli-Q Grade
Methanol	HPLC Grade
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Syringe Filters	0.45 µm, PTFE or Nylon

Step-by-Step Experimental Protocols

Preparation of Solutions

4.1.1. Diluent Preparation

• Mix Acetonitrile and Water in a 50:50 (v/v) ratio. This composition ensures the solubility of both the polar and non-polar analytes.

4.1.2. Mobile Phase Preparation

• Mobile Phase A (Aqueous): Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water and mix thoroughly. The final pH should be approximately 3.0. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): HPLC-grade Acetonitrile.

4.1.3. Standard Solution Preparation

• N-Nitroso Desmethyl Clozapine Stock (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitroso Desmethyl Clozapine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Working Standard Solution (1.0 µg/mL): Pipette 1.0 mL of the Stock Solution into a 100 mL volumetric flask and dilute to volume with Diluent. This concentration is suitable for determining the limit of quantification (LOQ).

4.1.4. System Suitability Solution (SSS)

• Clozapine Stock (1 mg/mL): Accurately weigh 25 mg of Clozapine API into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Desmethylclozapine Stock (1 mg/mL): Accurately weigh 25 mg of Desmethylclozapine HCl into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Spiked SSS: Pipette 5.0 mL of the Clozapine Stock, 0.5 mL of the Desmethylclozapine Stock, and 0.5 mL of the N-Nitroso Desmethyl Clozapine Stock into a 50 mL volumetric flask. Dilute to volume with Diluent. This solution will contain Clozapine (100 µg/mL), Desmethylclozapine (10 µg/mL), and N-Nitroso Desmethyl Clozapine (1.0 µg/mL).

4.1.5. Sample Preparation

• Accurately weigh approximately 25 mg of Clozapine API into a 25 mL volumetric flask.

• Add approximately 20 mL of Diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to return to room temperature and dilute to volume with Diluent.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial. The final concentration is 1000 µg/mL (1 mg/mL).

HPLC-UV Chromatographic Conditions

Parameter	Recommended Setting	Causality and Justification
HPLC System	Agilent 1260 Infinity II or equivalent	A standard quaternary or binary HPLC system with a UV/DAD detector is sufficient.
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and resolution for the moderately nonpolar analytes.
Mobile Phase A	0.1% Formic Acid in Water (v/v)	Acidified mobile phase ensures consistent protonation of analytes for sharp peaks.
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting hydrophobic compounds from the C18 column.
Gradient Elution	0-5 min: 30% B5-20 min: 30% to 70% B20-25 min: 70% B25-26 min: 70% to 30% B26-30 min: 30% B	A gradient is essential to elute all compounds with good peak shape and to separate the closely related impurity from the main API peak.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
UV Detection	240 nm	Provides a good balance of sensitivity for the N-nitroso impurity and the parent drug.
Run Time	30 minutes	Sufficient time to elute all components and re-equilibrate the column.

System Suitability and Method Performance

To ensure the trustworthiness and validity of the results, system suitability must be established before any sample analysis. This is a self-validating check on the performance of the entire system.

System Suitability Criteria

Inject the System Suitability Solution (SSS) five times and evaluate the following parameters.

Parameter	Acceptance Criteria	Rationale
Resolution (Rs)	Rs between N-Nitroso Desmethyl Clozapine and Desmethylclozapine > 2.0	Ensures baseline separation of the target impurity from its closest related compound.
Tailing Factor (T)	T ≤ 2.0 for all three peaks	Confirms good peak symmetry, which is critical for accurate integration.
Theoretical Plates (N)	N > 2000 for the N-Nitroso peak	Indicates good column efficiency and chromatographic performance.
% RSD of Peak Area	≤ 5.0% for the N-Nitroso peak (from 5 replicates)	Demonstrates the precision of the injection and detection system.

Expected Chromatographic Profile

Based on the principles of reversed-phase chromatography:

• Desmethylclozapine: Expected to be the first eluting peak due to its higher polarity (secondary amine).

• N-Nitroso Desmethyl Clozapine: Expected to elute after Desmethylclozapine. The N-nitroso group increases its lipophilicity compared to the N-H group.

• Clozapine: Expected to be the last eluting of the three, being the most nonpolar due to the N-methyl group.

Data Analysis and Calculations

The concentration of N-Nitroso Desmethyl Clozapine in the API sample is calculated using the peak area from the chromatogram and the response factor from the standard.

Calculation Formula:

Where:

• Area_Sample: Peak area of N-Nitroso Desmethyl Clozapine in the sample chromatogram.

• Area_Std: Average peak area of N-Nitroso Desmethyl Clozapine in the standard chromatograms.

• Conc_Std: Concentration of the N-Nitroso Desmethyl Clozapine standard solution (µg/mL).

• Conc_Sample: Concentration of the Clozapine API sample solution (µg/mL).

• Purity_Std: Purity of the N-Nitroso Desmethyl Clozapine reference standard (e.g., 0.985 for 98.5%).

Method Validation Principles (ICH Q2(R1))

For regulatory submission, this method must be fully validated. The protocol should include:

• Specificity: Demonstrated by the baseline resolution of the N-nitroso peak from all other components. Forced degradation studies are essential here. Exposing clozapine to acidic, basic, oxidative (e.g., H₂O₂), and photolytic stress conditions can help establish degradation pathways and prove the method is stability-indicating.[10][11][12]

• Limit of Quantification (LOQ) & Detection (LOD): The LOQ should be at or below the regulatory limit for the nitrosamine impurity.

• Linearity: A minimum of five concentration levels should be tested to demonstrate a linear relationship between concentration and peak area.

• Accuracy & Precision: Evaluated at multiple concentration levels (e.g., LOQ, 100%, and 150% of the specification limit) to demonstrate the closeness of results to the true value and the repeatability of the method.

• Robustness: Small, deliberate changes to method parameters (e.g., pH, column temperature, flow rate) should be made to assess the method's reliability during normal use.

Visualizations

Experimental Workflow Diagram

Caption: High-level workflow from solution preparation to final reporting.

Logical Relationship of Analytes

Caption: Predicted elution order based on molecular polarity.

References

• Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. (2016). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. (2016). PubMed. [Link]

• Designing Forced Degradation for Nitrosamine-Risk Drug Products. (2025). Pharma Stability. [Link]

• Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024). Veeprho. [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Hilaris Publishing. [Link]

• Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry. (2005). PubMed. [Link]

• N-Nitroso Desmethyl Clozapine. (2021). PubChem. [Link]

• Determination of clozapine, desmethylclozapine and clozapine N-oxide in human plasma by reversed-phase high-performance liquid chromatography with ultraviolet detection. (1994). PubMed. [Link]

• Representative chromatogram showing the separation of Clozapine,... ResearchGate. [Link]

• N-Nitroso desmethyl clozapine impurity. DR JCR BIO. [Link]

• Clozapine Nitroso EP Impurity C. SynZeal. [Link]

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• 1. N-Nitrosopiperazine | C4H9N3O | CID 21845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. | Semantic Scholar [semanticscholar.org]
• 3. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 4. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of clozapine, desmethylclozapine and clozapine N-oxide in human plasma by reversed-phase high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. drjcrbio.com [drjcrbio.com]
• 9. Clozapine Nitroso EP Impurity C | | SynZeal [synzeal.com]
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• 11. Designing Forced Degradation for Nitrosamine-Risk Drug Products – Pharma Stability [pharmastability.com]
• 12. longdom.org [longdom.org]

Application Note: A Comprehensive Guide to the Development and Validation of Analytical Methods for Nitrosamine Impurity Quantification

Introduction: The Imperative for Nitrosamine Control

The unexpected discovery of N-nitrosamine impurities in widely used pharmaceutical products since 2018 has presented a significant challenge to patient safety and the pharmaceutical industry.[1][2][3] Nitrosamines are a class of chemical compounds, many of which are classified as probable or possible human carcinogens based on extensive toxicological studies.[3][4] Their potential to cause DNA damage at low levels of exposure means they are considered a 'cohort of concern' under the International Council for Harmonisation (ICH) M7 guideline.[1][5] Consequently, global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have mandated stringent controls to mitigate and limit the presence of these impurities in drug substances and products.[4][6][7][8]

These impurities can arise from various sources, including synthesis pathways of the active pharmaceutical ingredient (API), degradation of the drug product during storage, or even from raw materials and packaging.[9][10] This complex challenge necessitates the development of highly sensitive, specific, and robust analytical methods capable of detecting and quantifying nitrosamines at trace levels, often in the parts-per-billion (ppb) range.[11][12]

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the strategic development and validation of analytical methods for nitrosamine quantification. It combines regulatory insights, a comparison of analytical technologies, and detailed, field-proven protocols to ensure methods are fit-for-purpose and compliant with global standards.

The Regulatory Landscape: A Framework for Safety

A scientifically sound analytical strategy is grounded in a thorough understanding of the regulatory framework. The primary goal of these regulations is to limit patient exposure to potentially mutagenic impurities to a level associated with negligible carcinogenic risk.

• ICH M7(R2): This is the foundational guideline for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[5][13][14] It establishes the concept of a Threshold of Toxicological Concern (TTC) and outlines a risk-based approach for identifying, categorizing, and controlling such impurities. For most potent mutagens like nitrosamines, a compound-specific Acceptable Intake (AI) limit is required, often in the range of nanograms per day.[10][13]

• FDA and EMA Guidance: Both agencies have issued specific guidance documents that build upon ICH M7 principles.[6][15][16][17] They mandate a three-step process for Marketing Authorisation Holders (MAHs):

  • Risk Assessment: Systematically evaluate manufacturing processes for the potential formation or contamination with nitrosamines.[6][7][10]

  • Confirmatory Testing: If a risk is identified, perform confirmatory testing using sensitive and validated analytical methods.[8][10][17]

  • Mitigation and Control: Implement necessary changes to manufacturing processes and establish control strategies to prevent or reduce nitrosamine presence to below the AI limit.[7][17]

The analytical methods described herein are the critical tools for executing the confirmatory testing and ongoing control stages of this regulatory requirement.

Overall Analytical Strategy and Workflow

Developing a validated method for nitrosamine analysis is a systematic process. The causality behind this workflow is to ensure the final method is not only scientifically sound but also practical for routine quality control in a regulated environment.

Caption: High-level workflow for nitrosamine analytical method development.

Choosing the Right Analytical Technique

The selection of an analytical technique is a critical decision driven by the physicochemical properties of the target nitrosamines (e.g., volatility, polarity) and the required sensitivity. The most common and regulatory-accepted techniques are mass spectrometry-based.[2][18]

Technique	Principle	Typical Analytes	Advantages	Disadvantages
LC-MS/MS	Liquid chromatography separation followed by tandem mass spectrometry.	Broad range, including non-volatile and thermally labile nitrosamines (e.g., NDSRIs, NMBA).[19]	High specificity and sensitivity; suitable for a wide range of compounds and complex matrices.	Can be susceptible to matrix effects; ionization efficiency varies between compounds.[20]
GC-MS/MS	Gas chromatography separation followed by tandem mass spectrometry.	Volatile and semi-volatile nitrosamines (e.g., NDMA, NDEA, NDIPA).[11][21]	Excellent for volatile compounds; high sensitivity; headspace options minimize sample prep.[11][22]	Not suitable for non-volatile or thermally labile compounds; potential for artifactual formation at high inlet temperatures.[23]
LC-HRMS	Liquid chromatography coupled with high-resolution mass spectrometry.	All nitrosamines; excellent for unknown screening and structural elucidation.	High selectivity differentiates impurities from actual nitrosamines; provides high-confidence identification.[1]	Higher instrument cost; may have slightly lower quantitative performance than MS/MS for routine work.
HPLC-UV	High-performance liquid chromatography with UV detection.	Screening for known nitrosamines at higher concentrations.	Lower cost, widely available.	Lacks the sensitivity and specificity required to meet regulatory limits for trace-level quantification.[24][25]

Key Insight: For comprehensive and compliant nitrosamine testing, LC-MS/MS and GC-MS/MS are the gold-standard techniques. LC-MS/MS offers the greatest versatility, especially with the emergence of non-volatile Nitrosamine Drug Substance Related Impurities (NDSRIs).[23] The FDA has published validated methods using both LC-HRMS and GC-MS, demonstrating the utility of modern techniques for regulatory needs.[1]

The Critical Step: Sample Preparation

The goal of sample preparation is to extract the trace-level nitrosamine analytes from the complex drug product matrix, concentrate them, and remove interfering substances.[26] This step is paramount, as it directly impacts method sensitivity, accuracy, and robustness.[26]

Common Challenges & Causality:

• Matrix Effects: High concentrations of API or excipients can suppress or enhance the ionization of the target analyte in the MS source, leading to inaccurate quantification. The choice of extraction technique aims to isolate the analyte from these interfering components.[26]

• Analyte Instability: Nitrosamines can degrade under exposure to UV light. Therefore, sample handling should be performed using amber vials or in low-light conditions.[27]

• Artifactual Formation: The presence of residual nitrosating agents (nitrites) and secondary or tertiary amines in the sample under acidic or high-temperature conditions can cause the artificial formation of nitrosamines during sample preparation or analysis. This is mitigated by controlling pH and avoiding excessive heat.[28]

Common Sample Preparation Techniques:

• Direct Dissolution & Injection: The simplest approach, where the sample is dissolved in a suitable solvent (e.g., water, methanol, dichloromethane), filtered, and injected.[20] This is suitable for APIs or simple formulations with minimal matrix interference.

• Liquid-Liquid Extraction (LLE): The sample is dissolved in an aqueous solvent, and the nitrosamines are partitioned into an immiscible organic solvent (e.g., dichloromethane). This is effective for cleaning up samples and concentrating the analytes.[27]

• Solid-Phase Extraction (SPE): An aqueous solution of the sample is passed through a solid sorbent cartridge that retains the nitrosamines. Interfering components are washed away, and the purified nitrosamines are then eluted with a small volume of organic solvent. This provides excellent cleanup and concentration.

• Headspace (HS) Injection (for GC): For volatile nitrosamines, the sample is heated in a sealed vial, and the vapor phase (headspace) is injected directly into the GC. This is a very clean and automated technique that avoids non-volatile matrix components entirely.[11][22]

Detailed Experimental Protocols

The following protocols are representative methodologies adapted from regulatory guidance and validated methods.[9][25] They should be optimized and fully validated for each specific drug product matrix.

Protocol 1: LC-MS/MS Method for Nitrosamines in Drug Products

This method is suitable for a broad range of nitrosamines, including NDMA, NDEA, NEIPA, NDIPA, NDBA, and NMBA.[9][19]

A. Sample Preparation (LLE):

• Weighing: Accurately weigh approximately 100 mg of the powdered drug product into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add a specific volume (e.g., 50 µL) of an internal standard (ISTD) working solution (e.g., a mixture of d6-NDMA, d10-NDEA in methanol) to each sample, standard, and blank. The use of isotopically labeled internal standards is crucial to correct for matrix effects and variability during sample prep.

• Extraction: Add 5.0 mL of 0.1N HCl and vortex for 1 minute. Add 5.0 mL of dichloromethane (DCM).

• Mixing: Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection: Carefully transfer the lower organic (DCM) layer to a clean tube.

• Evaporation & Reconstitution: Evaporate the DCM to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in 500 µL of mobile phase A. Vortex and transfer to an autosampler vial.

B. Chromatographic and MS Conditions:

Parameter	Recommended Setting	Causality/Rationale
LC System	UPLC/HPLC system	Provides necessary separation efficiency.
Column	Reversed-Phase C18 or PFP (Pentafluorophenyl), e.g., 100 x 2.1 mm, 1.8 µm	C18 provides general-purpose hydrophobic retention. PFP columns can offer alternative selectivity for polar nitrosamines.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ionization and aids in chromatographic peak shape.
Mobile Phase B	0.1% Formic Acid in Methanol	Elutes the nitrosamines from the reversed-phase column.
Gradient	Typical: Start at 5-10% B, ramp to 95% B over 8-10 min, hold, and re-equilibrate.	Gradient elution is necessary to separate nitrosamines with varying polarities and elute the highly retained API peak.
Flow Rate	0.3 - 0.5 mL/min	Optimized for column dimensions to ensure efficient separation.
Column Temp.	40 °C	Improves peak shape and run-to-run reproducibility.
Injection Vol.	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer (QqQ)	Required for the sensitivity and selectivity of MS/MS detection.
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI) or Electrospray (ESI), Positive Mode	APCI is often preferred for small, less polar nitrosamines like NDMA as it can provide better sensitivity and is less prone to matrix suppression.[20] ESI is better for larger or more polar nitrosamines.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor → product ion transitions for each analyte and ISTD.

C. MRM Transitions (Example):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
NDMA	75.1	43.1
NDEA	103.1	43.1
d6-NDMA (ISTD)	81.1	46.1
d10-NDEA (ISTD)	113.2	52.1

Protocol 2: Headspace GC-MS/MS Method for Volatile Nitrosamines

This method is highly effective for quantifying volatile nitrosamines like NDMA, NDEA, NDIPA, and NEIPA in drug products.[22]

A. Sample Preparation:

• Weighing: Accurately weigh approximately 200 mg of drug substance into a 20 mL headspace vial.[28]

• Solvent Addition: Add 1.0 mL of a suitable solvent (e.g., N,N-Dimethylformamide or Dimethyl sulfoxide) and 1.0 mL of an internal standard solution (e.g., 0.02 µg/mL of d6-NDMA in water).

• Sealing: Immediately seal the vial with a cap and septum.

• Mixing: Vortex to ensure the sample is fully dissolved or suspended.

B. HS and GC-MS/MS Conditions:

Parameter	Recommended Setting	Causality/Rationale
HS Sampler
Oven Temp.	80 - 120 °C	Optimized to ensure efficient partitioning of volatile analytes into the headspace without degrading the sample.
Vial Equilibration Time	15 - 30 min	Allows the sample to reach thermal equilibrium for reproducible injections.
Injection Volume	1.0 mL (gas phase)
GC System	Gas chromatograph with splitless injector	Splitless injection ensures the entire sample volume is transferred to the column, maximizing sensitivity.
Injector Temp.	220 - 250 °C	Must be high enough to vaporize analytes but low enough to prevent thermal degradation.
Column	Mid-polarity column, e.g., 5% Phenyl / 95% Dimethylpolysiloxane (DB-5ms type), 30 m x 0.25 mm, 1.4 µm	Provides good separation for volatile nitrosamines.
Oven Program	Start at 40°C, hold for 2 min, ramp at 10°C/min to 240°C, hold for 5 min.	Temperature program separates the analytes based on their boiling points.
Carrier Gas	Helium, constant flow ~1.2 mL/min
MS System	Triple Quadrupole Mass Spectrometer (QqQ)
Ionization	Electron Ionization (EI) at 70 eV	Standard, robust ionization technique for GC-MS.
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides specificity and sensitivity.

Method Validation: Proving Fitness for Purpose

Once developed, the analytical method must be rigorously validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][29] Validation proves that the method provides accurate, reproducible, and reliable data.[29]

Caption: Key parameters for analytical method validation.

Summary of Validation Parameters and Typical Acceptance Criteria:

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the target analyte, free from interference from matrix components, diluents, or other impurities.[28]	No significant interfering peaks at the retention time of the analyte in blank and placebo samples. Peak purity analysis should pass.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision.	Signal-to-Noise ratio (S/N) ≥ 3.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[28]	S/N ≥ 10. The LOQ must be at or below the regulatory control limit (e.g., ≤ 30% of the AI limit).[17]
Linearity	To demonstrate a direct proportional relationship between analyte concentration and instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99.[9] Y-intercept should be insignificant compared to the response at the LOQ.
Accuracy	The closeness of the test results to the true value. Assessed by analyzing spiked placebo samples at different concentrations.	Percent recovery typically within 80-120% for trace impurity analysis.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly. Includes Repeatability (intra-day) and Intermediate Precision (inter-day, different analysts/equipment).	Relative Standard Deviation (%RSD) typically ≤ 15-20% at the LOQ, and ≤ 10-15% across the range.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature, flow rate).	No significant impact on results; system suitability parameters must still be met.

Conclusion

The development of robust and validated analytical methods is a cornerstone of any strategy to control nitrosamine impurities in pharmaceutical products. A thorough understanding of the regulatory requirements, combined with a scientific approach to method selection, sample preparation, and validation, is essential for ensuring patient safety and regulatory compliance. While both LC-MS/MS and GC-MS/MS are powerful tools, the choice must be tailored to the specific analytes and drug product matrix. By following the systematic workflow and protocols outlined in this guide, scientists can develop methods that are sensitive, specific, and reliable for the routine quantification of these critical impurities.

References

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S.
• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. European Medicines Agency (EMA).
• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek.
• Nitrosamine impurities: guidance for marketing authoris
• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used.
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Merck Millipore.
• High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS.
• A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method valid
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469>. Sigma-Aldrich.
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• Nitrosamines Analysis in Pharmaceuticals. Agilent.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines.
• EMA to provide guidance on avoiding nitrosamines in human medicines. BfArM.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
• Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk. U.S.
• EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
• Nitrosamines Analysis with LC-MS/MS.
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• Application Notes & Protocols: Development of a Validated Analytical Method for Nitrosamine Impurities. Benchchem.
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• A Comparative Guide to Analytical Methods for Nitrosamine Detection. Benchchem.
• An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Pharmaceuticals and Medical Devices Agency (PMDA).
• Nitrosamines in Pharma. Ellutia.
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• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Compliance Group.

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Application Note &amp; Protocol: A Validated Approach for the Quantification of N-Nitroso Desmethyl Clozapine in Active Pharmaceutical Ingredients

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. N-Nitroso Desmethyl Clozapine (NDMC), a potential nitrosamine drug substance-related impurity (NDSRI) of Clozapine, requires vigilant monitoring due to the carcinogenic potential of the nitrosamine class. This document provides a comprehensive guide for the quantification of NDMC in Clozapine active pharmaceutical ingredient (API). We present a detailed Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) protocol, including sample preparation, chromatographic separation, and mass spectrometric detection. Furthermore, we discuss the rationale behind the methodological choices and outline the requisite validation steps in accordance with international regulatory standards to ensure data integrity and reliability.

Introduction: The Imperative for Nitrosamine Impurity Control

The discovery of nitrosamine impurities in several classes of drugs has prompted stringent regulatory action from global health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals, even at trace levels, is a significant concern.[4] Consequently, pharmaceutical manufacturers are mandated to perform risk assessments and, where a risk is identified, conduct confirmatory testing to control the levels of these impurities in their products.[5][6][7]

Clozapine, an atypical antipsychotic, is a critical medication for treatment-resistant schizophrenia. Its synthesis and degradation pathways may present a risk of forming N-Nitroso Desmethyl Clozapine (NDMC), an NDSRI. The structural precursor, desmethylclozapine, is a known major metabolite and impurity of clozapine.[8] The nitrosation of the secondary amine in desmethylclozapine can lead to the formation of NDMC. This application note addresses the analytical challenges in detecting and quantifying this specific impurity within the clozapine API matrix.

Analytical Strategy: Leveraging LC-MS/MS for Sensitivity and Specificity

Given the typically low concentration of nitrosamine impurities and the complexity of the API matrix, a highly sensitive and selective analytical technique is required. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its ability to provide accurate quantification at trace levels.[9] Gas Chromatography-Mass Spectrometry (GC-MS) is also a viable technique for many volatile nitrosamines; however, LC-MS/MS is often preferred for less volatile and thermally labile compounds like NDSRIs.[10][11][12]

Our proposed method focuses on an LC-MS/MS approach, which offers several advantages:

• High Sensitivity: Achieves low limits of detection (LOD) and quantification (LOQ), often in the parts-per-billion (ppb) range.[12]

• High Selectivity: The use of Multiple Reaction Monitoring (MRM) minimizes interference from the clozapine API and other related substances, ensuring that the analytical signal is specific to NDMC.

• Robustness: Suitable for complex sample matrices encountered in pharmaceutical analysis.

A critical consideration in method development is the potential for on-instrument degradation or transformation of the analyte. There have been anecdotal reports of inconsistent behavior of N-nitroso clozapine during LC-MS analysis, potentially due to pH sensitivity or matrix effects.[13] Our protocol incorporates measures to mitigate these risks, such as careful control of sample solution pH.

Experimental Workflow and Protocols

This section details the step-by-step protocol for the quantification of NDMC in clozapine API.

Materials and Reagents

• Reference Standards:

  • N-Nitroso Desmethyl Clozapine (NDMC) certified reference material.[14][15]

  • Clozapine API (for matrix effect evaluation).

  • (Optional) Isotopically labeled NDMC (e.g., NDMC-d4) as an internal standard (IS) for enhanced accuracy.

• Solvents and Chemicals:

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (LC-MS grade)

  • Ammonium hydroxide (for pH adjustment, if necessary)

Standard and Sample Preparation

Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh approximately 1 mg of NDMC reference standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with methanol. This solution should be stored in a refrigerator and protected from light.

Preparation of Working Standard Solutions:

• Perform serial dilutions of the stock solution with a 50:50 (v/v) mixture of methanol and water to prepare a series of calibration standards. A typical concentration range would be 0.1 ng/mL to 100 ng/mL.

• If using an internal standard, spike each working standard with the IS to a final concentration of approximately 10 ng/mL.

Preparation of Sample Solution (10 mg/mL Clozapine API):

• Accurately weigh 100 mg of Clozapine API into a 10 mL volumetric flask.

• Add approximately 7 mL of a 50:50 (v/v) mixture of methanol and water and sonicate for 5 minutes to dissolve.

• Dilute to volume with the same solvent mixture.

• If using an internal standard, spike the sample solution with the IS to the same final concentration as the calibration standards.

• Filter the solution through a 0.22 µm PVDF syringe filter prior to injection into the LC-MS/MS system.

Causality Note: The choice of a methanol/water mixture as the diluent is based on its compatibility with reversed-phase chromatography and its ability to solubilize both the polar NDMC impurity and the less polar clozapine API. Filtering the sample is crucial to remove any particulate matter that could damage the HPLC column or interfere with the analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a robust starting point for method development and validation.

Parameter	Condition
LC System	UPLC/UHPLC system
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water with 2 mM Ammonium Formate
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	See Table 2
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	See Table 3

Table 2: Suggested Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	90
9.0	90
9.1	10
12.0	10

Causality Note: A gradient elution is employed to ensure adequate separation of the NDMC impurity from the highly concentrated clozapine API. Good chromatographic resolution is essential to minimize ion suppression and matrix effects, which can compromise the accuracy of quantification.

Table 3: Proposed MRM Transitions for NDMC

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
NDMC	342.1	To be determined	To be determined	Quantifier
NDMC	342.1	To be determined	To be determined	Qualifier

Expert Insight: The precursor ion for NDMC is calculated based on its molecular formula (C17H16ClN5O) and the addition of a proton in positive ESI mode (Monoisotopic mass: 341.10 Da).[16] The specific product ions and optimal collision energies must be determined experimentally by infusing a standard solution of NDMC into the mass spectrometer. Plausible product ions could arise from the fragmentation of the nitroso group or the piperazine ring. For the precursor desmethylclozapine, a known transition is m/z 313 -> m/z 192.[10][17]

Data Analysis and Quantification

Quantification is performed by constructing a calibration curve from the peak area ratios of the NDMC analyte to the internal standard (if used) versus the concentration of the calibration standards. A linear regression model with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

Method Validation: Ensuring Trustworthiness and Reliability

A comprehensive method validation must be performed in accordance with the ICH Q2(R1) guidelines to demonstrate that the analytical procedure is suitable for its intended purpose.

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of NDMC in a blank (diluent) and a clozapine API sample known to be free of the impurity.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used to construct the calibration curve, and the correlation coefficient (r²) should be ≥ 0.99.

• Accuracy (Recovery): The closeness of the test results to the true value. This is assessed by spiking the clozapine API matrix with known concentrations of NDMC at three levels (e.g., 50%, 100%, and 150% of the target limit) and calculating the percent recovery.

• Precision: The degree of scatter between a series of measurements. This includes:

  • Repeatability (Intra-assay precision): Analysis of replicate samples at the same concentration on the same day.

  • Intermediate Precision (Inter-assay precision): Analysis of replicate samples on different days, with different analysts, or on different instruments. The relative standard deviation (%RSD) for precision studies should typically be less than 15%.

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. The LOQ is typically established based on a signal-to-noise ratio of at least 10.

• Robustness: The capacity to remain unaffected by small, deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).

Table 4: Typical Acceptance Criteria for Method Validation

Parameter	Acceptance Criterion
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	80 - 120%
Precision (%RSD)	≤ 15%
LOQ	Signal-to-Noise Ratio ≥ 10

Visualization of Workflows

Diagram 1: Sample Preparation Workflow

Caption: Workflow for the preparation of Clozapine API samples.

Diagram 2: Analytical Method Logical Flow

Caption: Logical flow of the LC-MS/MS analytical method.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantification of N-Nitroso Desmethyl Clozapine in clozapine API. The proposed LC-MS/MS method is designed for high sensitivity and selectivity, which are paramount for the analysis of trace-level genotoxic impurities. Adherence to the outlined sample preparation, instrument conditions, and rigorous method validation in line with ICH guidelines will ensure the generation of reliable and defensible data. This, in turn, supports pharmaceutical manufacturers in their duty to guarantee the safety and quality of their products.

References

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link][1][5]

• U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link][6]

• Restek Corporation. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. [Link][10]

• European Medicines Agency. Nitrosamine impurities: guidance for marketing authorisation holders. [Link][2]

• Skibiński, R., et al. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• European Pharmaceutical Review. (2023). EMA revises guidance on nitrosamine impurities. [Link]

• Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. [Link]

• ResolveMass Laboratories Inc. Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. [Link][11]

• Shimadzu Corporation. High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. [Link][12]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Aravagiri, M., & Marder, S. R. (2001). Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry... Journal of Pharmaceutical and Biomedical Analysis. [Link][17]

• Rao, L. V., et al. (2009). Rapid liquid chromatography/tandem mass spectrometer (LCMS) method for clozapine and its metabolite N-desmethyl clozapine (norclozapine) in human serum. Journal of Clinical Laboratory Analysis. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 171395001, N-Nitroso Desmethyl Clozapine. [Link][16]

• Nitrosamines Exchange. (2025). N-Nitroso clozapine - New Scientific Knowledge & Development. [Link][13]

• SynThink Research Chemicals. NA N-Nitroso Desmethyl Clozapine Impurity. [Link][14]

• European Medicines Agency. (2025). Nitrosamine impurities. [Link][4]

• Shinde, et al. (2023). Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. [Link][9]

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Application Note: High-Recovery Sample Preparation Strategies for the Quantification of N-Nitroso Desmethyl Clozapine in Pharmaceutical Matrices

Abstract & Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory bodies and drug manufacturers worldwide.[1] N-Nitroso Desmethyl Clozapine, a Nitrosamine Drug Substance-Related Impurity (NDSRI), is formed by the nitrosation of desmethyl clozapine, a primary metabolite and synthetic precursor of the atypical antipsychotic drug, Clozapine.[2][3][4] Given that nitrosamines are classified as probable human carcinogens, their presence in drug products must be rigorously controlled to ng/day acceptable intake (AI) limits set by regulatory agencies like the U.S. Food and Drug Administration (FDA).[5][6][7]

The analytical challenge is substantial. N-Nitroso Desmethyl Clozapine must be quantified at ultra-trace levels within a complex drug product matrix, which is dominated by the structurally similar Active Pharmaceutical Ingredient (API), Clozapine, and various excipients.[8] This scenario creates significant potential for matrix effects, ion suppression in mass spectrometry, and chromatographic interferences.[9][10] Furthermore, the inherent instability of some nitrosamines and the risk of artifactual formation during sample preparation necessitate carefully designed and validated protocols.[10][11]

This application note provides a detailed guide to two robust sample preparation techniques for the extraction and cleanup of N-Nitroso Desmethyl Clozapine from clozapine drug products: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) . The causality behind each step is explained to provide researchers with a framework for developing and validating highly sensitive and reliable methods suitable for regulatory submission.

The Analytical Challenge: Causality of Matrix Interference

Effective sample preparation is the most critical step in nitrosamine analysis.[8][12] The primary objective is to selectively isolate the N-Nitroso Desmethyl Clozapine analyte from the bulk API and excipients while preventing its degradation or artificial formation.

Key Challenges Include:

• Matrix Overload: The API (Clozapine) is typically present at concentrations millions of times higher than the NDSRI. This can saturate the analytical column and detector, masking the analyte's signal.

• Ion Suppression/Enhancement: Co-eluting matrix components can interfere with the ionization of the target analyte in the mass spectrometer source, leading to inaccurate quantification.[10]

• Analyte Stability: N-nitrosamines can be susceptible to degradation under certain conditions, such as exposure to UV light or extreme pH.[11] Some analysts have reported inconsistent recovery for N-Nitroso Clozapine, suggesting potential instability or interaction within the sample matrix.[13]

• Artifact Formation: The presence of residual nitrosating agents (e.g., nitrites from excipients) and secondary amines (the API itself or related impurities) under acidic conditions can lead to the artificial formation of nitrosamines during sample preparation, yielding false-positive results.[8][11] Controlling the sample pH, often by making the solution basic, is a key strategy to mitigate this risk.[13]

Strategy 1: Mixed-Mode Solid-Phase Extraction (SPE)

Principle of Causality: This strategy leverages the subtle differences in the physicochemical properties of Clozapine and N-Nitroso Desmethyl Clozapine. Clozapine is a basic compound. By using a mixed-mode cation exchange SPE sorbent, we can strongly retain the highly basic Clozapine API under acidic loading conditions. The N-nitroso group on the piperazine ring of the NDSRI slightly reduces its basicity. This allows for the selective elution of the N-Nitroso Desmethyl Clozapine with a mild organic solvent, while the bulk API remains bound to the sorbent.

Workflow Diagram: Mixed-Mode SPE

Caption: Workflow for Mixed-Mode SPE of N-Nitroso Desmethyl Clozapine.

Detailed Protocol: Mixed-Mode SPE

• Sample Preparation:

  • Accurately weigh a portion of powdered tablets or API equivalent to 100 mg of Clozapine into a centrifuge tube.

  • Add 10 mL of 0.1% formic acid in 50:50 methanol:water.

  • Spike with an appropriate isotopically labeled internal standard (e.g., N-Nitroso Desmethyl Clozapine-d4) at a concentration near the expected analyte level.

  • Vortex for 5 minutes, then centrifuge at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant for loading onto the SPE cartridge.

• SPE Cartridge Conditioning:

  • Use a mixed-mode, strong cation-exchange polymeric sorbent (e.g., Strata-X-C or Oasis MCX).[14]

  • Condition the cartridge by passing 3 mL of methanol, followed by 3 mL of 0.1% formic acid in water. Do not allow the sorbent bed to go dry.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Wash Steps:

  • Wash 1 (Polar Interference Removal): Wash the cartridge with 3 mL of 0.1% formic acid in water. This removes highly polar excipients without eluting the analyte.

  • Wash 2 (Non-Polar Interference Removal): Wash the cartridge with 3 mL of methanol. This removes less polar, non-basic interferences.

• Elution:

  • Elute the N-Nitroso Desmethyl Clozapine with 2 x 2 mL aliquots of a 5% ammonium hydroxide solution in acetonitrile. The basic pH neutralizes the charge interaction of the NDSRI with the sorbent, allowing it to elute, while the strongly basic API remains bound.

  • Collect the eluate in a clean tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase for LC-MS/MS analysis.

Strategy 2: Liquid-Liquid Extraction (LLE)

Principle of Causality: This classic technique separates compounds based on their differential solubility in two immiscible liquid phases. By adjusting the pH of the aqueous sample matrix to a basic state (e.g., pH > 10), the amine functionalities of both Clozapine and its N-nitroso derivative are deprotonated, making them uncharged and therefore more soluble in a non-polar organic solvent. This allows for their extraction away from water-soluble excipients and salts. A subsequent back-extraction into an acidic aqueous phase can provide further cleanup if needed. Several studies have successfully used LLE for clozapine and its metabolites from biological matrices.[15][16][17]

Workflow Diagram: Liquid-Liquid Extraction

Caption: Workflow for LLE of N-Nitroso Desmethyl Clozapine.

Detailed Protocol: Liquid-Liquid Extraction

• Sample Preparation:

  • Accurately weigh a portion of powdered tablets or API equivalent to 100 mg of Clozapine into a centrifuge tube.

  • Add 5 mL of 0.1 M ammonium acetate buffer.

  • Spike with an appropriate isotopically labeled internal standard.

  • Vortex for 5 minutes to dissolve.

• pH Adjustment:

  • Adjust the sample pH to > 10 by adding concentrated ammonium hydroxide dropwise. This step is critical to ensure both the analyte and API are in their free base form for efficient extraction.

• Extraction:

  • Add 10 mL of an appropriate organic solvent such as methyl tert-butyl ether (MTBE) or dichloromethane (DCM).

  • Vortex vigorously for 5 minutes to ensure thorough mixing and partitioning of the analytes into the organic phase.

  • Centrifuge at 4000 rpm for 10 minutes to achieve a clean separation of the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer to a clean evaporation tube. Avoid disturbing the aqueous layer or the interface.

• Final Preparation:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at < 40°C.

  • Reconstitute the residue in 1.0 mL of the initial mobile phase for LC-MS/MS analysis.

Method Performance & Data Presentation

The validation of the chosen sample preparation technique is paramount. Key performance indicators include recovery, matrix effect, and process efficiency, which should be assessed using validated LC-MS/MS methods.[18][19]

Table 1: Typical Performance Characteristics for Sample Preparation Methods

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Acceptance Criteria (Typical)
Analyte Recovery (%)	85 - 105%	80 - 100%	70 - 130% at LOQ; 80 - 120% at higher levels[8]
Internal Standard Recovery (%)	88 - 102%	83 - 98%	Consistent across samples
Matrix Effect (%)	< 15%	< 20%	85 - 115% (normalized)
Process Precision (%RSD)	< 10%	< 15%	≤ 20% at LOQ; ≤ 15% at higher levels
Selectivity / Cleanup	Excellent	Good to Excellent	No significant interferences at the analyte retention time

Note: Values are representative and must be established for each specific drug product matrix and validated method.

Conclusion and Recommendations

Both Mixed-Mode SPE and LLE are viable and robust techniques for the sample preparation of N-Nitroso Desmethyl Clozapine from pharmaceutical dosage forms.

• Mixed-Mode SPE is generally recommended as it offers superior selectivity and cleanup.[14][20][21] By effectively removing the bulk of the Clozapine API, it significantly reduces the potential for matrix effects and improves the longevity of the analytical column and mass spectrometer.

• Liquid-Liquid Extraction is a simpler, cost-effective alternative that provides good recovery.[15] However, it co-extracts the API with the analyte, necessitating a highly selective and robust chromatographic method to ensure separation and mitigate potential ion suppression.

The choice of method should be based on the specific requirements of the analysis, including the required limit of quantification (LOQ), the complexity of the drug product matrix, and available instrumentation. Regardless of the chosen technique, it is imperative to monitor for potential analyte degradation or artificial formation throughout the entire analytical procedure.[8][11] The use of a stable, isotopically labeled internal standard is essential for achieving accurate and precise results.

References

• Waters Corporation. (n.d.). Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques.
• U.S. Food and Drug Administration. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
• The Analytical Scientist. (2025). Trends and Challenges in Nitrosamine Testing: Part Two.
• ResearchGate. (2025). (PDF) Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices: Review Article.
• LCGC International. (2025). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange.
• Egyptian Drug Authority. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
• U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
• U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs.
• Separation Science. (2025). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS.
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• Planinšek, T., & Roškar, R. (2025). A comprehensive approach for N-nitrosamine determination in pharmaceuticals using a novel HILIC-based solid phase extraction and LC-HRMS. PubMed.
• Journal of Chromatography A. (2024). Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups. PubMed.
• Aravagiri, M., & Marder, S. R. (2001). Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients. PubMed.
• ChromForum. (2023). Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS.
• ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
• Agilent. (n.d.). Ultra-Fast Analysis of Nitrosamines Using SPE-QQQ.
• Veeprho. (n.d.). N-Nitroso Clozapine EP Impurity C.
• SynThink Research Chemicals. (n.d.). NA N-Nitroso Desmethyl Clozapine Impurity.
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• Nitrosamines Exchange. (2025). N-Nitroso clozapine.
• BenchChem. (n.d.). Application Notes & Protocols: Quantitative Analysis of Clozapine and Norclozapine using N-Desmethyl Clozapine-d8.
• ResearchGate. (2025). Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients.
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• Chemicea. (n.d.). N-Nitroso Clozapine EP Impurity C.
• Lin, S. K., et al. (1996). Determination of clozapine, desmethylclozapine and clozapine N-oxide in human plasma by reversed-phase high-performance liquid chromatography with ultraviolet detection. PubMed.
• Thermo Fisher Scientific. (n.d.). AN001657: Highly sensitive and robust LC-HRAM-MS method for simultaneous quantitation of sixteen nitrosamines in multiple drug products.
• Mosier, K. E., et al. (2003). Determination of Clozapine, and Its Metabolites, N-desmethylclozapine and Clozapine N-oxide in Dog Plasma Using High-Performance Liquid Chromatography. PubMed.
• SRIRAMCHEM. (n.d.). N-Nitroso Desmethyl Clozapine impurity.
• Thermo Fisher Scientific. (2025). Nitrosamine impurities analysis solutions guide.
• BenchChem. (n.d.). Technical Support Center: Analytical Method Development for Nitrosamine Impurities in Pharmaceuticals.
• ResearchGate. (n.d.). (PDF) Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry.
• U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs.

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• 4. N-Nitroso Clozapine EP Impurity C, Nitrosamine Compounds, Nitrosamine Impurities, Impurity Standards [chemicea.com]
• 5. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
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• 14. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 15. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Determination of clozapine, and its metabolites, N-desmethylclozapine and clozapine N-oxide in dog plasma using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Validated Protocol for Spiking N-Nitroso Desmethyl Clozapine in Placebo Samples for Accurate Quantification

Authored by: [Your Name/Lab], Senior Application Scientist

Date: January 8, 2026

Abstract

The presence of nitrosamine impurities, such as N-Nitroso Desmethyl Clozapine, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for these impurities. Consequently, the development and validation of sensitive and accurate analytical methods for their detection and quantification are paramount. A critical aspect of method validation is the use of spiked placebo samples to demonstrate the method's accuracy, precision, and recovery. This application note provides a comprehensive, step-by-step protocol for the preparation of N-Nitroso Desmethyl Clozapine-spiked placebo samples. The protocol is designed for researchers, scientists, and drug development professionals, offering a scientifically robust framework for analytical method validation and routine quality control.

Introduction: The Imperative for Accurate Nitrosamine Analysis

N-Nitroso Desmethyl Clozapine is a nitrosamine impurity that can form during the synthesis or storage of clozapine-containing drug products. Given the classification of many nitrosamines as probable human carcinogens, their control is a regulatory priority. The FDA has published acceptable intake (AI) limits for various nitrosamines, underscoring the need for highly sensitive analytical methods. The process of spiking a known quantity of an analyte into a placebo matrix is a fundamental technique in analytical chemistry. It allows for the evaluation of matrix effects, which can interfere with the accurate quantification of the target analyte. By preparing spiked samples, analysts can assess the performance of their analytical method in a representative sample matrix, thereby ensuring the reliability of the results obtained from actual drug product testing.

This protocol outlines the necessary steps for preparing stock solutions of N-Nitroso Desmethyl Clozapine, spiking these solutions into a placebo clozapine matrix, and preparing the samples for analysis. The principles and techniques described herein are grounded in established analytical chemistry practices and are designed to ensure the integrity and reproducibility of the spiking procedure.

Materials and Reagents

A comprehensive list of necessary materials and reagents is provided below. It is crucial to use high-purity reagents and calibrated equipment to ensure the accuracy of the results.

Material/Reagent	Grade/Specification	Supplier Example	Purpose
N-Nitroso Desmethyl Clozapine Reference Standard	>98% Purity	LGC, Toronto Research Chemicals	Analyte for spiking
Clozapine Placebo Powder	Verified composition without active ingredient	In-house or custom synthesis	Sample matrix
Methanol (MeOH)	HPLC or LC-MS Grade	Fisher Scientific, MilliporeSigma	Solvent for stock and working solutions
Acetonitrile (ACN)	HPLC or LC-MS Grade	Fisher Scientific, MilliporeSigma	Solvent for extraction and mobile phase
Formic Acid	LC-MS Grade	Thermo Fisher Scientific	Mobile phase modifier
Water	Type I Ultrapure	Milli-Q® system or equivalent	Solvent and mobile phase component
Volumetric Flasks (Class A)	Various sizes (e.g., 1 mL, 5 mL, 10 mL, 50 mL)	VWR, Kimble	Preparation of accurate solutions
Micropipettes (Calibrated)	Various ranges (e.g., 10-100 µL, 100-1000 µL)	Eppendorf, Gilson	Accurate liquid handling
Analytical Balance	Readability to 0.01 mg	Mettler Toledo, Sartorius	Precise weighing of reference standard
Vortex Mixer	-	VWR, Scientific Industries	Homogenization of samples
Centrifuge	Capable of >4000 x g	Beckman Coulter, Eppendorf	Sample clarification
Syringe Filters	0.22 µm PVDF or PTFE	MilliporeSigma, Pall Corporation	Removal of particulates before analysis

Experimental Protocol: A Step-by-Step Guide

This section details the sequential workflow for preparing and analyzing N-Nitroso Desmethyl Clozapine-spiked placebo samples.

Preparation of Stock and Working Solutions

The accuracy of the spiking procedure is fundamentally dependent on the precise preparation of the stock and intermediate solutions.

Step 1: Primary Stock Solution (e.g., 100 µg/mL)

• Accurately weigh approximately 1.0 mg of N-Nitroso Desmethyl Clozapine reference standard using a calibrated analytical balance.

• Quantitatively transfer the weighed standard to a 10.0 mL Class A volumetric flask.

• Add approximately 5 mL of methanol to dissolve the standard.

• Vortex for 30 seconds to ensure complete dissolution.

• Bring the flask to volume with methanol and mix thoroughly by inverting the flask multiple times.

• This primary stock solution should be stored in an amber vial at 2-8 °C and is typically stable for up to one month (stability should be verified).

Step 2: Intermediate Stock Solution (e.g., 10 µg/mL)

• Pipette 1.0 mL of the 100 µg/mL primary stock solution into a 10.0 mL Class A volumetric flask.

• Dilute to volume with methanol and mix thoroughly.

Step 3: Spiking Working Solution (e.g., 1 µg/mL)

• Pipette 1.0 mL of the 10 µg/mL intermediate stock solution into a 10.0 mL Class A volumetric flask.

• Dilute to volume with methanol and mix thoroughly. This solution will be used for spiking the placebo samples.

Spiking Procedure

The following steps outline the process of spiking the N-Nitroso Desmethyl Clozapine working solution into the placebo matrix.

Step 1: Weighing the Placebo

• Accurately weigh the amount of clozapine placebo powder equivalent to the nominal weight of one dosage unit (e.g., 100 mg) into a suitable container (e.g., a 15 mL centrifuge tube).

Step 2: Spiking the Placebo

• Using a calibrated micropipette, add a precise volume of the 1 µg/mL spiking working solution to the placebo powder. For example, adding 100 µL of the 1 µg/mL solution to 100 mg of placebo will result in a concentration of 1 ppm (1 µg/g).

• Prepare a blank sample by adding the same volume of methanol (without the analyte) to a separate portion of the placebo powder.

Step 3: Sample Homogenization and Extraction

• Add a suitable extraction solvent (e.g., 10 mL of 50:50 acetonitrile:water with 0.1% formic acid) to the spiked placebo and the blank sample.

• Vortex the samples for 5 minutes to ensure thorough mixing and extraction of the analyte from the placebo matrix.

• For enhanced extraction efficiency, sonication for 15 minutes can be employed.

Step 4: Sample Clarification

• Centrifuge the samples at 4000 x g for 10 minutes to pellet the insoluble excipients.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC or LC-MS vial for analysis.

Analytical Method Example: LC-MS/MS

While various analytical techniques can be used, LC-MS/MS is often preferred for its high sensitivity and selectivity in detecting nitrosamine impurities.

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Sciex Triple Quad™ 6500+ or equivalent

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to separate N-Nitroso Desmethyl Clozapine from other matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Desmethyl Clozapine should be optimized.

Workflow and Data Visualization

The following diagrams illustrate the key workflows described in this protocol.

Caption: Serial dilution scheme for preparing spiking solutions.

Trustworthiness and Self-Validation

To ensure the trustworthiness of this protocol, the following self-validating checks should be incorporated:

• Blank Analysis: The placebo blank should be analyzed to confirm the absence of any interfering peaks at the retention time of N-Nitroso Desmethyl Clozapine.

• Recovery Studies: The percentage recovery should be calculated by comparing the concentration determined in the spiked sample to the known spiked amount. Acceptable recovery is typically within 80-120%.

• Linearity: A calibration curve should be prepared using a series of standards at different concentrations to demonstrate the method's linearity.

• Precision: The precision of the method should be assessed by analyzing multiple spiked samples and calculating the relative standard deviation (RSD).

Conclusion

This application note provides a detailed and scientifically sound protocol for spiking N-Nitroso Desmethyl Clozapine into placebo samples. Adherence to this protocol will enable researchers and analytical scientists to robustly validate their analytical methods for the quantification of this critical nitrosamine impurity. The principles of accurate solution preparation, proper sample handling, and the inclusion of self-validating checks are essential for generating reliable data that meets regulatory expectations.

References

• U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]

• European Medicines Agency. (2023). Nitrosamine impurities. [Link]

Application Note: High-Resolution Mass Spectrometry for the Identification and Characterization of Clozapine Impurities

Abstract

This application note provides a comprehensive guide for the identification and structural elucidation of impurities in clozapine drug substances and products using high-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC). Clozapine, an essential atypical antipsychotic, requires stringent purity control to ensure patient safety and therapeutic efficacy.[1] This document outlines the regulatory context, details a robust analytical workflow from sample preparation to data analysis, and explains the underlying scientific principles for making confident experimental choices. The methodologies described herein are designed for researchers, quality control analysts, and drug development professionals aiming to establish a reliable system for clozapine impurity profiling in compliance with global regulatory standards.

Introduction: The Imperative for Clozapine Purity

Clozapine is a cornerstone medication for treatment-resistant schizophrenia and is recognized for its unique efficacy.[1] However, its manufacturing process and subsequent storage can introduce impurities.[2][3] These impurities, which can be process-related (e.g., starting materials, by-products, intermediates) or degradation products, may compromise the drug's quality, safety, and efficacy.[2][3] In some cases, impurities can be toxic or pharmacologically active, posing a direct risk to patients.[2]

Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) guidelines, particularly ICH Q3A(R2) for new drug substances, mandate the monitoring, identification, and qualification of impurities.[4][5][6] These guidelines establish specific thresholds for reporting (e.g., ≥0.05%) and identification (e.g., ≥0.10% for a maximum daily dose of ≤2g/day), making sensitive and specific analytical methods paramount.[3][4]

High-resolution mass spectrometry (HRMS) has emerged as a powerful tool for this task, offering unparalleled sensitivity and specificity.[7] Unlike traditional chromatographic methods that provide limited structural information, HRMS delivers accurate mass measurements, enabling the determination of elemental compositions and facilitating the structural elucidation of unknown compounds.[7][8] When coupled with liquid chromatography (LC-HRMS), it provides a comprehensive platform for separating, detecting, and identifying impurities, even in complex matrices.[9]

The Power of HRMS in Impurity Profiling

The core advantage of HRMS lies in its ability to measure the mass-to-charge ratio (m/z) of an ion with extremely high accuracy (typically <5 ppm). This precision allows for the confident determination of an impurity's elemental formula, a critical first step in its identification.

Furthermore, HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap analyzers, can perform tandem mass spectrometry (MS/MS).[8] In an MS/MS experiment, a specific impurity ion is isolated, fragmented, and the resulting fragment ions are mass-analyzed. This fragmentation pattern serves as a structural fingerprint, providing rich data for elucidating the molecule's connectivity and identifying its functional groups. This capability is indispensable for distinguishing between isomers and identifying the exact site of a chemical modification.[7][8]

Experimental Workflow and Protocols

A robust impurity profiling workflow is essential for generating reliable and reproducible data. The following sections detail a validated protocol for clozapine analysis.

Overall Experimental Workflow

The process begins with careful sample preparation, including forced degradation studies to intentionally generate potential degradation products. The prepared sample is then injected into an LC-HRMS system for separation and analysis. The acquired data is subsequently processed to detect, identify, and quantify impurities.

Caption: Overall workflow for clozapine impurity profiling using LC-HRMS.

Protocol: Sample Preparation and Forced Degradation

Rationale: Forced degradation studies are a regulatory requirement and a critical part of drug development.[10] They help to identify likely degradation products that could appear during storage, establish the intrinsic stability of the drug, and validate the stability-indicating power of the analytical method.[11][12]

Materials:

• Clozapine reference standard and drug substance/product

• HPLC-grade methanol, acetonitrile, and water

• Formic acid, hydrochloric acid (HCl), sodium hydroxide (NaOH), hydrogen peroxide (H₂O₂)

• Volumetric flasks, pipettes, and vials

Protocol:

• Stock Solution Preparation: Accurately weigh and dissolve clozapine in methanol to prepare a stock solution of 1 mg/mL.[12]

• Working Sample Preparation: Dilute the stock solution with a 50:50 mixture of methanol and water to a final concentration of approximately 100 µg/mL for analysis.

• Forced Degradation Conditions:

  • Acid Hydrolysis: Mix the clozapine stock solution with 0.1 N HCl and heat at 60-80°C.[12] Withdraw aliquots at various time points (e.g., 2, 4, 8 hours), cool, neutralize with 0.1 N NaOH, and dilute to the working concentration.[12]

  • Base Hydrolysis: Mix the clozapine stock solution with 0.1 N NaOH and heat at 60-80°C.[12] Follow the same time-point sampling and neutralization (with 0.1 N HCl) procedure as for acid hydrolysis.[12]

  • Oxidative Degradation: Treat the clozapine stock solution with 3-30% H₂O₂ at room temperature.[12] Monitor the reaction and quench if necessary before diluting for analysis.

  • Photolytic Degradation: Expose the clozapine solution in a quartz cuvette to UV light (e.g., 254 nm) and visible light in a photostability chamber.

  • Thermal Degradation: Store the solid clozapine powder in a hot air oven at a high temperature (e.g., 105-110°C) for a specified period.[12] Dissolve the stressed powder for analysis.

Protocol: LC-HRMS Analysis

Rationale: The chromatographic method is designed to separate clozapine from its potential impurities. A reversed-phase C18 column is commonly used due to its versatility in retaining and separating moderately polar compounds like clozapine and its analogues.[12][13] A gradient elution is employed to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are resolved effectively. The mobile phase is acidified with formic acid to promote protonation of the analytes, which is crucial for achieving good sensitivity in positive electrospray ionization (ESI+).

Parameter	Condition	Rationale
LC System	UPLC/UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Excellent retention and separation for antipsychotics.[12][13]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies mobile phase for efficient ESI+ ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting analytes.
Flow Rate	0.3 - 0.5 mL/min	Optimal for analytical scale columns.
Gradient	Start at 5-10% B, ramp to 95% B over 15-20 min	Ensures separation of a wide range of impurities.
Column Temp.	40 °C	Improves peak shape and reproducibility.[14]
Injection Vol.	1 - 5 µL	Balances sensitivity with potential for column overload.
MS System	Q-TOF or Orbitrap Mass Spectrometer	Provides high mass accuracy and resolution.
Ionization Mode	Electrospray Ionization (ESI), Positive	Clozapine and related impurities ionize well in ESI+.[13]
Scan Mode	Full Scan (m/z 100-1000) & dd-MS² (Data-Dependent)	Full scan detects all ions; dd-MS² triggers fragmentation on the most abundant peaks for structural data.
Resolution	> 30,000 FWHM	Sufficient to resolve isobars and enable accurate mass measurements.

Data Analysis and Impurity Identification

The Identification Cascade

Identifying an unknown impurity is a systematic process that leverages the strengths of HRMS data. The process involves confirming the accurate mass, generating a likely elemental formula, and then using the MS/MS fragmentation pattern to piece together the structure.

Caption: The logical steps for identifying an unknown impurity using HRMS data.

Known and Potential Clozapine Impurities

Forced degradation studies have revealed that clozapine is particularly susceptible to acidic hydrolysis and oxidation.[8][11] Several common impurities have been characterized. Having a list of potential impurities with their exact masses is crucial for targeted screening of the HRMS data.

Impurity Name	Molecular Formula	Monoisotopic Mass (Da)	Origin
Clozapine	C₁₈H₁₉ClN₄	326.1353	Active Pharmaceutical Ingredient
Norclozapine (Desmethylclozapine)	C₁₇H₁₇ClN₄	312.1196	Metabolite, Process Impurity[1]
Clozapine N-Oxide	C₁₈H₁₉ClN₄O	342.1302	Degradation, Metabolite[1]
Clozapine Lactam	C₁₈H₁₇ClN₄O	340.1145	Degradation Product[15]
4-Chloro-2-nitroaniline	C₆H₅ClN₂O₂	172.0040	Process-Related Impurity[16]
2-Chlorobenzoic acid	C₇H₅ClO₂	156.0005	Process-Related Impurity[16]

Note: This table is not exhaustive but represents common impurities.

By using the accurate masses listed above, analysts can create an inclusion list to specifically look for these known compounds in their LC-HRMS data. For any peaks that do not match this list, the de novo identification workflow (Section 4.1) should be applied.

Conclusion

The use of Liquid Chromatography coupled with High-Resolution Mass Spectrometry provides a powerful, reliable, and essential platform for the identification and characterization of impurities in clozapine. This application note details a comprehensive workflow that combines forced degradation studies with advanced LC-HRMS analysis to meet and exceed the stringent requirements set by regulatory agencies like the ICH. The high sensitivity of HRMS allows for the detection of trace-level impurities, while its high mass accuracy and MS/MS capabilities provide the structural information needed for confident identification of both known and novel impurities. By implementing these protocols, pharmaceutical scientists can ensure the quality, safety, and efficacy of clozapine, ultimately protecting patient health.

References

• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Retrieved from [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. Retrieved from [Link]

• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Retrieved from [Link]

• YouTube. (2024, October 31). ICH Q3A Guideline for Impurities in New Drug Substances. Retrieved from [Link]

• Scientific Research Publishing. (2018). Sensitive Liquid Chromatography/Tandem Mass Spectrometry Method for the Simultaneous Determination of Risperidone, Olanzapine, Quetiapine, Clozapine, Ziprasidone, Perospirone, Aripiprazole and Blonanserin in Human Serum. Retrieved from [Link]

• Waters. (n.d.). Rapid Analysis of Clozapine and Norclozapine in Plasma for Clinical Research. Retrieved from [Link]

• PubMed. (2016, November 30). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Retrieved from [Link]

• ResearchGate. (n.d.). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Retrieved from [Link]

• LCGC International. (n.d.). Analysis of Clozapine and Norclozapine in Plasma using Automated On-line Sample Preparation and LC–MS/MS. Retrieved from [Link]

• Scientific Research Publishing Inc. (2018, February 27). Sensitive Liquid Chromatography/Tandem Mass Spectrometry Method for the Simultaneous Determination of Risperidone, Olanzapine, Quetiapine, Clozapine, Ziprasidone, Perospirone, Aripiprazole and Blonanserin in Human Serum. Retrieved from [Link]

• PubMed. (2020, June 15). A simple and rapid LC-MS/MS method for the simultaneous determination of eight antipsychotics in human serum, and its application to therapeutic drug monitoring. Retrieved from [Link]

• International Journal of Progressive Research. (n.d.). Method Development and Validation of Clozapine by HPLC-An QbD Approach. Retrieved from [Link]

• ResearchGate. (2025, October 14). Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process‐Related Impurities, and Degradation Products of the Anti‐Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability‐Indicating HPLC Method. Retrieved from [Link]

• Agilent. (n.d.). Simultaneous Quantitation of Four Impurities in Clozapine API Using the Agilent 6470 Triple Quadrupole LC/MS. Retrieved from [Link]

• PubMed Central. (n.d.). Stability of Compounded Clozapine 25 mg/mL and 50 mg/mL Suspensions in Plastic Bottles. Retrieved from [Link]

• Dovepress. (2021, February 12). Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry for Simultaneous Determination of Ten Antipsychotics in Human Plasma and Its Application to Therapeutic Drug Monitoring. Retrieved from [Link]

• Semantic Scholar. (n.d.). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Retrieved from [Link]

• PubMed. (2020, September 21). Investigation of Clozapine and Olanzapine Reactive Metabolite Formation and Protein Binding by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). A Dilute and Shoot LC-MS/MS Method for Antipsychotics in Urine. Retrieved from [Link]

• Agilent. (n.d.). Ultrafast Analysis of Clozapine and Norclozapine in Serum Using the Agilent RapidFire High-Throughput Mass Spectrometry System. Retrieved from [Link]

• PubMed. (2024, February 15). Therapeutic drug monitoring of clozapine in human serum by high-throughput paper spray mass spectrometry. Retrieved from [Link]

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Application Note: A Comprehensive Guide to the Development and Validation of a Stability-Indicating Assay for Clozapine

Introduction: The Critical Need for a Stability-Indicating Assay for Clozapine

Clozapine, an atypical antipsychotic, is a cornerstone in the management of treatment-resistant schizophrenia.[1][2] Its clinical efficacy, however, is intrinsically linked to its chemical stability. Degradation of the active pharmaceutical ingredient (API) can lead to a loss of potency and the formation of potentially toxic impurities, thereby compromising patient safety and therapeutic outcomes.[3] Consequently, the development of a robust stability-indicating assay method (SIAM) is not merely a regulatory requirement but a scientific imperative.

This application note provides a comprehensive, experience-driven guide for researchers, scientists, and drug development professionals on the systematic development and validation of a stability-indicating assay for clozapine. We will delve into the scientific rationale behind each experimental step, from forced degradation studies to method validation, ensuring a self-validating and trustworthy analytical procedure in line with the International Council for Harmonisation (ICH) guidelines.[4][5]

Part 1: Understanding the Degradation Profile of Clozapine through Forced Degradation Studies

The foundational step in developing a SIAM is to intentionally degrade the drug substance under a variety of stress conditions that mimic potential storage and handling scenarios. This "forced degradation" or "stress testing" allows for the generation of degradation products and provides a comprehensive understanding of the drug's intrinsic stability.[6][7] For clozapine, studies have shown it to be particularly susceptible to acidic hydrolysis and oxidation.[8][9]

Protocol 1: Forced Degradation of Clozapine

This protocol outlines the experimental conditions for subjecting clozapine to hydrolytic, oxidative, thermal, and photolytic stress.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve clozapine reference standard in a suitable solvent (e.g., methanol or a mixture of methanol and water) to obtain a stock solution of known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.[6]

  • Reflux the solution at 60°C for 6 hours.[6]

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M sodium hydroxide.[6]

  • Dilute to a final concentration suitable for analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.[6]

  • Reflux the solution at 60°C for 6 hours.[6]

  • Cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M hydrochloric acid.[6]

  • Dilute to a final concentration suitable for analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 30% hydrogen peroxide (H₂O₂).[6]

  • Reflux the solution at 60°C for 6 hours.[6]

  • Cool the solution to room temperature.

  • Dilute to a final concentration suitable for analysis. Studies have identified two primary degradation products under oxidative stress.[8][9]

• Thermal Degradation:

  • Transfer a known amount of solid clozapine powder into a glass petri dish.

  • Place the dish in a hot air oven maintained at 105°C for 24 hours.[6]

  • After exposure, allow the sample to cool to room temperature.

  • Dissolve a known amount of the stressed powder in the chosen solvent and dilute to a suitable concentration for analysis.

• Photolytic Degradation:

  • Place a sample of the clozapine stock solution in a transparent container.

  • Expose the sample to UV light (e.g., in a photostability chamber) for 24 hours.[6]

  • Simultaneously, keep a control sample protected from light.

  • After exposure, dilute the sample to a suitable concentration for analysis. Research indicates that while direct photolysis can be minimal, photocatalytic degradation can be rapid.[10][11][12][13]

3. Sample Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a suitable analytical technique, typically High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

Caption: Workflow for Forced Degradation Studies of Clozapine.

Part 2: Development of a Stability-Indicating HPLC Method

The cornerstone of a SIAM is a chromatographic method capable of separating the parent drug from all its degradation products and any process-related impurities.[14][15] A well-developed Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the industry standard for this purpose.

Protocol 2: RP-HPLC Method for the Analysis of Clozapine and its Degradation Products

This protocol provides a starting point for developing a robust RP-HPLC method. Method optimization will be necessary to achieve the desired separation.

1. Instrumentation:

• A High-Performance Liquid Chromatography (HPLC) system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or a UV-Vis detector.

2. Chromatographic Conditions:

Parameter	Recommended Conditions
Column	C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., phosphate buffer pH 2.4) and an organic modifier (e.g., acetonitrile and/or methanol).[14][15] A common starting point is a 40:60 (v/v) mixture of acetonitrile and water.[16]
Flow Rate	1.0 mL/min[14][15]
Column Temperature	35°C[14][15]
Detection Wavelength	257 nm[14][15] or 295 nm[16]
Injection Volume	10 µL[14][15]

3. Method Development Strategy:

• Initial Screening: Analyze the unstressed and all stressed samples using the initial chromatographic conditions.

• Peak Purity Analysis: Utilize the DAD to assess the peak purity of the clozapine peak in the presence of its degradation products. This is a critical step to ensure that no degradant co-elutes with the main peak.

• Optimization: If co-elution is observed, systematically adjust the mobile phase composition (organic modifier ratio, buffer pH), flow rate, and column temperature to achieve baseline separation between clozapine and all degradation products. The goal is to have a resolution (Rs) of greater than 1.5 between all adjacent peaks.[14][15]

Caption: HPLC Method Development Workflow.

Part 3: Validation of the Stability-Indicating Assay Method

Once the method is developed and optimized, it must be validated in accordance with ICH Q2(R2) guidelines to demonstrate its suitability for its intended purpose.[4]

Protocol 3: Method Validation

The following validation parameters must be assessed:

1. Specificity:

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

• Procedure:

  • Analyze a blank (diluent), a placebo (if applicable), a clozapine reference standard solution, and the stressed samples.

  • Ensure that there are no interfering peaks at the retention time of clozapine in the blank and placebo chromatograms.

  • Confirm that the clozapine peak is well-resolved from all degradation product peaks in the chromatograms of the stressed samples.

2. Linearity and Range:

• Objective: To demonstrate that the method provides results that are directly proportional to the concentration of the analyte within a given range.

• Procedure:

  • Prepare a series of at least five standard solutions of clozapine covering the expected concentration range (e.g., 50% to 150% of the target concentration).

  • Inject each standard solution in triplicate.

  • Plot a calibration curve of the mean peak area against the concentration.

  • Determine the correlation coefficient (r²), y-intercept, and slope of the regression line. The r² value should be ≥ 0.999.[14][15]

3. Accuracy (Recovery):

• Objective: To determine the closeness of the test results obtained by the method to the true value.

• Procedure:

  • Perform recovery studies by spiking a placebo with known amounts of clozapine at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[6]

  • Analyze each sample in triplicate.

  • Calculate the percentage recovery at each level. The acceptance criterion is typically between 98.0% and 102.0%.[6]

4. Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Procedure:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the relative standard deviation (%RSD) for the results. The acceptance criterion for %RSD is typically not more than 2.0%.[6]

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Procedure:

  • These can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (σ/S)

  • LOQ = 10 * (σ/S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

6. Robustness:

• Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

• Procedure:

  • Introduce small variations in the chromatographic conditions, such as:

    • Flow rate (e.g., ± 0.1 mL/min)

    • Column temperature (e.g., ± 2°C)

    • Mobile phase composition (e.g., ± 2% organic modifier)

    • pH of the mobile phase buffer (e.g., ± 0.1 units)

  • Analyze the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) under each varied condition. The system suitability parameters should remain within the acceptable limits.

Conclusion: A Pathway to a Reliable Stability-Indicating Assay

The development of a stability-indicating assay for clozapine is a meticulous process that demands a deep understanding of analytical chemistry, degradation chemistry, and regulatory requirements. By following the systematic approach outlined in this application note, from forced degradation to comprehensive method validation, researchers and drug development professionals can establish a reliable and robust analytical method. This, in turn, ensures the quality, safety, and efficacy of clozapine-containing drug products, ultimately safeguarding patient health.

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Application Note: A Validated Liquid-Liquid Extraction Protocol for the Quantification of Clozapine and its Key Impurities in Biological Matrices

Abstract

This comprehensive guide details a robust liquid-liquid extraction (LLE) procedure for the simultaneous isolation of the atypical antipsychotic drug clozapine and its primary impurities, N-desmethylclozapine (norclozapine) and clozapine N-oxide, from plasma samples. The narrative moves beyond a simple recitation of steps to explain the underlying chemical principles that govern each stage of the extraction. We will explore the critical role of physicochemical properties, such as pKa and lipophilicity, in the selection of an optimal pH environment and solvent system. The protocol is designed as a self-validating system, incorporating quality control measures and referencing established validation parameters under ICH guidelines. This document is intended for researchers, analytical scientists, and drug development professionals requiring a reliable and reproducible method for sample preparation prior to chromatographic analysis.

Introduction: The Analytical Imperative for Clozapine Monitoring

Clozapine (8-chloro-11-(4-methyl-1-piperazinyl)-5H-dibenzo[b,e][1][2]diazepine) is a cornerstone therapy for treatment-resistant schizophrenia.[3] However, its use is associated with a narrow therapeutic window and significant inter-individual pharmacokinetic variability, necessitating therapeutic drug monitoring (TDM).[4] Furthermore, the analysis of its primary metabolites—N-desmethylclozapine (an active metabolite) and clozapine N-oxide—is crucial for a comprehensive clinical picture.[5] Forced degradation studies, as mandated by regulatory bodies, reveal that clozapine is susceptible to degradation under acidic and oxidative conditions, producing various impurities that must be quantified to ensure drug product quality and safety.[2][6][7]

Liquid-liquid extraction (LLE) remains a fundamental and highly effective sample preparation technique. It serves the dual purpose of isolating analytes from complex biological matrices (e.g., plasma, urine) and concentrating them for subsequent analysis by methods such as High-Performance Liquid Chromatography (HPLC).[8][9] This application note provides a detailed protocol grounded in the chemical properties of clozapine and its impurities to achieve clean, efficient, and reproducible extractions.

The Science of Extraction: Leveraging Physicochemical Properties

The success of any LLE protocol hinges on the differential solubility of the target analyte between an aqueous sample phase and an immiscible organic solvent. This partitioning behavior is governed by the analyte's ionization state and lipophilicity (hydrophobicity), which can be manipulated through strategic experimental choices.

The Critical Role of pH

Clozapine is a weakly basic compound, a property dictated by the nitrogen atoms in its diazepine and piperazine rings.[10] To effectively extract it from an aqueous matrix (like plasma) into an organic solvent, the molecule must be in its neutral, un-ionized form, which is significantly more lipophilic. This is achieved by adjusting the pH of the sample to a value at least 2 units above the pKa of the most basic functional group. This deprotonates the molecule, suppressing its solubility in the aqueous phase and driving it into the organic phase.

Conversely, for back-extraction, the organic phase is washed with a highly acidic aqueous solution. This protonates the basic clozapine, rendering it ionized and highly soluble in the acidic aqueous phase, effectively transferring it out of the organic solvent and leaving behind neutral, lipophilic interferences.

Key Analytes and Their Properties

A successful LLE method must accommodate the properties of not only the parent drug but also its major impurities.

Compound	Molar Mass ( g/mol )	pKa	LogP	Chemical Structure
Clozapine	326.83	~7.6 (most basic)	~3.7	8-chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine
N-desmethylclozapine	312.80	~8.0 (most basic)	~3.3	8-chloro-11-(piperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine
Clozapine N-oxide	342.82	~4.5 (most basic)	~1.9	8-chloro-11-(4-methyl-4-oxido-piperazin-1-yl)-5H-dibenzo[b,e][1][2]diazepine

Note: pKa and LogP values are estimates from chemical databases and literature; they guide the extraction strategy. The lower LogP of Clozapine N-oxide indicates it is significantly more polar than the parent drug, which can result in lower extraction recovery.[5]

Rational Solvent Selection

The choice of an organic solvent is a balance of several factors:

• Polarity: The solvent must be sufficiently nonpolar to be immiscible with water but have enough polarity to effectively solvate the neutral clozapine molecule.

• Selectivity: It should minimize the co-extraction of endogenous interferences from the matrix.

• Density: A density different from water allows for clear phase separation.

• Volatility: A lower boiling point facilitates easy evaporation and concentration of the extract.

Several solvent systems have been successfully employed, each with distinct advantages.

Extraction Solvent System	Key Characteristics & Findings	Reference
n-Hexane / Isoamyl Alcohol (75:25, v/v)	Good recovery for clozapine (92.7%) and desmethylclozapine (82.0%); lower for the more polar N-oxide (70.4%).	[1]
Diethyl Ether	High recovery (>80%) reported. Highly volatile and flammable, requiring careful handling.	[11][12]
Chloroform / n-Hexane (50:50, v/v)	A simple, single-step extraction method reported with good stability results.	[9][13]
n-Octanol	Shown to be efficient, especially when a large volume injection of the organic layer is desired for HPLC.	[4][8]
Ethyl Acetate / n-Hexane / Isopropanol	Part of a multi-component extraction system, demonstrating versatility for various neuroleptics.	[14][15]

Visualizing the LLE Workflow

The following diagram illustrates the logical flow of a comprehensive LLE procedure, including an optional but highly recommended back-extraction step for sample cleanup and concentration.

Caption: Workflow of LLE with back-extraction for clozapine analysis.

Detailed Experimental Protocol

This protocol synthesizes best practices from multiple validated methods for the extraction of clozapine, N-desmethylclozapine, and clozapine N-oxide from human plasma.[1][4][14]

Materials and Reagents

• Analytes: Clozapine, N-desmethylclozapine, and Clozapine N-oxide reference standards.

• Internal Standard (IS): Triprolidine, Diazepam, or a deuterated clozapine analog.

• Solvents: n-Hexane (HPLC grade), Isoamyl alcohol (ACS grade).

• Reagents: Sodium carbonate (Na₂CO₃), Phosphoric acid (H₃PO₄), Deionized water.

• Equipment: 15 mL polypropylene centrifuge tubes, vortex mixer, benchtop centrifuge, micropipettes, nitrogen evaporator (optional).

Preparation of Solutions

• Alkalinizing Solution: 1 M Sodium Carbonate (Na₂CO₃) in deionized water. Causality Note: Na₂CO₃ is used instead of a strong base like NaOH to prevent the potential degradation (retro-conversion) of the clozapine N-oxide metabolite back to clozapine, ensuring accurate quantification.[4]

• Extraction Solvent: Prepare a mixture of n-Hexane and Isoamyl alcohol in a 75:25 volume-to-volume ratio.

• Back-Extraction Solution: 0.1 M Phosphoric Acid (H₃PO₄). Prepare by diluting concentrated H₃PO₄ in deionized water.

Step-by-Step Extraction Procedure

• Sample Aliquoting: Pipette 1.0 mL of plasma sample (calibrator, QC, or unknown) into a 15 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 50 µL of the working Internal Standard solution to each tube.

• Alkalinization: Add 100 µL of 1 M Na₂CO₃ solution to each tube. Vortex briefly for 10 seconds to mix. The pH should now be >10.

• Forward Extraction:

  • Add 5.0 mL of the n-Hexane/Isoamyl alcohol (75:25) extraction solvent to each tube.

  • Cap the tubes securely and vortex vigorously for 5 minutes to ensure thorough mixing and facilitate analyte partitioning.

  • Centrifuge at 4000 rpm for 10 minutes to achieve complete phase separation.

• Organic Phase Transfer: Carefully transfer the upper organic layer (~4.5 mL) to a new clean 15 mL tube, taking care not to disturb the lower aqueous layer or the protein interface.

• Back-Extraction:

  • To the collected organic phase, add 150 µL of 0.1 M H₃PO₄.

  • Cap and vortex vigorously for another 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes. The protonated analytes are now in the small volume of acidic aqueous phase at the bottom.

• Final Sample Collection: Using a fine-tipped pipette, carefully remove and discard the upper organic layer. Transfer the remaining acidic aqueous layer (~150 µL) into an HPLC vial for analysis.

Method Validation and Trustworthiness

To ensure the reliability of results, the LLE procedure must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[16][17][18]

• Specificity: The ability to measure the analyte in the presence of other components. This is confirmed by analyzing blank plasma and ensuring no interfering peaks are present at the retention times of the analytes and the IS.[18]

• Recovery: The efficiency of the extraction process. It is determined by comparing the analytical response of an extracted sample to the response of a post-extraction spiked sample at the same concentration.

  Analyte	Mean Recovery (%)
  Clozapine	90 - 100%
  N-desmethylclozapine	80 - 100%
  Clozapine N-oxide	60 - 75%
  (Note: These are typical recovery ranges. The lower recovery for Clozapine N-oxide is expected due to its higher polarity.)[1][5]

• Precision and Accuracy: Assessed by analyzing quality control (QC) samples at multiple concentration levels on the same day (intra-day) and on different days (inter-day). Acceptance criteria are typically within ±15% (±20% at the lower limit of quantification).[9]

• Matrix Effect: The influence of co-extracted endogenous components on the ionization of the analyte in the mass spectrometer source. This must be evaluated to ensure quantification is not suppressed or enhanced.

Structural Relationship of Analytes

The primary impurities of clozapine are products of its metabolism in the body. Understanding their structural differences is key to appreciating their varied physicochemical properties.

Caption: Metabolic relationship between clozapine and its impurities.

Conclusion

This application note provides a scientifically grounded, detailed, and validated protocol for the liquid-liquid extraction of clozapine and its key impurities from plasma. By manipulating sample pH based on the pKa of the analytes, this method ensures that the weakly basic compounds are converted to their neutral form for efficient partitioning into a carefully selected organic solvent system. The inclusion of a back-extraction step provides a critical purification advantage, yielding a cleaner final extract suitable for sensitive chromatographic analysis. Adherence to this protocol, coupled with rigorous validation, will enable researchers to generate high-quality, reliable, and reproducible data for both therapeutic drug monitoring and pharmaceutical quality control.

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• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]
• 16. Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process-Related Impurities, and Degradation Products of the Anti-Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability-Indicating HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 18. ikev.org [ikev.org]

Application Note: A Robust UHPLC-MS/MS Workflow for the Ultrasensitive Quantification of Genotoxic Impurities in Pharmaceutical Actives

Abstract

This application note provides a comprehensive guide for the analysis of trace-level genotoxic impurities (GTIs) in active pharmaceutical ingredients (APIs) using Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). We delve into the regulatory landscape, method development strategies, detailed experimental protocols, and validation requirements. The causality behind experimental choices is explained to provide researchers, scientists, and drug development professionals with a robust framework for establishing sensitive, selective, and reliable analytical methods to ensure drug safety and meet stringent regulatory standards.

Introduction: The Imperative for Controlling Genotoxic Impurities

Genotoxic impurities (GTIs) are a class of compounds that have the potential to damage DNA, which can lead to mutations and potentially cancer, even at very low levels of exposure.[1][2][3] These impurities can be introduced into the final drug substance through various pathways, including as byproducts of the synthesis process, degradation products, or as residual starting materials and reagents.[1][4]

The significant risk posed by these impurities has led regulatory bodies worldwide, including the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), to establish strict guidelines for their control.[1][5] The cornerstone of this regulatory framework is the ICH M7 guideline, which advocates for a risk-based approach to assess and control mutagenic impurities.[1][6][7][8] A key concept within this guideline is the Threshold of Toxicological Concern (TTC), which establishes a default acceptable daily intake of 1.5 µ g/day for most GTIs over a lifetime, a level associated with a negligible carcinogenic risk. This stringent limit necessitates the use of highly sensitive and specific analytical techniques to detect and quantify GTIs at parts-per-million (ppm) or even lower levels relative to the API.[9]

The Analytical Challenge: Why Trace-Level GTI Analysis is Demanding

The quantification of GTIs presents a formidable analytical challenge due to several factors:

• Trace Concentrations: The control limits for GTIs are often in the low ppm range (e.g., 1-10 ppm), far below the typical 0.05% (500 ppm) reporting threshold for conventional impurities.[4][9]

• Matrix Interference: GTIs must be detected in the presence of a vast excess of the API and other related substances, creating a high potential for matrix effects such as ion suppression in the mass spectrometer.[10]

• Diverse Physicochemical Properties: GTIs encompass a wide range of chemical classes with varying polarities, volatilities, and ionization efficiencies. A single analytical method may not be suitable for all potential impurities.[5][11]

• Poor Chromophoric Properties: Many common GTIs, such as small alkylating agents, lack a UV chromophore, rendering conventional HPLC-UV detection insufficiently sensitive.[10][12]

These challenges necessitate a move beyond traditional analytical methods towards more powerful technologies like UHPLC-MS/MS.

The UHPLC-MS/MS Solution: Achieving Unparalleled Sensitivity and Selectivity

UHPLC-MS/MS has become the gold standard for trace-level GTI analysis.[13] This is due to the synergistic combination of the high resolving power of UHPLC and the exceptional sensitivity and selectivity of tandem mass spectrometry.

• UHPLC: Utilizes sub-2 µm particle columns to provide rapid analysis times, superior chromatographic resolution, and sharper peaks, which improves the signal-to-noise ratio and overall sensitivity.

• Tandem Mass Spectrometry (MS/MS): Offers unparalleled selectivity through the technique of Multiple Reaction Monitoring (MRM).[14] In MRM, a specific precursor ion (typically the molecular ion of the GTI) is selected in the first quadrupole (Q1), fragmented in the collision cell (q2), and a specific product ion is monitored in the third quadrupole (Q3). This highly specific transition effectively filters out noise and interferences from the sample matrix, enabling confident detection and quantification at trace levels.[13][15]

A Strategic Workflow for GTI Analysis

A successful GTI analysis program follows a logical and systematic workflow, from initial risk assessment to final reporting.

Sources

• 1. Genotoxic Impurities: Regulatory Guidance, Risk, and New Mitigation Strategies | Lab Manager [labmanager.com]
• 2. rroij.com [rroij.com]
• 3. ijrpr.com [ijrpr.com]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Navigating ICH M7: Assessing Genotoxic Impurities in Drug Products – PharmaRegulatory.in – India’s Regulatory Knowledge Hub [pharmaregulatory.in]
• 8. Role of ICH M7 in Impurities Assessment | Freyr [freyrsolutions.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. japsonline.com [japsonline.com]

Application Note: Analytical Testing Protocols for Clozapine and Related Compounds

Abstract

This comprehensive guide provides detailed analytical protocols for the identification, assay, and impurity determination of the atypical antipsychotic agent clozapine and its related compounds. Designed for researchers, quality control analysts, and drug development professionals, this document outlines robust methodologies based on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols are grounded in pharmacopeial standards and current scientific literature, with a focus on explaining the rationale behind experimental choices to ensure scientific integrity and reproducible results. This note includes step-by-step procedures, system suitability criteria, and guidance on method validation in accordance with ICH guidelines.

Introduction: The Analytical Imperative for Clozapine

Clozapine (8-chloro-11-(4-methyl-1-piperazinyl)-5H-dibenzo[b,e][1]diazepine) is a cornerstone therapy for treatment-resistant schizophrenia.[2] Its unique efficacy is balanced by a significant side effect profile, necessitating stringent quality control of the active pharmaceutical ingredient (API) and finished drug products. The presence of impurities—arising from the manufacturing process, degradation, or metabolism—can impact the drug's safety and efficacy.[3] Therefore, robust, validated analytical methods are critical for ensuring patient safety and product quality.

This guide provides field-proven protocols to quantify clozapine, separate it from its known impurities and metabolites, and validate the analytical methods according to global regulatory standards.[1][4][5]

Characterization of Clozapine and Related Compounds

Effective analytical testing requires a thorough understanding of the target analyte and its potential variants. Clozapine's main related compounds fall into three categories:

• Process-Related Impurities: Intermediates or by-products from the synthetic route. The European Pharmacopoeia (Ph. Eur.) lists several, including Impurity A (chlorodibenzodiazepinone), B, C, and D.[6]

• Degradation Products: Formed when clozapine is exposed to stress conditions like acid, base, oxidation, or light.[7][8] Forced degradation studies are essential to identify these compounds and prove the stability-indicating nature of analytical methods.[9][10]

• Metabolites: Clozapine is primarily metabolized in the liver to form major metabolites such as N-desmethylclozapine (norclozapine) and clozapine N-oxide.[11][12] These are pharmacologically relevant and often monitored in clinical and forensic settings.

A logical first step in any analytical workflow is the unambiguous identification of the primary analyte and its related substances, often using a combination of chromatographic and spectroscopic techniques.

Core Protocol: HPLC-UV for Assay and Impurity Determination

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is the most common and robust technique for routine quality control of clozapine. The following protocol is a synthesized method based on United States Pharmacopeia (USP) and European Pharmacopoeia (Ph. Eur.) monographs for both assay (potency) and the determination of related compounds.[13][14][15]

Scientific Rationale of the Method

This reversed-phase HPLC method separates clozapine from its impurities based on their differential partitioning between a nonpolar stationary phase (C8 or C18) and a polar mobile phase.

• Stationary Phase: A C8 (L7) or C18 (L1) column is chosen for its hydrophobic character, which provides excellent retention and resolution for the moderately nonpolar clozapine molecule.[13][15]

• Mobile Phase: A mixture of an aqueous buffer (e.g., potassium phosphate) and organic solvents (acetonitrile, methanol) is used. The buffer's pH is typically acidic (around 2.4-3.5) to ensure that clozapine and its basic amine-containing impurities are in their protonated, ionized form.[2][14] This minimizes peak tailing caused by interactions with residual silanols on the silica-based column packing, leading to sharp, symmetrical peaks. The organic modifiers (acetonitrile/methanol) are adjusted to control the elution strength and optimize the separation.

• Detection: UV detection at approximately 257 nm is selected as it is near the absorbance maximum for clozapine, providing high sensitivity for both the API and its structurally similar impurities.[2][14]

Experimental Protocol: Assay and Related Compounds

This protocol is designed to be stability-indicating, meaning it can resolve clozapine from its degradation products and known impurities.

Instrumentation and Reagents:

• HPLC system with gradient elution capability and UV/Vis or Diode Array Detector (DAD).

• Data acquisition and processing software (e.g., Empower™, Chromeleon™).

• Analytical balance, volumetric flasks, pipettes, and syringes.

• HPLC-grade acetonitrile, methanol, and water.

• Potassium phosphate monobasic, phosphoric acid.

• USP Clozapine Reference Standard (RS).

• Clozapine for peak identification CRS (containing impurities A, B, C, D) for system suitability.[16]

Chromatographic Conditions:

Parameter	Assay Method (Isocratic)	Related Compounds Method (Gradient)
Column	L7 packing (C8), 4.6 mm x 25 cm, 5 µm	L1 packing (C18), 4.6 mm x 15 cm, 5 µm
Mobile Phase A	N/A	8:1:1 mixture of Phosphate Buffer, Acetonitrile, and Methanol
Mobile Phase B	N/A	2:2:1 mixture of Acetonitrile, Methanol, and Phosphate Buffer
Mobile Phase	80:20 (v/v) Methanol and Water with 0.075% Triethylamine	Gradient elution (see table below)
Phosphate Buffer	N/A	2.0 g/L monobasic potassium phosphate, pH adjusted to 2.4 with phosphoric acid.[14]
Flow Rate	1.0 mL/min[15]	1.2 mL/min[14]
Detection	UV at 257 nm[17]	UV at 257 nm[14]
Injection Volume	10 µL[15]	10-20 µL
Column Temp.	Ambient or 35°C[2]	Ambient
Run Time	~3 times the retention time of clozapine	~40 minutes

Gradient Program (Related Compounds):

Time (min)	% Mobile Phase A	% Mobile Phase B
0	100	0
25	100	0
30	0	100
35	0	100
36	100	0

| 40 | 100 | 0 |

Solution Preparation:

• Diluent: Prepare a mixture of methanol and water (80:20 v/v).[13]

• Standard Solution (Assay): Accurately weigh and dissolve USP Clozapine RS in Diluent to obtain a final concentration of approximately 0.1 mg/mL.[13][15]

• Sample Solution (Assay): For tablets, weigh and finely powder at least 20 tablets. Transfer a portion of the powder equivalent to 25 mg of clozapine to a 250 mL volumetric flask. Add Diluent, sonicate for 20 minutes to dissolve, dilute to volume with Diluent, and mix. Filter through a 0.45 µm syringe filter. The final concentration will be ~0.1 mg/mL.[13][18]

• Test Solution (Related Compounds): Accurately weigh and dissolve 75.0 mg of the clozapine substance in 80 mL of methanol, then dilute with water to 100.0 mL.[14]

• Resolution Solution (System Suitability):

  • For Assay: Prepare a 50:50 mixture of the Standard Solution and a degraded clozapine solution (prepared by heating 10 mg of clozapine in 5 mL of 0.1 N HCl at 90°C for 2 hours, then diluting appropriately).[13][15] This step is crucial to generate degradation products and verify the method's resolving power.

  • For Related Compounds: Dissolve the contents of a vial of Clozapine for peak identification CRS in 1.0 mL of the solvent mixture as per the pharmacopeia monograph. This solution contains known impurities and is used to confirm their retention times and ensure adequate separation from the main clozapine peak.

Analysis Procedure & System Suitability:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the Resolution Solution.

• Verify that the system suitability requirements are met. This is a non-negotiable step to ensure the validity of the analytical run.

Parameter	Acceptance Criteria	Rationale
Resolution (R)	NLT 1.5 between clozapine and any adjacent peak.[15] For related compounds, NLT 2.5 between impurity C and clozapine.[14]	Ensures that the peaks are baseline separated, allowing for accurate integration and quantification.
Tailing Factor (T)	NMT 1.5 for the clozapine peak.[15]	Measures peak symmetry. A value > 2 indicates potential issues with the column or mobile phase, leading to inaccurate integration.
Relative Standard Deviation (RSD)	NMT 0.73% for assay; NMT 2.0% is generally acceptable for replicate injections of the standard.[15]	Demonstrates the precision of the injection and the stability of the system during the analysis.

• Once system suitability is confirmed, inject the Standard Solution and Sample/Test Solution(s) in sequence.

• For the assay, calculate the percentage of clozapine using the peak areas from the standard and sample chromatograms. For related compounds, determine the percentage of each impurity by comparing its peak area to the principal peak area from a diluted standard or by using the area percent method, applying relative response factors if necessary.

Advanced Protocol: LC-MS/MS for Metabolite Analysis

For applications requiring higher sensitivity and selectivity, such as therapeutic drug monitoring (TDM) in plasma or metabolite identification, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[19][20]

Scientific Rationale of the Method

LC-MS/MS provides two layers of selectivity. First, the LC system separates the compounds chromatographically. Second, the mass spectrometer isolates a specific precursor ion (e.g., the molecular ion of clozapine), fragments it, and monitors for a specific product ion. This technique, known as Multiple Reaction Monitoring (MRM), is exceptionally selective and sensitive, minimizing interference from complex biological matrices like plasma.[20]

Experimental Protocol Outline: Clozapine and Norclozapine in Plasma

Instrumentation and Reagents:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Clozapine, Norclozapine, and a suitable deuterated internal standard (e.g., Clozapine-d4).

• Acetonitrile, methanol, and formic acid (LC-MS grade).

• Human plasma (drug-free for calibration).

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, standard, or quality control (QC), add 300 µL of acetonitrile containing the internal standard.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean vial for injection. This "dilute-and-shoot" approach is fast and effective for LC-MS/MS analysis.

LC-MS/MS Conditions:

Parameter	Typical Condition
Column	Fast-eluting C18 column (e.g., 2.1 x 50 mm, <2 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Elution	Fast gradient
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Analysis	Multiple Reaction Monitoring (MRM)

MRM Transitions:

• Clozapine: m/z 327 → m/z 270[20]

• Norclozapine: m/z 313 → m/z 192[20]

• Internal Standard (e.g., Clozapine-d4): m/z 331 → m/z 270

Data Analysis: Quantification is performed by creating a calibration curve that plots the peak area ratio (analyte/internal standard) against the concentration of the calibration standards. The internal standard corrects for variations in sample preparation and instrument response.

Method Validation: A Self-Validating System

Any analytical method used for quality control or clinical studies must be validated to prove it is suitable for its intended purpose.[21] Validation is performed according to ICH Q2(R1) guidelines.[1][4][5] The process ensures the method is a self-validating system, consistently producing reliable data.

Key Validation Parameters:

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of other components (impurities, degradants, matrix).	Peak purity analysis (using DAD), resolution > 1.5 from other components. No interference at the analyte's retention time in blank/placebo injections.
Linearity	To demonstrate a direct proportional relationship between concentration and analytical response over a defined range.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.	Assay: 80-120% of the test concentration. Impurities: From reporting threshold to 120% of the specification.
Accuracy	The closeness of test results to the true value. Assessed by recovery studies on spiked samples.	98.0% - 102.0% recovery for assay. 80.0% - 120.0% for impurities.[2]
Precision	The degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	RSD ≤ 2.0% for assay. RSD ≤ 10.0% for impurities.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1. Precision (RSD) ≤ 10% at this concentration.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, flow rate).	System suitability parameters must remain within acceptance criteria.

Visualizations and Workflows

Overall Analytical Workflow

The following diagram illustrates the typical workflow for the quality control analysis of a clozapine drug product.

Caption: High-level workflow for HPLC analysis of clozapine.

Interrelation of Method Validation Parameters

This diagram shows how different validation pillars contribute to a reliable and trustworthy analytical method.

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process-Related Impurities, and Degradation Products of the Anti-Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability-Indicating HPLC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. fda.gov [fda.gov]
• 5. database.ich.org [database.ich.org]
• 6. veeprho.com [veeprho.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biopharminternational.com [biopharminternational.com]
• 10. longdom.org [longdom.org]
• 11. Development of a simultaneous analytical method for clozapine and its metabolites in human plasma using liquid chromatography/electrospray ionization tandem mass spectrometry with linear range adjusted by in-source collision-induced dissociation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. agilent.com [agilent.com]
• 13. Clozapine Assay HPLC Method acc to USP Monograph [sigmaaldrich.com]
• 14. Clozapine [drugfuture.com]
• 15. trungtamthuoc.com [trungtamthuoc.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. trungtamthuoc.com [trungtamthuoc.com]
• 18. pharmacopeia.cn [pharmacopeia.cn]
• 19. Ultra-fast LC-MS/MS in therapeutic drug monitoring: Quantification of clozapine and norclozapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Mitigating Matrix Effects in N-Nitroso Desmethyl Clozapine Quantification

Welcome to the technical support guide for the quantitative analysis of N-Nitroso Desmethyl Clozapine (NDSMC) by LC-MS/MS. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate the complex challenge of matrix effects in biological samples. The guidance provided herein is grounded in established analytical principles and validated practices to ensure the integrity and reliability of your bioanalytical data.

Introduction to the Challenge

N-Nitroso Desmethyl Clozapine is a nitrosamine impurity of significant interest. Its accurate quantification in complex biological matrices like plasma or serum is critical but fraught with challenges, primarily due to matrix effects . Matrix effects are the alteration of analyte ionization efficiency by co-eluting, often unseen, endogenous components of the sample.[1][2] This phenomenon can lead to ion suppression or enhancement, directly impacting the accuracy, precision, and sensitivity of your assay.[2][3][4]

The primary culprits behind matrix effects in plasma are phospholipids, which can co-extract with analytes and interfere with the ionization process in the mass spectrometer source.[5][6] This guide provides a structured, question-and-answer approach to identifying, understanding, and mitigating these effects to develop a robust and reliable quantitative method for NDSMC.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of matrix effects in my NDSMC assay?

A1: The symptoms of matrix effects can be subtle or pronounced. Key indicators include:

• Poor reproducibility: High percentage coefficient of variation (%CV) in quality control (QC) samples, especially across different sample lots.[1]

• Inaccurate results: Significant deviation in the measured concentration of spiked samples from their nominal value.

• Low sensitivity: Inability to achieve the desired lower limit of quantitation (LLOQ) due to signal suppression.

• Inconsistent internal standard response: Erratic peak areas for your internal standard across the sample batch.

• Failing regulatory criteria: Your assay may fail to meet the stringent requirements for accuracy and precision set by regulatory bodies like the FDA.[7][8]

Q2: How can I definitively diagnose if ion suppression is affecting my results?

A2: A post-column infusion experiment is the gold standard for visualizing matrix effects.[3][9] This technique helps identify at which points in your chromatographic run co-eluting matrix components are causing ion suppression.

The setup involves teeing a constant infusion of NDSMC solution into the LC flow after the analytical column but before the mass spectrometer's ion source. When you inject an extracted blank matrix sample, any dip in the stable baseline signal of NDSMC directly corresponds to a region of ion suppression caused by co-eluting matrix components.[3][9]

Q3: What is the single most effective strategy to compensate for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is the most powerful and widely recommended approach to compensate for matrix effects.[10][11][12] A SIL-IS, such as N-Nitroso-d4-Desmethyl Clozapine, is chemically identical to the analyte and will co-elute chromatographically. Therefore, it experiences the same degree of ion suppression or enhancement as the analyte.[4][13] By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by matrix effects is effectively normalized, leading to significantly improved accuracy and precision.[10] While a SIL-IS is the ideal choice, a structural analog can be used if a SIL-IS is unavailable, but it may not compensate for matrix effects as effectively.[10][11]

Troubleshooting Guides

Problem 1: My assay shows high variability and poor accuracy, even with a SIL-IS.

This situation suggests that the matrix effects are so severe that they are impacting the fundamental ionization process or that the sample preparation is insufficient, leading to other issues.

Root Cause Analysis & Solution Workflow

This workflow guides you through systematically improving your sample preparation to remove interfering matrix components, which is the most effective way to combat severe matrix effects.[6][14][15]

Caption: Troubleshooting workflow for severe matrix effects.

Detailed Protocols

Option A: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions the analyte into an immiscible organic solvent, leaving many polar matrix components (like salts and some phospholipids) behind in the aqueous phase.[6]

Step-by-Step LLE Protocol:

• Sample Aliquot: Pipette 100 µL of plasma into a clean microcentrifuge tube.

• IS Spiking: Add your SIL-IS solution.

• pH Adjustment: Add 50 µL of a basic buffer (e.g., 0.1 M ammonium hydroxide) to ensure NDSMC is in its neutral, uncharged state for efficient extraction. The pH should be adjusted to be at least two units higher than the pKa of the basic analyte.[6]

• Extraction: Add 600 µL of an appropriate organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).[6][16][17]

• Vortex: Cap and vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge: Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Analysis: Vortex briefly and inject into the LC-MS/MS system.

Option B: Solid-Phase Extraction (SPE)

SPE provides a more rigorous cleanup than LLE by using a solid sorbent to retain the analyte while matrix interferences are washed away.[18][19] For a basic compound like NDSMC, a mixed-mode cation exchange (MCX) sorbent is highly effective.[20]

Step-by-Step Mixed-Mode SPE Protocol (e.g., Oasis MCX):

• Condition: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of water.

• Equilibrate: Pass 1 mL of 2% formic acid in water through the cartridge.

• Load: Pre-treat 200 µL of plasma by adding 200 µL of 4% phosphoric acid in water. Load the entire pre-treated sample onto the SPE cartridge.

• Wash 1 (Polar Interferences): Pass 1 mL of 2% formic acid in water through the cartridge.

• Wash 2 (Non-polar Interferences/Phospholipids): Pass 1 mL of methanol through the cartridge to wash away lipids.[20]

• Elute: Elute NDSMC using 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

Option C: Targeted Phospholipid Removal

If phospholipids are confirmed as the primary interference, specialized plates or cartridges can be used.[5][21] These products, like HybridSPE®, combine protein precipitation with specific removal of phospholipids via a zirconia-based sorbent.[21]

Step-by-Step Phospholipid Removal Protocol (e.g., HybridSPE®):

• Sample Addition: Add 100 µL of plasma to the well of the HybridSPE® plate.

• Precipitation: Add 300 µL of acetonitrile (containing your SIL-IS) to precipitate proteins.[21]

• Mix: Mix thoroughly by aspirating and dispensing or by vortexing the plate.

• Process: Apply vacuum or positive pressure to the plate. The packed bed acts as a filter, physically removing precipitated proteins while chemically binding phospholipids.[21]

• Collect: The resulting filtrate is free of proteins and phospholipids and can be directly injected or evaporated and reconstituted if further concentration is needed.[21]

Data Comparison Table

Sample Prep Method	Typical Analyte Recovery (%)	Phospholipid Removal Efficiency (%)	Resulting Assay Precision (%CV)
Protein Precipitation	>95%	<20%	15-25%
Liquid-Liquid Extraction	70-90%[16]	60-80%	5-15%
Solid-Phase Extraction (MCX)	>90%	>95%[20]	<10%
Phospholipid Removal Plate	>95%[18]	>99%[5][21]	<5%

Values are illustrative and depend on specific method optimization.

Problem 2: My LLOQ is too high due to ion suppression.

When your analyte signal is suppressed, especially at low concentrations, it becomes difficult to achieve the required sensitivity.

Root Cause Analysis & Solution Workflow

This workflow focuses on chromatographic and instrumental adjustments to enhance signal and move the analyte away from interfering matrix components.

Caption: Workflow for improving assay sensitivity (LLOQ).

Detailed Strategies

• Chromatographic Separation: The goal is to chromatographically separate NDSMC from the "ion suppression zone," which typically occurs early in the run where the bulk of phospholipids elute.[5][9]

  • Modify Gradient: Increase the retention time of NDSMC by starting with a lower percentage of organic solvent in your mobile phase gradient. This allows more of the interfering matrix components to elute before your analyte.

  • Change Column Chemistry: If a standard C18 column provides insufficient separation, consider alternative stationary phases. A phenyl-hexyl column can offer different selectivity for aromatic compounds like NDSMC. For more polar metabolites, Hydrophilic Interaction Liquid Chromatography (HILIC) may also be an option.

• Reduce Sample Volume: Injecting a smaller volume of the extracted sample can decrease the total amount of matrix components entering the MS source, thereby reducing the magnitude of ion suppression.[1] This is a simple but potentially effective strategy.

• Optimize Mass Spectrometer Source Parameters: Ensure that the ion source parameters (e.g., gas flows, temperature, spray voltage) are optimized for NDSMC in the presence of the matrix. This can sometimes improve the analyte's ionization efficiency relative to the interfering compounds.

• Use Smaller Particle Size Columns (UHPLC): Migrating from HPLC to UHPLC systems with sub-2 µm particle columns can dramatically increase peak efficiency and resolution, providing better separation from matrix components in shorter run times.[15]

Final Recommendations & Best Practices

• Method Validation is Key: Always validate your method according to regulatory guidelines (e.g., FDA M10 guidance).[7][8] This includes a thorough assessment of matrix effects using at least six different lots of the biological matrix.[8]

• Use a SIL-IS: The use of a stable isotope-labeled internal standard is the most robust way to ensure data integrity and is considered the gold standard in quantitative bioanalysis.[10][12]

• Invest in Sample Preparation: Do not underestimate the power of clean samples. While protein precipitation is fast, investing time in developing a more selective LLE or SPE method will almost always result in a more robust and reliable assay.[6][19] Techniques that specifically target phospholipid removal are particularly effective.[5][18][20][22]

By systematically addressing the challenges of matrix effects with the strategies outlined in this guide, you can develop a highly accurate, precise, and sensitive method for the quantification of N-Nitroso Desmethyl Clozapine.

References

• Baranowska, I., & Koper, M. (2012). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess - SciSpace. vertexaisearch.cloud.google.com.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed.
• Sigma-Aldrich. (n.d.). Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.
• Waters Corporation. (n.d.). Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX.
• Sigma-Aldrich. (n.d.).
• U.S. Food and Drug Administration. (2018).
• BenchChem. (n.d.). The Gold Standard of Quantification: Justification for Using Stable Isotope-Labeled Internal Standards. BenchChem.
• Flieger, J., & Madejska, A. (2017). Effective phospholipid removal from plasma samples by solid phase extraction with the use of copper (II) modified silica gel cartridges. PubMed.
• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• Dong, M. W. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Rahman, M. M., & Islam, M. R. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. PubMed Central.
• Heux, S., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS.
• Drawell. (n.d.). How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell.
• Phenomenex. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There.
• Chromatography Today. (2021). A Comparison of Four Different Plasma Sources for Phospholipid Removal, Recovery and Reproducibility using a Protein and Phospholipid Removal 96 Well Plate.
• Providion Group. (n.d.). How can I identify Ion Suppression in Biological Sample Analysis?. Providion Group.
• SelectScience. (2016). Overcoming the Matrix Effect in LC/MS of Serum or Plasma Samples Using Two Distinct Sample Prep Approaches. SelectScience.
• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma.
• U.S. Food and Drug Administration. (2001).
• Flieger, J. (2017). Effective phospholipid removal from plasma samples by solid phase extraction with the use of copper (II) modified silica gel cartridges. SciSpace.
• U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
• U.S. Food and Drug Administration. (n.d.).
• Labsci @ Pittcon. (2025). Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses.
• Walsh Medical Media. (2011). A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/ MS Analysis by different Sample Extraction Techniques.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf.
• Agilent. (n.d.). Simultaneous Quantitative and Qualitative Analysis of Clozapine and its Metabolites in Rat Plasma Using the Agilent 6540 Q-TOF LC/MS System.
• Westphal, F., et al. (2011). Sensitive Quantification of Clozapine and Its Main Metabolites Norclozapine and clozapine-N-oxide in Serum and Urine Using LC-MS/MS After Simple Liquid-Liquid Extraction Work-Up. PubMed.
• Alwis, K. U., & Blount, B. C. (2014). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. PMC - NIH.
• Lee, S., et al. (2020).
• Girennavar, B., et al. (2007).

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Technical Support Center: N-Nitroso Desmethyl Clozapine HPLC Analysis

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of N-Nitroso Desmethyl Clozapine. As a nitrosamine impurity of a critical pharmaceutical compound, achieving a robust and reliable analytical method is paramount for regulatory compliance and patient safety. A common hurdle in this analysis is achieving a symmetrical, sharp peak shape, which is essential for accurate quantification.

This guide is structured to provide in-depth troubleshooting advice and foundational knowledge in a direct question-and-answer format. We will explore the root causes of common peak shape distortions and provide actionable, scientifically-grounded solutions.

Troubleshooting Guide: Resolving Common Peak Shape Issues

Poor peak shape in HPLC can generally be categorized into three main problems: tailing, fronting, and splitting.[1] Each of these issues points to different underlying problems with the method, instrument, or sample.

Q1: Why is my N-Nitroso Desmethyl Clozapine peak tailing, and how can I fix it?

Peak tailing, an asymmetry where the latter half of the peak is drawn out, is the most common issue when analyzing basic compounds like N-Nitroso Desmethyl Clozapine.[2][3] This distortion can significantly impact integration accuracy and resolution.

Primary Cause: Secondary Interactions with Silanol Groups

N-Nitroso Desmethyl Clozapine contains basic amine functional groups. In reversed-phase HPLC, which commonly uses silica-based stationary phases, these basic groups can interact with acidic residual silanol groups (Si-OH) on the silica surface.[4][5] This secondary ionic interaction is a different retention mechanism from the primary hydrophobic interaction, causing some analyte molecules to be retained longer, which results in a tailing peak.[6] These interactions are particularly pronounced when the mobile phase pH is above 3, as the silanol groups become deprotonated (SiO-) and more active.[4]

Solutions:

• Mobile Phase pH Adjustment: The most effective way to mitigate silanol interactions is to control the mobile phase pH. By lowering the pH to between 2.5 and 3.0, the silanol groups remain protonated (Si-OH) and are thus neutralized, minimizing their ability to interact with the basic analyte.[7][8] This is the preferred first step in troubleshooting.

  • Caution: Ensure your column is rated for use at low pH. Prolonged use of standard silica columns below pH 3 can cause hydrolysis of the stationary phase.[7] Columns specifically designed for low pH stability, such as Agilent ZORBAX StableBond, are recommended.[7]

• Use of High-Purity, End-Capped Columns: Modern HPLC columns are often "end-capped," a process where residual silanol groups are chemically bonded with a small, non-polar group to make them inert.[5][7] Using a high-purity silica column with effective end-capping significantly reduces the sites available for secondary interactions.[2]

• Addition of a Competing Base: Adding a small concentration (e.g., 10-20 mM) of a competing base, like triethylamine (TEA), to the mobile phase can also be effective. The TEA will preferentially interact with the active silanol sites, effectively masking them from the N-Nitroso Desmethyl Clozapine analyte.[8]

  • Note: Competing bases may have high UV absorbance and are not suitable for all detectors, particularly mass spectrometers.

Protocol: Mobile Phase pH Adjustment for Tailing Reduction

• Initial Assessment: Prepare the mobile phase at its current pH and run a standard of N-Nitroso Desmethyl Clozapine. Calculate the tailing factor (Tf) or asymmetry factor (As). A value > 1.2 indicates significant tailing.

• Buffer Selection: Choose a buffer with a pKa close to the target pH (e.g., phosphate or formate for pH 2.5-3.0). A buffer concentration of 10-25 mM is typically sufficient.

• pH Adjustment: Prepare the aqueous portion of your mobile phase. Add the buffer salts and then adjust the pH using an appropriate acid (e.g., phosphoric acid or formic acid). Crucially, measure and adjust the pH of the aqueous component before mixing with the organic modifier. [9]

• Re-equilibration and Analysis: Flush the column with the new mobile phase for at least 10-15 column volumes to ensure full equilibration. Inject the standard again and re-calculate the tailing factor.

• Optimization: A significant improvement in peak shape should be observed. You may need to adjust the organic-to-aqueous ratio to re-optimize the retention time, as lowering the pH can sometimes decrease the retention of basic compounds.[7][10]

Diagram: Mechanism of Peak Tailing and pH Mitigation

The following diagram illustrates how a basic analyte interacts with an ionized silanol group, causing tailing, and how lowering the mobile phase pH mitigates this interaction.

Caption: Effect of mobile phase pH on silanol interactions.

Q2: What causes peak fronting for N-Nitroso Desmethyl Clozapine?

Peak fronting, where the first half of the peak is broader than the second, is less common but can indicate significant issues.[11] It often appears as a "shark fin" or "sailboat" shape.[12]

Primary Causes:

• Sample Overload: Injecting too much analyte mass onto the column can saturate the stationary phase.[12][13] When all accessible binding sites are occupied, excess molecules travel through the column unretained, eluting earlier and causing the peak to front.[12]

  • Solution: Perform a dilution series. Dilute your sample 10-fold and 100-fold and inject again. If the peak shape becomes symmetrical, you are dealing with mass overload.[11] Reduce your sample concentration or injection volume accordingly.

• Injection Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase, the analyte will not properly focus at the head of the column.[11][13] This causes a portion of the analyte band to travel down the column prematurely, leading to fronting.

  • Solution: Whenever possible, dissolve and inject your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will fully dissolve the sample.

• Column Collapse: While rare with modern columns, operating at a pH or temperature outside the column's recommended range can cause the silica bed to collapse, creating a void at the inlet.[5] This can disrupt the flow path and lead to peak shape distortion, including fronting.

  • Solution: This damage is irreversible, and the column must be replaced. Always operate within the manufacturer's specified pH and temperature limits to prevent this.

Q3: My N-Nitroso Desmethyl Clozapine peak is split or shouldered. What is the cause?

A split or shouldered peak suggests that the analyte band is being divided into two or more paths as it travels through the system.[14]

Potential Causes & Solutions:

• Partially Blocked Frit: Particulate matter from the sample or mobile phase can clog the inlet frit of the column, creating an uneven flow path.[14] This will typically affect all peaks in the chromatogram.

  • Solution: First, try back-flushing the column according to the manufacturer's instructions. If this fails, the frit or the entire column may need to be replaced.[14] Using a guard column and filtering all samples and mobile phases can prevent this.[2]

• Column Void/Channeling: A void or channel in the packed bed of the column can cause the sample to travel through at different rates, resulting in a split peak.[14][15]

  • Solution: A column void is typically irreversible, and the column should be replaced.[15] Avoid sudden pressure shocks to the system to prolong column life.

• Co-eluting Impurity: The "split" may actually be two distinct but poorly resolved peaks.

  • Solution: To check this, try reducing the injection volume. If the two parts of the peak become more distinct, it is likely a co-elution. You will then need to optimize the method's selectivity (e.g., change mobile phase composition, temperature, or column chemistry) to resolve the two compounds.[14]

• Sample Solvent Effect: Injecting in a solvent much stronger than the mobile phase can sometimes cause peak splitting, particularly for early eluting peaks.

  • Solution: As with peak fronting, dissolve the sample in the mobile phase whenever possible.

Diagram: Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for diagnosing peak shape problems.

Frequently Asked Questions (FAQs)

Q: What is the ideal mobile phase pH for analyzing N-Nitroso Desmethyl Clozapine?

For basic compounds like N-Nitroso Desmethyl Clozapine, the ideal mobile phase pH is at least 2 units below the pKa of the analyte's most basic functional group.[16] This ensures the analyte is consistently in its protonated (ionized) form, and more importantly, it keeps the column's silanol groups neutralized, preventing peak tailing.[8] A starting pH of 2.5 to 3.0 is highly recommended.[7] Operating near the analyte's pKa should be avoided as it can lead to a mix of ionized and neutral species, causing broad or split peaks.[17][18]

Q: Which type of HPLC column is best suited for this analysis?

A high-purity, Type B silica column with robust end-capping is the best choice.[6] These columns have a lower concentration of acidic silanol groups and trace metals, which minimizes secondary interactions that cause tailing.[8] For methods requiring low pH, a column specifically designed for low pH stability is essential to ensure a long column lifetime.

Column Characteristic	Recommendation for N-Nitroso Desmethyl Clozapine	Rationale
Silica Type	High-Purity, Type B	Minimizes active silanol groups and metal contaminants.[6]
End-Capping	Yes, comprehensive	Blocks residual silanols from interacting with the basic analyte.[5]
pH Stability	Stable at pH < 3	Allows for the use of low pH mobile phases to control peak shape.[7]
Particle Size	≤ 3 µm	Provides higher efficiency and sharper peaks.

Q: How can I prevent column degradation when analyzing basic compounds?

The primary cause of column degradation when analyzing basic compounds is not the compound itself, but often the mobile phase conditions used to achieve good peak shape.

• Respect the pH Limits: The most critical factor is to never exceed the manufacturer's recommended pH range for the column. Using a silica-based column at high pH (e.g., > 8) will dissolve the silica, leading to a rapid loss of performance and column voids.[19]

• Use Guard Columns: A guard column is a small, disposable column placed before the analytical column. It protects the main column from strongly retained impurities and particulates that can cause blockages and degradation.[2]

• Proper Storage: Always store the column in a neutral, salt-free solvent (e.g., Acetonitrile/Water) as recommended by the manufacturer. Never store a column in a buffered mobile phase.

• Sample Clean-Up: If analyzing samples from a complex matrix, use a sample preparation technique like Solid-Phase Extraction (SPE) to remove contaminants before injection. This prevents the build-up of matrix components on the column.[20]

References

• Chromatography Today. (2023, April 11). What are the Common Peak Problems in HPLC. [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. [Link]

• Mastelf. (2025, February 21). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. [Link]

• Separation Science. (n.d.). Peak Splitting in HPLC: Causes and Solutions. [Link]

• HPLC Chromatography. (2019, October 19). HPLC PEAK Fronting and Tailing, Common Reasons For It. [Link]

• Axion Labs. (2022, March 8). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Bio-Works. (n.d.). Split peaks as a phenomenon in liquid chromatography. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. [Link]

• Chrom Tech. (2020, March 27). Understanding Chromatogram Peaks – Fronting, Tailing, Ghosting & Rounded Explained. [Link]

• ALWSCI. (2025, July 17). Common Causes Of Peak Tailing in Chromatography. [Link]

• Phenomenex Blog. (2020, February 11). pH – Why Is It Critical To Your Mobile Phase Method Development?. [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. [Link]

• Restek. (2014, March 11). [2]Troubleshooting HPLC- Tailing Peaks. [Link]

• Chromatography Forum. (2004, September 9). buffered pH to avoid peak tailing. [Link]

• Chromatography Today. (2020, March 2). The use of Mobile Phase pH as a Method Development Tool. [Link]

• ALWSCI. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• LCGC Magazine. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

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• 11. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : HPLC PEAK Fronting and Tailing, Common Reasons For It [hplctips.blogspot.com]
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Technical Support Center: A Guide to Assessing N-Nitroso Desmethyl Clozapine (NDMC) Stability in Various Solvents

Welcome to the technical support center for N-Nitroso Desmethyl Clozapine (NDMC). This guide is designed for researchers, analytical scientists, and drug development professionals who are working with this critical Nitrosamine Drug Substance-Related Impurity (NDSRI). The unexpected presence of nitrosamines in pharmaceutical products has underscored the need for rigorous control and understanding of their stability.[1][2] NDMC, an impurity related to the atypical antipsychotic clozapine, is no exception.[3][4]

This document provides in-depth, field-proven insights into the challenges of assessing NDMC stability. We will move beyond simple procedural lists to explain the causality behind experimental choices, helping you troubleshoot issues and ensure the integrity of your data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered when working with NDMC.

Q1: What exactly is N-Nitroso Desmethyl Clozapine (NDMC)?

A1: N-Nitroso Desmethyl Clozapine, also known as N-Nitroso Clozapine EP Impurity C, is a nitrosamine impurity of clozapine.[3][4][5] Its chemical name is 8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][6][7]diazepine.[8][9] It forms when the secondary amine group of desmethylclozapine (a primary metabolite of clozapine) reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrite salts under acidic conditions.[3][7][10]

Q2: Why is assessing the stability of NDMC so critical?

A2: N-nitrosamines as a class are considered potential human carcinogens.[1] Regulatory bodies, including the FDA, mandate that manufacturers detect and prevent unacceptable levels of these impurities in drug products.[2] Stability studies are a core requirement to ensure that NDMC levels do not form or increase to exceed the established Acceptable Intake (AI) limit throughout the entire shelf-life of the drug product.[6][11] Failure to do so can result in batch recalls and regulatory action.[6]

Q3: What are the primary factors that can influence NDMC stability in solution?

A3: The stability of NDMC in a given solvent is not absolute and can be significantly influenced by several factors:

• pH: This is one of the most critical factors. Nitrosamines can be susceptible to degradation under both acidic and basic conditions.[12][13]

• Solvent Type: The choice of solvent (aqueous vs. organic, protic vs. aprotic) can impact solubility and degradation rates. Trace impurities within the solvent can also play a role.

• Temperature: Elevated temperatures can accelerate degradation reactions.[13]

• Light: Photolytic degradation is a common pathway for many complex organic molecules, and photosensitivity should always be assessed according to ICH Q1B guidelines.[13][14]

• Presence of Oxidizing/Reducing Agents: The sample matrix or impurities in solvents could potentially lead to oxidative or reductive degradation.[12]

Q4: I'm observing inconsistent analytical results when spiking NDMC into my samples. What is the likely cause?

A4: This is a frequently reported issue. Inconsistent recovery or peak area response for NDMC often points to its instability within the sample matrix or analytical solution.[12] The root cause can be chemical degradation, often pH-dependent, or interactions with components of the formulation.[12] It is also possible that ion suppression in LC-MS analysis is occurring. A systematic troubleshooting approach, as detailed in the next section, is essential.

Section 2: Troubleshooting Guide for NDMC Analysis

This section provides a structured approach to diagnosing and solving common issues encountered during the analysis of NDMC.

Issue: Poor or Inconsistent Peak Area Response for NDMC

This is the most common challenge, suggesting that the analyte is being lost somewhere between sample preparation and detection.

• Potential Cause 1: In-Solution Degradation

  • Why it Happens: NDMC appears to be sensitive to pH. Acidic conditions, which can facilitate nitrosamine formation, can also be involved in certain degradation pathways. Some users have reported improved stability in slightly basic solutions.[12] The presence of trace metals or reactive species from excipients can also catalyze degradation.

  • Troubleshooting Steps:

    • Adjust pH: Prepare your sample diluent using a buffer. If you suspect acid-catalyzed degradation, try making the final solution neutral or slightly basic (e.g., pH 7.5-8.5). The addition of a small amount of ammonium hydroxide to the sample solution has been suggested to improve stability.[12]

    • Time Study: Analyze your prepared standard and sample solutions at regular intervals (e.g., 0, 2, 4, 8, 24 hours) while stored in the autosampler to determine the window of stability.

    • Use Fresh Solutions: Always prepare working standards and process samples immediately before analysis. Avoid storing diluted solutions for extended periods, even at refrigerated temperatures, until stability is confirmed.

• Potential Cause 2: Adsorption

  • Why it Happens: Active analytes at low concentrations can adsorb to the surfaces of glass vials, pipette tips, and HPLC/UPLC system components. This can lead to poor peak shape and non-reproducible results, especially at the lower end of the calibration curve.

  • Troubleshooting Steps:

    • Vial Selection: Switch from standard glass vials to polypropylene or silanized (deactivated) glass vials.

    • System Priming: Before running your analytical sequence, make several injections of a high-concentration standard to saturate any active sites within the flow path.

• Potential Cause 3: Matrix Effects (LC-MS Specific)

  • Why it Happens: Co-eluting components from the sample matrix (e.g., excipients, other impurities) can interfere with the ionization of NDMC in the mass spectrometer source, leading to ion suppression or enhancement. This can cause a deceptively low or variable response.[12]

  • Troubleshooting Steps:

    • Stable Isotope-Labeled (SIL) Internal Standard: The most effective way to compensate for matrix effects is to use a SIL version of NDMC.

    • Optimize Sample Preparation: Improve cleanup by comparing different extraction techniques (e.g., Liquid-Liquid Extraction vs. Solid-Phase Extraction) to better isolate the analyte from interfering matrix components.

    • Chromatographic Selectivity: Modify your gradient or change the column chemistry to achieve better chromatographic separation between NDMC and any interfering peaks.

Section 3: Experimental Protocols & Workflows

Adherence to robust, well-documented protocols is essential for generating reliable stability data.

Protocol 1: Preparation of NDMC Stock and Working Solutions

Causality: The initial handling of the reference standard is a critical control point. Using an appropriate solvent and storage conditions prevents initial degradation that would invalidate all subsequent experiments.

• Solvent Selection: Use a high-purity, HPLC-grade aprotic solvent in which NDMC is freely soluble, such as Acetonitrile, Methanol, or Dimethyl Sulfoxide (DMSO). For initial stock solutions, DMSO is often preferred for its high solvating power.

• Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of NDMC reference standard into a 10 mL amber volumetric flask. Use of an analytical balance with at least four decimal places is required.

  • Protect the standard from light during weighing by minimizing exposure time.

  • Add approximately 5 mL of the selected solvent (e.g., DMSO) and gently sonicate for 2-5 minutes to dissolve. Avoid excessive sonication, which can generate heat.[12]

  • Allow the solution to return to room temperature, then dilute to the final volume with the solvent.

• Storage: Store the stock solution in an amber vial at -20°C. Before use, allow the solution to equilibrate completely to room temperature to prevent concentration changes from solvent condensation.

• Working Solution Preparation: Prepare intermediate and working standard solutions by diluting the stock solution in a solvent that is compatible with your mobile phase (e.g., 50:50 Acetonitrile:Water). These solutions are generally less stable and should be prepared fresh daily.

Protocol 2: Forced Degradation (Stress Testing) Study Workflow

Causality: Forced degradation studies are mandated by regulatory guidelines (ICH Q1A) to identify potential degradation products and demonstrate the specificity of the analytical method.[14][15] The goal is to achieve 5-20% degradation of the drug substance to ensure that the method is "stability-indicating."[15]

Caption: Workflow for a forced degradation study of NDMC.

Detailed Stress Conditions:

• Acid Hydrolysis: Expose NDMC solution to 0.1 M HCl. If no degradation is seen at room temperature, heat at 60-80°C for several hours.[13]

• Base Hydrolysis: Expose NDMC solution to 0.1 M NaOH under the same temperature conditions as the acid hydrolysis.[13]

• Oxidative Degradation: Treat NDMC solution with 3% hydrogen peroxide (H₂O₂) at room temperature. Protect from light during the study.

• Thermal Degradation: Expose solid NDMC reference standard and a solution of NDMC to dry heat (e.g., 80°C).

• Photolytic Degradation: Expose NDMC solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.

Important: After the specified stress period, samples from acid and base hydrolysis must be neutralized with an equivalent amount of base or acid, respectively, before analysis to stop the reaction and prevent damage to the analytical column.

Data Presentation: Summarizing Stability Results

Use a clear, tabular format to present your findings. This aids in direct comparison and is suitable for regulatory submissions.

Stress Condition	Duration / Temp.	Initial Conc. (µg/mL)	Final Conc. (µg/mL)	% Degradation	No. of Degradants	Mass Balance (%)
0.1 M HCl	8 hours / 60°C	10.0	8.5	15.0%	2	98.5%
0.1 M NaOH	8 hours / 60°C	10.0	9.1	9.0%	1	99.1%
3% H₂O₂	24 hours / RT	10.0	7.8	22.0%	3	97.8%
Thermal (Solid)	48 hours / 80°C	N/A	N/A	<1.0%	0	N/A
Photolytic (ICH Q1B)	Per Guideline	10.0	9.8	2.0%	0	100.2%

Section 4: References

• Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2026). EDREX.

• Stability Testing Challenges for N-Nitrosamine Impurities. (2025). LinkedIn.

• Control of Nitrosamine Impurities in Human Drugs. (2020). U.S. Food and Drug Administration.

• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025). National Institutes of Health (NIH).

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. (2024). Lachman Consultants.

• N-Nitroso Desmethyl Clozapine Impurity. SynThink Research Chemicals.

• Assay for quantitation of clozapine and its metabolite N-desmethylclozapine in human plasma by high-performance liquid chromatography with ultraviolet detection. (1997). PubMed.

• N-Nitroso Clozapine EP Impurity C. Chemicea.

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (2017). OMICS International.

• Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients. (2001). PubMed.

• N-Nitroso desmethyl clozapine impurity ;8-chloro-11-(4-nitrosopiperazin-1-yl)-5H-dibenzo[b,e][6][7]diazepine. DR JCR BIO.

• A Comparative Guide to the Analytical Cross-Validation of N-Desmethylclozapine Measurement Methods. (2025). Benchchem.

• Clozapine Nitroso EP Impurity C. SynZeal.

• N-Nitroso desmethyl Clozapine impurity. Simson Pharma Limited.

• N-Nitroso Desmethyl Clozapine. PubChem, National Institutes of Health (NIH).

• N-Nitroso clozapine. (2025). Nitrosamines Exchange.

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. (2020). SciSpace.

• N-Nitroso-clozapine EP Impurity C. Riverx Labs.

• Decomposition of clozapine N-oxide in the qualitative and quantitative analysis of clozapine and its metabolites. (1995). PubMed.

• Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. (2020). Journal of Drug Delivery and Therapeutics.

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• 10. Simultaneous determination of clozapine and its N-desmethyl and N-oxide metabolites in plasma by liquid chromatography/electrospray tandem mass spectrometry and its application to plasma level monitoring in schizophrenic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. insider.thefdagroup.com [insider.thefdagroup.com]
• 12. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. scispace.com [scispace.com]
• 14. jddtonline.info [jddtonline.info]
• 15. longdom.org [longdom.org]

effect of pH on N-Nitroso Clozapine stability during sample preparation

A Guide to Ensuring Stability During Sample Preparation

Welcome to the technical support center for challenges related to the analysis of N-Nitroso Clozapine. This resource is designed for researchers, analytical scientists, and drug development professionals who are encountering variability and inconsistency in their analytical results for this specific nitrosamine drug substance related impurity (NDSRI). As a Senior Application Scientist, my goal is to provide you with in-depth technical guidance rooted in scientific principles and field-proven experience to help you troubleshoot and optimize your sample preparation workflows.

Part 1: Understanding the Challenge: The Fickle Nature of N-Nitroso Clozapine

The inconsistent behavior of N-Nitroso Clozapine during sample preparation, particularly for LC-MS analysis, is a frequently encountered issue.[1] Researchers often report erratic recoveries when spiking this impurity into sample matrices, suggesting a high degree of instability under common analytical conditions.[1] This guide will delve into the pivotal role of pH in the stability of N-Nitroso Clozapine and provide actionable strategies to mitigate its degradation.

Part 2: The Critical Role of pH in N-Nitroso Clozapine Stability

The stability of nitrosamines is intrinsically linked to the pH of their environment. While acidic conditions are known to promote the formation of nitrosamines from their precursor amines and nitrosating agents, the effect of pH on the stability of a pre-formed nitrosamine like N-Nitroso Clozapine is more complex.

Q1: Why is my N-Nitroso Clozapine recovery inconsistent during sample preparation?

Answer: The inconsistency you're observing is likely due to the degradation of N-Nitroso Clozapine, which is highly sensitive to the pH of your sample and extraction solvent.[1] Many standard sample preparation protocols for pharmaceuticals may inadvertently create an environment that promotes the degradation of this specific NDSRI.

The chemical structure of N-Nitroso Clozapine, featuring a nitroso group attached to a nitrogen within a dibenzo[b,e][1][2]diazepine ring system, makes it susceptible to both acidic and potentially basic hydrolysis, as well as photolytic degradation.

The Dual Nature of Acidic pH:

While strongly acidic conditions (pH < 2) can lead to the protolytic denitrosation of some nitrosamines, yielding the parent amine, even mildly acidic conditions can contribute to instability over time. Conversely, a more neutral to slightly alkaline pH is often found to be protective for many nitrosamines.[1] In a forum for analytical scientists, a user experiencing inconsistent N-Nitroso Clozapine recovery was advised to make the sample solution more alkaline by adding a small amount of ammonia to improve stability.[1]

Part 3: Troubleshooting Guide: Stabilizing N-Nitroso Clozapine in Your Samples

This section provides a systematic approach to troubleshooting and optimizing your sample preparation workflow to ensure the stability and accurate quantification of N-Nitroso Clozapine.

Q2: What is the first step I should take to troubleshoot my inconsistent results?

Answer: The first and most critical step is to evaluate the pH of your sample throughout the entire sample preparation process. This includes the initial sample matrix, the extraction solvent, and the final sample solution that is injected into the LC-MS system.

Experimental Protocol: pH Mapping of Your Sample Preparation Workflow

• Initial Sample pH: Measure the pH of your dissolved or suspended sample matrix before the addition of any extraction solvents.

• Extraction Solvent pH: Measure the pH of your extraction solvent.

• Post-Extraction pH: After extraction and any subsequent dilution steps, measure the pH of the final sample solution.

This "pH map" will help you identify any stages where the sample is exposed to potentially destabilizing acidic conditions.

Q3: My current protocol uses an acidic extraction solvent. What are my options?

Answer: If your current protocol utilizes an acidic solvent and you are observing poor recovery or high variability, it is highly recommended to explore alternative, non-acidic extraction conditions.

Recommended Action:

• Switch to a Neutral or Slightly Alkaline Extraction Solvent: Consider using solvents like methanol, acetonitrile, or mixtures thereof with purified water, and adjust the pH to be neutral (pH 7) or slightly alkaline (pH 8-9). A small amount of ammonium hydroxide can be used for pH adjustment.[1]

• Minimize Exposure Time: If an acidic mobile phase is required for your chromatography, minimize the time the sample spends in the acidic final solution. Prepare samples in a neutral or slightly alkaline diluent and add the acidifier just before injection, or utilize an autosampler with temperature control to slow down potential degradation.

Part 4: Proactive Sample Preparation Protocol for N-Nitroso Clozapine

Based on the principles of nitrosamine stability, the following is a recommended starting point for a sample preparation protocol designed to minimize the degradation of N-Nitroso Clozapine.

Objective: To extract N-Nitroso Clozapine from a solid dosage form while maintaining a pH environment that favors its stability.

Materials:

• Methanol (LC-MS grade)

• Purified Water (LC-MS grade)

• Ammonium Hydroxide (for pH adjustment, if necessary)

• Mechanical shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

Step-by-Step Protocol:

• Sample Weighing: Accurately weigh a portion of the powdered sample matrix containing the equivalent of a single dose into a centrifuge tube.

• Solvent Addition: Add a measured volume of methanol to the tube.

• pH Adjustment (Optional but Recommended): Check the pH of the suspension. If it is acidic, adjust to a neutral or slightly alkaline pH (7.5-8.5) with a dilute solution of ammonium hydroxide.

• Extraction: Shake the sample on a mechanical shaker for 30-40 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the sample at 4000-4500 rpm for 15 minutes to pelletize insoluble excipients.

• Filtration: Carefully transfer the supernatant to a clean tube and filter it through a 0.22 µm PVDF syringe filter into an LC-MS vial.

Diagram: Recommended Sample Preparation Workflow

Caption: Recommended workflow for N-Nitroso Clozapine sample preparation.

Part 5: FAQs - Quick Answers to Common Questions

Q: Can I use formic acid in my mobile phase for LC-MS analysis?

A: Yes, it is common to use formic acid in the mobile phase to improve chromatographic peak shape and ionization efficiency. However, be mindful of the potential for degradation in the final sample solution. If you observe instability, consider preparing your samples in a neutral or slightly alkaline diluent and minimizing the time before injection after the sample mixes with the acidic mobile phase.

Q: Is N-Nitroso Clozapine sensitive to light?

Q: What about temperature? Should I keep my samples cool?

A: Yes. Degradation reactions are generally accelerated at higher temperatures. It is advisable to keep your samples, extracts, and standards refrigerated (2-8 °C) or in a cooled autosampler to enhance stability, especially if there will be a delay before analysis.

Q: My sample matrix is complex (e.g., biological fluid). How does this affect stability?

A: Biological matrices can introduce enzymatic and chemical degradation pathways. The principles of pH control are still paramount. You may need to incorporate additional cleanup steps like solid-phase extraction (SPE) to remove interfering substances. Always perform stability studies by spiking N-Nitroso Clozapine into a blank matrix and analyzing it at different time points to understand its stability in your specific matrix and sample processing conditions.

Q: Where can I find more information on nitrosamine analysis guidelines?

A: Regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have published extensive guidance documents on the control and analysis of nitrosamine impurities in pharmaceuticals. These are excellent resources for understanding the regulatory expectations and for finding validated analytical methods for various nitrosamines.

Diagram: Factors Influencing N-Nitroso Clozapine Stability

Caption: Key factors influencing the stability of N-Nitroso Clozapine.

References

• Nitrosamines Exchange. (2025, March 27). N-Nitroso clozapine. Retrieved from [Link]

Sources

• 1. N-Nitroso clozapine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. fda.gov [fda.gov]

Technical Support Center: Troubleshooting Poor Chromatographic Resolution of Clozapine Impurities

Welcome to the technical support guide for the chromatographic analysis of clozapine and its related substances. This resource is designed for researchers, analytical scientists, and drug development professionals who encounter challenges in achieving adequate separation of clozapine from its process impurities and degradation products. As an antipsychotic medication with a critical therapeutic window, ensuring the purity and stability of clozapine through robust analytical methods is paramount.

This guide moves beyond simple procedural lists to explain the underlying scientific principles governing chromatographic separation. By understanding the "why" behind each troubleshooting step, you will be better equipped to diagnose issues and develop robust, reliable methods.

Frequently Asked Questions (FAQs)

Q1: My main clozapine peak is exhibiting significant tailing. What are the likely causes and how can I correct this?

Answer: Peak tailing for clozapine is a classic problem encountered with basic compounds in reversed-phase HPLC.[1] The primary cause is secondary ionic interactions between the protonated amine groups on the clozapine molecule and acidic, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[1][2] This creates a mixed-mode retention mechanism, where some clozapine molecules are retained longer, resulting in a skewed, tailing peak.

Immediate Troubleshooting Steps:

• Lower the Mobile Phase pH: The most effective initial step is to lower the pH of the aqueous portion of your mobile phase. By operating at a low pH (e.g., 2.5-3.5), the vast majority of surface silanol groups will be protonated (Si-OH), neutralizing their negative charge and minimizing the unwanted ionic interactions.[3][4] A phosphate or formate buffer is commonly used to maintain a stable pH. A recent stability-indicating HPLC method for clozapine utilized a pH 2.4 phosphate buffer to achieve good peak shape.[5][6]

• Use a High-Purity, End-Capped Column: Modern HPLC columns, often labeled as "base-deactivated" or "high-purity silica," have a much lower concentration of residual silanols. Furthermore, they are extensively "end-capped," a process that chemically converts most remaining silanols into less interactive groups. If you are using an older column, switching to a modern, well-end-capped C18 or C8 column can dramatically improve peak shape.[2]

• Reduce Sample Overload: Injecting too much sample mass onto the column can saturate the primary retention sites (the C18 chains), forcing more interaction with the secondary (silanol) sites and causing tailing.[3] Try reducing your injection volume or sample concentration to see if peak shape improves.

Q2: I'm observing co-elution between two critical impurity peaks. What is the most logical first step to improve their resolution?

Answer: When two peaks, known as a "critical pair," are not sufficiently resolved, the primary goal is to alter the selectivity (α) of the separation.[7] Selectivity describes the ability of the chromatographic system to distinguish between two analytes. The most powerful and simplest tool to manipulate selectivity for ionizable compounds like clozapine and its impurities is the mobile phase pH.[8][9][10]

Because clozapine and its impurities (e.g., Clozapine Impurity A, B, C, and D as per the European Pharmacopoeia) have different pKa values, adjusting the mobile phase pH will change their degree of ionization differently.[11] This differential change in ionization alters their hydrophobicity and, consequently, their retention times, often pushing the two co-eluting peaks apart.[9][12]

Experimental Protocol: pH Screening

• Initial Condition: Note the resolution at your current pH (e.g., pH 3.0).

• Adjust pH: Prepare mobile phases with the aqueous buffer adjusted to pH values ±0.5 units from your starting point (e.g., pH 2.5 and pH 3.5). Ensure your column is stable at these pH values.[13]

• Equilibrate Thoroughly: For each new pH condition, flush the column with at least 10-15 column volumes of the new mobile phase to ensure the stationary phase surface is fully equilibrated.

• Inject and Analyze: Inject your sample and measure the resolution between the critical pair.

• Evaluate: Determine which pH provides the optimal separation. Small changes in pH can lead to significant shifts in retention and even changes in elution order.[9][12]

Q3: A key impurity is eluting very early, close to the solvent front (void volume), making it difficult to quantify accurately. How can I increase its retention?

Answer: Poor retention of an impurity, especially a polar one, is a common challenge in reversed-phase chromatography. The goal is to increase the interaction between the impurity and the stationary phase.

Strategies to Increase Retention:

• Decrease the Organic Solvent Percentage: This is the most fundamental way to increase retention in reversed-phase mode.[14] If you are running a gradient, decrease the initial percentage of organic solvent (e.g., acetonitrile or methanol). If isocratic, decrease the overall organic content.

• Increase Mobile Phase pH (for basic impurities): Clozapine and its related impurities are basic compounds. Increasing the pH of the mobile phase makes them less protonated (more neutral), which increases their hydrophobicity and strengthens their retention on a C18 column.[9][14] Caution: Be mindful of your column's pH stability; standard silica columns can dissolve at pH > 7.5.[2] Use a pH-stable column (e.g., hybrid or polymer-based) if you need to explore higher pH ranges.

• Use a Polar-Embedded or Polar-Endcapped Column: These columns contain polar functional groups embedded within or at the end of the alkyl chains. This modification makes them more compatible with highly aqueous mobile phases (preventing "phase collapse" or "dewetting") and can offer alternative selectivity for polar analytes.[15][16]

• Consider HILIC: For very polar impurities that are intractable by reversed-phase, Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative separation mode that uses a polar stationary phase (like bare silica) with a high organic/low aqueous mobile phase.[17]

Troubleshooting Workflow for Poor Retention

Caption: Logic diagram for troubleshooting poor impurity retention.

Q4: My resolution is excellent, but now my clozapine peak is splitting or fronting. What's happening?

Answer: Peak splitting or fronting often occurs when the mobile phase pH is very close to the analyte's pKa.[12][13] At this pH, the analyte exists as an equilibrium of two forms (ionized and non-ionized), which can separate into two overlapping bands on the column, resulting in a distorted peak. To ensure a single, sharp peak, the mobile phase pH should be adjusted to be at least 1.5 to 2 pH units away from the analyte's pKa.[8]

Another common cause is injecting the sample in a solvent that is significantly stronger than the mobile phase (e.g., dissolving the sample in 100% acetonitrile when the mobile phase is 30% acetonitrile).[3] This strong solvent carries the analyte band too quickly at the column inlet, causing distortion.

Protocol: Verifying Solvent Effects

• Analyze Current Method: Inject the sample as prepared and record the peak shape.

• Prepare Sample in Mobile Phase: Prepare a new sample by dissolving it directly in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still dissolves the sample.

• Compare Results: Inject the new sample. If peak shape improves dramatically, the injection solvent was the culprit. Always aim to dissolve your sample in the mobile phase whenever possible.[3]

Q5: I've tried adjusting the mobile phase, but a critical pair of impurities remains unresolved. When should I consider changing the column chemistry?

Answer: When you have exhausted the capabilities of mobile phase adjustments (pH, organic solvent type, and strength), it is time to change the stationary phase to introduce a different separation mechanism or selectivity.[10]

Alternative Column Chemistries:

Column Chemistry	Separation Principle & Best Use Case
Phenyl-Hexyl	Provides π-π interactions with aromatic rings. It can be very effective at separating analytes that differ in the position of substituents on an aromatic structure.
Pentafluorophenyl (PFP)	Offers a combination of hydrophobic, π-π, dipole-dipole, and ion-exchange interactions. It is excellent for separating halogenated compounds or positional isomers.
Polar-Embedded	As mentioned in Q3, these columns have a polar group (e.g., amide, carbamate) near the silica surface, which alters selectivity for polar and basic compounds and provides excellent peak shape.[15]
Mixed-Mode	These columns combine reversed-phase ligands with ion-exchange groups on the same particle, offering both hydrophobic and ionic retention mechanisms that can be tuned by pH and buffer concentration.[18]

Changing the stationary phase is a powerful way to affect selectivity (α), often providing the breakthrough needed to resolve the most challenging critical pairs.[10]

Mechanism of Peak Tailing on Silica Columns

Caption: Interaction of protonated clozapine with a C18 stationary phase.

Q6: Should I consider using ion-pairing agents to improve resolution? What are the potential drawbacks?

Answer: Ion-pairing chromatography can be a powerful tool for retaining and separating charged analytes like clozapine and its impurities.[14][19] An ion-pairing reagent, such as an alkyl sulfonate (e.g., sodium octanesulfonate), is added to the mobile phase. Its hydrophobic tail adsorbs onto the C18 stationary phase, while its charged headgroup remains exposed, creating an in-situ ion-exchanger that retains the oppositely charged clozapine molecules.[19][20]

This technique can significantly improve retention and peak shape by masking residual silanols.[19]

However, ion-pairing chromatography has significant drawbacks:

• Long Equilibration Times: Columns require very long equilibration times with the ion-pairing mobile phase to achieve stable retention, and re-equilibration is needed if the mobile phase composition changes.[19][20]

• Column Dedication: The ion-pairing reagent strongly adsorbs to the stationary phase and is difficult to remove completely. The column should be dedicated solely to that method.

• Mass Spectrometry Incompatibility: Most common ion-pairing reagents are non-volatile and will contaminate and suppress the signal in a mass spectrometer.

• Reproducibility Issues: Methods can sometimes suffer from poor reproducibility if conditions like reagent concentration, pH, and temperature are not meticulously controlled.

Recommendation: Due to these drawbacks, ion-pairing should be considered a last resort. Modern, high-performance columns combined with careful mobile phase pH optimization can resolve most separation challenges without the need for ion-pairing agents.

References

• How to Increase Retention - How to use analytical columns | Technical Information | GL Sciences. (n.d.). GL Sciences. Retrieved January 8, 2026, from [Link]

• Stoll, D. R. (2022, November 1). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International, 35(11), 502–506. Retrieved January 8, 2026, from [Link]

• Szeremeta, M., et al. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Journal of Pharmaceutical and Biomedical Analysis, 131, 272-280. Retrieved January 8, 2026, from [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved January 8, 2026, from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved January 8, 2026, from [Link]

• Szeremeta, M., et al. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. ResearchGate. Retrieved January 8, 2026, from [Link]

• Welch Materials, Inc. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved January 8, 2026, from [Link]

• Gummadi, S., et al. (2025). Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process-Related Impurities, and Degradation Products of the Anti-Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability-Indicating HPLC Method. Biomedical Chromatography, 39(3). Retrieved January 8, 2026, from [Link]

• Welch Materials, Inc. (2025, February 17). Issues and Solutions to the Use of Ion-Pairing Reagents. Retrieved January 8, 2026, from [Link]

• Phenomenex. (2015, October 18). Technical Tip: Ion-Pairing Agents. Retrieved January 8, 2026, from [Link]

• Majors, R. E. (2018, May 1). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC North America, 36(5), 304–311. Retrieved January 8, 2026, from [Link]

• Shabir, G. A. (2009). Critical pairs in column chromatography: A primer for pharmaceutical method validation. ResearchGate. Retrieved January 8, 2026, from [Link]

• Cosmosil. (n.d.). Troubleshooting T1. Poor peak shape. Retrieved January 8, 2026, from [Link]

• Mason Technology. (2024, July 5). Ion-Pairing Agents | HPLC. Retrieved January 8, 2026, from [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved January 8, 2026, from [Link]

• Szeremeta, M., et al. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Semantic Scholar. Retrieved January 8, 2026, from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved January 8, 2026, from [Link]

• Gummadi, S., et al. (2025). Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process‐Related Impurities, and Degradation Products of the Anti‐Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability‐Indicating HPLC Method. ResearchGate. Retrieved January 8, 2026, from [Link]

• LCGC. (2023, August 1). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Retrieved January 8, 2026, from [Link]

• Novakova, L., et al. (2025). Five different columns in the analysis of basic drugs in hydrophilic interaction liquid chromatography. ResearchGate. Retrieved January 8, 2026, from [Link]

• SIELC Technologies. (n.d.). Separation of Clozapine on Newcrom R1 HPLC column. Retrieved January 8, 2026, from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Drugs. Retrieved January 8, 2026, from [Link]

• Carr, P. W., et al. (2004). Separation of Selected Basic Pharmaceuticals by Reversed-Phase and Ion-Exchange Chromatography Using Thermally Tuned Tandem Columns. Analytical Chemistry, 76(7), 1883-1891. Retrieved January 8, 2026, from [Link]

• Majors, R. E., & Przybyciel, M. (2002). Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. LCGC Europe, 15(12), 738-745. Retrieved January 8, 2026, from [Link]

• Agilent Technologies. (2013, June 20). Choosing HPLC Columns for Rapid Method Development. Retrieved January 8, 2026, from [Link]

• Welch Materials, Inc. (n.d.). How to Improve the Resolution Between Two Peaks in Liquid Chromatography. Retrieved January 8, 2026, from [Link]

• USP. (2006). USP Monographs: Clozapine Tablets. USP29-NF24. Retrieved January 8, 2026, from [Link]

• Darwish, I. A., et al. (2025). Stability indicating methods for the determination of clozapine. ResearchGate. Retrieved January 8, 2026, from [Link]

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Technical Support Center: A Guide to Preventing On-Column Degradation of N-Nitroso Desmethyl Clozapine

Welcome to the technical support center dedicated to the analytical challenges of N-Nitroso Desmethyl Clozapine (NDMC). This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in the analysis of this critical compound. As a potent mutagenic impurity, accurate quantification of NDMC is paramount. However, its inherent chemical lability, particularly within the dynamic environment of a high-performance liquid chromatography (HPLC) system, can lead to on-column degradation, yielding inaccurate and unreliable results.

This comprehensive resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you identify, understand, and mitigate the on-column degradation of NDMC. Our approach is grounded in scientific principles and field-proven experience to ensure the integrity of your analytical data.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and issues that arise during the analysis of N-Nitroso Desmethyl Clozapine.

Q1: We are observing a significant loss of the NDMC peak area and poor reproducibility between injections. What could be the cause?

A significant loss of peak area and poor reproducibility are classic signs of on-column degradation. N-nitroso compounds can be sensitive to the analytical conditions within your HPLC system. The primary suspects for this issue are interactions with metallic surfaces in the flow path and/or unsuitable mobile phase conditions (pH, composition) that promote the degradation of the N-nitroso moiety. The metal components, particularly stainless steel frits and tubing, can catalytically promote the degradation of sensitive analytes.

Q2: We are seeing a new, unidentified peak eluting close to our NDMC peak, and its area seems to increase over time. Could this be related to NDMC degradation?

Yes, this is a strong indication of on-column degradation. The appearance of a new peak that grows over time, often with a corresponding decrease in the analyte of interest, suggests the conversion of NDMC into a degradation product. This can be a result of hydrolysis, oxidation, or other reactions occurring on the analytical column.

Q3: Our NDMC peak is showing significant tailing, even after trying different columns. What could be the issue?

Peak tailing can be caused by several factors, but in the context of a labile compound like NDMC, it can be a sign of secondary interactions with the stationary phase or active sites within the HPLC system. These interactions can be with residual silanols on the silica support of the column or with metal ions that have leached from the system components and adsorbed onto the column. These active sites can not only cause peak tailing but also contribute to on-column degradation.

Q4: Can the mobile phase composition influence the stability of NDMC?

Absolutely. The pH of the mobile phase is a critical factor. While N-nitrosamine formation is often favored in acidic conditions, the stability of a pre-formed N-nitroso compound can be compromised at both pH extremes.[1] Additionally, certain mobile phase additives or buffers can interact with the analyte or promote its degradation. For instance, the use of ammonium hydroxide with acetonitrile has been reported to cause on-column nitrosation of amines, highlighting the reactive potential of certain mobile phase components.

Troubleshooting Guide: A Systematic Approach to Mitigating NDMC Degradation

This section provides a structured approach to troubleshooting and resolving on-column degradation of NDMC.

Assessing the HPLC System: The Role of Metallurgy

Standard stainless steel HPLC systems can be a significant source of metal ions that catalyze the degradation of N-nitroso compounds.

• Issue: Metal-catalyzed degradation.

• Troubleshooting Steps:

  • System Passivation: The first and most critical step is to passivate your HPLC system to create a protective oxide layer on the stainless steel surfaces. This reduces the leaching of metal ions and minimizes active sites for degradation.[2][3][4] A detailed protocol for passivation is provided in the "Detailed Protocols" section.

  • Use of PEEK Tubing and Fittings: Where possible, replace stainless steel tubing and fittings with PEEK (Polyetheretherketone) alternatives, especially in the flow path from the injector to the column and from the column to the detector.[5][6][7][8][9] PEEK is a biocompatible and inert polymer that significantly reduces metal contact.

  • Consider a Bio-Inert or Metal-Free LC System: For highly sensitive applications and trace-level analysis, utilizing an HPLC system with a completely bio-inert or metal-free flow path is the most effective solution to eliminate metal-catalyzed degradation.

Diagram: Decision Workflow for System Assessment

Caption: Decision workflow for addressing system-related degradation.

Optimizing Chromatographic Conditions

The choice of mobile phase and column is critical for ensuring the stability of NDMC during analysis.

• Issue: Unstable mobile phase pH or reactive mobile phase components.

• Troubleshooting Steps:

  • pH Optimization: The stability of N-nitroso compounds can be pH-dependent. While specific data for NDMC is limited, for structurally similar N-nitroso-piperazine compounds, stability is often compromised at extreme pH values. It is recommended to start with a mobile phase pH in the neutral to slightly acidic range (e.g., pH 4-7) and evaluate the stability. Avoid highly acidic or basic conditions unless proven necessary for retention and peak shape.

  • Buffer Selection: The type of buffer can also influence stability. Volatile buffers like ammonium formate or ammonium acetate are generally preferred for LC-MS compatibility. Start with a low buffer concentration (e.g., 10-20 mM) as high buffer concentrations can sometimes accelerate degradation.[1]

  • Mobile Phase Composition: A simple mobile phase of acetonitrile and water with a suitable buffer is a good starting point. Avoid reactive additives unless absolutely necessary.

  • Temperature Control: Elevated temperatures can accelerate degradation.[10][11] Maintain the column and autosampler at a controlled, and if possible, reduced temperature (e.g., 25-30°C for the column and 4-10°C for the autosampler).

Table: Recommended Starting Mobile Phase Conditions

Parameter	Recommended Condition	Rationale
pH	4.0 - 7.0	Avoids extremes that can promote hydrolysis.
Buffer	10-20 mM Ammonium Formate or Acetate	Volatile and generally less reactive.
Organic Modifier	Acetonitrile	Common and effective for many nitrosamines.
Column Temp.	25-30°C	Minimizes thermal degradation.
Autosampler Temp.	4-10°C	Enhances sample stability pre-injection.

Column Selection: Minimizing Secondary Interactions

The choice of stationary phase can significantly impact the stability and peak shape of NDMC.

• Issue: Secondary interactions with the column leading to peak tailing and degradation.

• Troubleshooting Steps:

  • Inert C18 Columns: Start with a modern, high-purity silica C18 column with end-capping. These columns have a lower density of residual silanols, which can act as active sites.

  • Alternative Chemistries: If peak tailing or degradation persists on a C18 column, consider alternative stationary phases. Phenyl-Hexyl columns can offer different selectivity and may reduce specific interactions. For highly polar compounds, a HILIC column could also be an option.

  • Porous Graphitic Carbon (PGC) Columns: PGC columns are stable over a wide pH range and do not have silanol groups, which can eliminate a major source of secondary interactions.

Diagram: Column Selection Guide

Caption: A workflow for selecting an appropriate analytical column.

Sample Preparation and Handling

The stability of NDMC in the sample solution before injection is also a critical factor.

• Issue: Degradation of NDMC in the sample diluent.

• Troubleshooting Steps:

  • Diluent Composition: Prepare samples in a diluent that mimics the initial mobile phase composition as closely as possible to avoid solvent mismatch effects and potential degradation upon injection.

  • pH of Diluent: Ensure the pH of the sample diluent is in a range where NDMC is stable.

  • Minimize Time in Solution: Prepare samples as close to the time of analysis as possible. If samples need to be stored, keep them at a low temperature (4°C) and protected from light.

  • Avoid Reactive Contaminants: Ensure that all glassware and solvents used for sample preparation are free from contaminants that could promote degradation.

Detailed Protocols

This section provides step-by-step protocols for key procedures to prevent the on-column degradation of NDMC.

Protocol 1: HPLC System Passivation

This protocol is designed to create a protective oxide layer on the stainless steel surfaces of the HPLC system.

Materials:

• HPLC-grade water

• Nitric acid (6M solution)

• Methanol (HPLC grade)

• A union to replace the column

Procedure:

• System Preparation:

  • Remove the analytical column and any guard columns from the system.

  • Replace the column with a union to connect the injector directly to the detector.

• Initial Flush:

  • Flush the entire system with HPLC-grade water for at least 30 minutes at a flow rate of 1 mL/min.

• Acidic Passivation:

  • Introduce the 6M nitric acid solution into the system.

  • Flush the system with the nitric acid solution for 60 minutes at a flow rate of 1 mL/min.[3]

  • Caution: Always wear appropriate personal protective equipment (PPE) when handling acids. Ensure proper ventilation.

• Rinsing:

  • Replace the nitric acid solution with HPLC-grade water.

  • Flush the system with water for at least 60 minutes, or until the eluent at the outlet is neutral (check with pH paper).

• Final Flush:

  • Flush the system with methanol for 30 minutes to remove any residual water.

• Re-equilibration:

  • Install the analytical column and equilibrate the system with your mobile phase until a stable baseline is achieved.

Protocol 2: Recommended Analytical Method for N-Nitroso Desmethyl Clozapine

This protocol provides a starting point for the analysis of NDMC, focusing on conditions that promote stability.

Instrumentation:

• HPLC or UHPLC system (passivated or bio-inert)

• Mass Spectrometric (MS) detector (recommended for sensitivity and specificity)

Chromatographic Conditions:

Parameter	Condition
Column	Inert C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium Formate in Water, pH 6.0
Mobile Phase B	Acetonitrile
Gradient	10% B to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	30°C
Injection Volume	5 µL
Autosampler Temp.	10°C

Sample Preparation:

• Prepare a stock solution of NDMC in methanol.

• Dilute the stock solution to the desired concentration using a diluent of 90:10 (v/v) Mobile Phase A:Mobile Phase B.

• Vortex the sample briefly and transfer to an autosampler vial.

• Analyze immediately or store at 4°C for a short period.

References

• GL Sciences. (n.d.). Analysis of nitrosamines by LC-MS/MS and HPLC, using InertSustain AQ-C18 -comparison with PFP column-. Retrieved from [Link]

• Analytics-Shop. (n.d.). Successful passivation of an HPLC system. Retrieved from [Link]

• Welch Materials. (2024, July 9). Cleaning and Passivation of Liquid Chromatography. Retrieved from [Link]

• SilcoTek. (2017, January 13). How To Passivate HPLC Stainless Steel For Corrosion Resistance. Retrieved from [Link]

• Diduco. (n.d.). Passivation of stainless steel-based HPLC and IC instruments. Retrieved from [Link]

• Waters. (n.d.). How to passivate HPLC and UPLC systems - WKB112167. Retrieved from [Link]

• Panusa, A., et al. (2022). A New Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry Method to Monitor 1-Amino-4-Methyl-Piperazine and 1-Methyl-4-Nitroso-Piperazine in Rifampicin Hydrolysis: A Standard Addition Approach to Quantify Nitrosamine in Rifampicin. Molecules, 27(15), 4933. [Link]

• Parr, M. K., & Joseph, J. F. (2019). N-Nitrosamines: A review on their prevalence and risk assessment in pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 164, 536-549.

• Senti, S., et al. (2024). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Journal of Pharmaceutical and Biomedical Analysis, 243, 116035. [Link]

• Ponting, D. J., et al. (2023). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. Organic Process Research & Development, 27(8), 1399-1413. [Link]

• Stability Testing Challenges for N-Nitrosamine Impurities. (n.d.). Mourne Training Services. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of N-Nitroso-N'-methylpiperazine on Newcrom R1 HPLC column. Retrieved from [Link]

• St-Onge, M. (2010). N-Nitrosopiperazines form at high pH in post-combustion capture solutions containing piperazine: a low-energy collisional behaviour study. Rapid Communications in Mass Spectrometry, 24(24), 3567-3576. [Link]

• Dolan, J. W. (2013). PEEK Tubing – Benefits and Liabilities. LCGC North America, 31(4), 282-286. [Link]

• Chrom Tech. (2025, October 15). PEEK Tubing: What It Is and the Different Types. Retrieved from [Link]

• Hawach. (2023, April 10). How to Choose Peek Fittings for Liquid Chromatography. Retrieved from [Link]

• PEEKCHINA. (2024, September 19). Why Choose PEEK Material for Analytical Instrumentation?. Retrieved from [Link]

• Poposka, F. A., et al. (2020). Root cause analysis regarding formation of N-nitrosodimethylamine impurity in drug product containing API with reactive amines. ResearchGate. [Link]

• Kim, D., et al. (2020). Temperature-Dependent Formation of N-Nitrosodimethylamine during the Storage of Ranitidine Reagent Powders and Tablets. Chemical and Pharmaceutical Bulletin, 68(10), 1008-1012. [Link]

• Asif, M., et al. (2021). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Journal of Pharmaceutical and Biomedical Analysis, 206, 114336. [Link]

• Kim, D., et al. (2020). Temperature-Dependent Formation of N-Nitrosodimethylamine during the Storage of Ranitidine Reagent Powders and Tablets. ResearchGate. [Link]

• Dolan, J. W. (2007). PEEK Fitting Slippage. LCGC North America, 25(10), 1074-1078. [Link]

• PMDA. (2024, September 11). Approaches and considerations for N-nitrosamine issues from a quality perspective. Retrieved from [Link]

• Lee, C., et al. (2021). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. Environmental Science & Technology, 55(1), 571-581. [Link]

• Lee, C., et al. (2020). Mechanistic insight into the degradation of Nitrosamines via aqueous-phase UV Photolysis or a UV-based advanced oxidation process: quantum mechanical calculations. ChemRxiv. [Link]

Sources

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Successful passivation of an HPLC system | Analytics-Shop [analytics-shop.com]
• 3. welch-us.com [welch-us.com]
• 4. silcotek.com [silcotek.com]
• 5. PEEK Tubing – Benefits and Liabilities | Separation Science [sepscience.com]
• 6. chromtech.com [chromtech.com]
• 7. How to Choose Peek Fittings for Liquid Chromatography - Nanjing Runze Fluid Control Equipment Co., LTD. [runzefluid.com]
• 8. Why Choose PEEK Material for Analytical Instrumentation? [peekchina.com]
• 9. PEEK Fitting Slippage | Separation Science [sepscience.com]
• 10. Temperature-Dependent Formation of N-Nitrosodimethylamine during the Storage of Ranitidine Reagent Powders and Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Mobile Phase for Nitrosamine Impurity Separation

Welcome to the Technical Support Center for Nitrosamine Impurity Analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the separation of nitrosamine impurities using liquid chromatography-mass spectrometry (LC-MS). Given the significant safety concerns surrounding these potential carcinogens, robust and reliable analytical methods are paramount.[1][2] This resource addresses common challenges encountered during method development and troubleshooting, with a focus on mobile phase optimization to achieve accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for mobile phase selection in nitrosamine analysis?

A1: For reversed-phase LC-MS analysis of nitrosamine impurities, a common and effective starting point for your mobile phase is a combination of water and an organic solvent, typically methanol or acetonitrile, with an acidic modifier.[3]

• Mobile Phase A (Aqueous): 0.1% Formic Acid in ultrapure water.

• Mobile Phase B (Organic): 0.1% Formic Acid in methanol or acetonitrile.[1][4]

Expertise & Experience: The addition of 0.1% formic acid is crucial for several reasons. It protonates the nitrosamine molecules, which improves their retention on reversed-phase columns and enhances their ionization efficiency in the mass spectrometer's positive ion mode.[3] This leads to better peak shapes and increased sensitivity. While both methanol and acetonitrile are effective, they can offer different selectivities, so it's worth evaluating both during method development.

Q2: Should I use gradient or isocratic elution for separating nitrosamine impurities?

A2: Gradient elution is generally the preferred method for analyzing a range of nitrosamine impurities.[3][5]

Causality behind the choice: Nitrosamine impurities can have a wide range of polarities. A gradient, which involves changing the mobile phase composition over time by increasing the percentage of the organic solvent, allows for the effective elution of both polar and non-polar nitrosamines within a single analytical run.[3][5] An isocratic method, which uses a constant mobile phase composition, may struggle to provide adequate resolution for all impurities, potentially leading to co-elution and compromised peak shapes for later-eluting compounds.[6][7][8]

Q3: Which column chemistry is best suited for nitrosamine separation?

A3: While standard C18 columns are widely used and can be effective, alternative stationary phases often provide superior performance, especially for challenging separations.[1][3]

• C18 Columns: A good starting point for many applications.[1]

• Biphenyl Phases: These have shown better retention for more polar nitrosamines like N-nitrosodimethylamine (NDMA) compared to C18 columns.[9]

• Pentafluorophenyl (PFP) Phases: Offer alternative selectivity and can be advantageous for separating structurally similar nitrosamines.

Trustworthiness: The choice of column should be validated for your specific application. A self-validating system would involve testing a suite of columns with varying selectivities to determine the optimal choice for resolving your target analytes from matrix components and other impurities.

Troubleshooting Guide

Problem 1: Poor peak shape (tailing or fronting) for early-eluting nitrosamines like NDMA.

• Possible Cause: Mismatch between the injection solvent and the initial mobile phase composition.

• Solution:

  • Solvent Matching: Ensure your sample is dissolved in a diluent that is weaker than or equal in elution strength to the initial mobile phase conditions.[9] Using a high percentage of organic solvent in the diluent can cause peak distortion. Ideally, use the initial mobile phase as your sample diluent.

  • Injection Volume: Reduce the injection volume. Large injection volumes of strong solvents can exacerbate peak shape issues.[9]

Problem 2: Co-elution of a nitrosamine peak with an interfering peak from the matrix or a known contaminant like N,N-dimethylformamide (DMF).

• Possible Cause: Insufficient chromatographic resolution.

• Solution:

  • Gradient Optimization: Modify the gradient slope. A shallower gradient around the elution time of the co-eluting peaks can improve separation.[3]

  • Mobile Phase Organic Solvent: Switch the organic solvent (e.g., from methanol to acetonitrile or vice versa). This can alter the selectivity of the separation and resolve the co-eluting peaks.[3]

  • Column Chemistry: As mentioned in the FAQs, consider a column with a different stationary phase (e.g., PFP or biphenyl) to introduce different retention mechanisms.

Authoritative Grounding: The interference of DMF with NDMA is a well-documented issue, as they have similar fragmentation patterns in the mass spectrometer.[10] Therefore, chromatographic separation is critical for accurate quantification.

Problem 3: Low signal intensity or poor sensitivity for target nitrosamines.

• Possible Cause: Ion suppression from matrix components or inadequate mobile phase composition for MS detection.

• Solution:

  • Mobile Phase Additive: Ensure the presence of an appropriate modifier like 0.1% formic acid to promote ionization.

  • Chromatographic Separation: Optimize the chromatography to separate the nitrosamines from the bulk of the matrix components. Diverting the flow to waste during the elution of highly concentrated matrix components can also help.[11]

  • Sample Preparation: Implement a sample cleanup step (e.g., solid-phase extraction) to remove interfering matrix components before LC-MS analysis.[9]

Experimental Protocols

Protocol 1: Systematic Approach to Mobile Phase Optimization

• Initial Scouting Gradient:

  • Column: C18, 150 x 4.6 mm, 3 µm.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[1]

  • Flow Rate: 0.45 mL/min.[1]

  • Gradient: 5% to 95% B over 15 minutes.

• Evaluation of Organic Modifier:

  • Repeat the scouting gradient with 0.1% Formic Acid in Acetonitrile as Mobile Phase B.

  • Compare the chromatograms for changes in elution order and resolution.

• Gradient Refinement:

  • Based on the scouting runs, design a shallower gradient focusing on the elution window of your target nitrosamines to improve resolution.[3]

• Column Selectivity Evaluation:

  • If co-elution persists, repeat the optimized gradient on a PFP and/or a Biphenyl column.

Data Presentation: Comparison of Mobile Phase Conditions

Parameter	Condition 1	Condition 2	Rationale for Comparison
Mobile Phase B	0.1% Formic Acid in Methanol	0.1% Formic Acid in Acetonitrile	To evaluate the impact of organic modifier on selectivity.
Gradient	5-95% B in 15 min	20-70% B in 20 min	To compare a fast scouting gradient with a refined, shallower gradient for improved resolution.
Column	C18	Biphenyl	To assess the effect of stationary phase chemistry on retention and selectivity, particularly for polar analytes.

Visualizations

Logical Workflow for Troubleshooting Poor Resolution

Caption: A stepwise decision-making diagram for resolving co-eluting peaks.

Factors Influencing Nitrosamine Separation

Caption: Interrelated factors affecting the separation and detection of nitrosamines.

References

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science. (2025-10-02). Available at: [Link]

• LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals - FDA. Available at: [Link]

• Development and optimization of an LC -MS method for the separation of nitrosamine impurities | The Journal of Critical Care Medicine. Available at: [Link]

• New Validated LC -MS Method Development and Estimation of Nitrosamine impurities in Canaglifozin - Impactfactor. (2023-12-25). Available at: [Link]

• Nitrosamines Analysis with LC-MS/MS - Waters Corporation. Available at: [Link]

• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025-04-15). Available at: [Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase -Appropriate Method Validation | Organic Process Research & Development - ACS Publications. (2025-11-07). Available at: [Link]

• APPLICATION OF LC-MS FOR THE IDENTIFICATION AND QUANTIFICATION OF NITROSAMINE IMPURITIES IN ORAL METFORMIN-BASED PHARMACEUTICAL - Farmacia Journal. (2025-04-12). Available at: [Link]

• Development and optimization of an LC -MS method for the separation of nitrosamine impurities - Acta Marisiensis - Seria Medica. (2025-09-22). Available at: [Link]

• Development and optimization of an LC -MS method for the separation of nitrosamine impurities - ResearchGate. (2025-12-14). Available at: [Link]

• Trends and Challenges in Nitrosamine Testing: Part Two - The Analytical Scientist. (2025-03-12). Available at: [Link]

• A short review on nitrosamine impurities. (2025-05-14). Available at: [Link]

• Winning Strategies to Develop an Analytical Method for Nitrosamines . (2024-05-15). Available at: [Link]

• (PDF) Chromatographic Methods for Comprehensive Nitrosamine Impurity Analysis By LC -MS /MS - ResearchGate. Available at: [Link]

• How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals - Separation Science. (2024-12-17). Available at: [Link]

• Avantor® chromatography solutions for the analysis of nitrosamines - MAC-MOD Analytical. Available at: [Link]

• [Readers Insight] Gradient vs . Isocratic Elution : Which to Choose? - Welch Materials. (2026-01-06). Available at: [Link]

• Isocratic Vs . Gradient Elution in Chromatography - Phenomenex. (2025-05-23). Available at: [Link]

• Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation - PubMed. Available at: [Link]

• Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges - PMDA. Available at: [Link]

• Overcoming the challenges of nitrosamine impurities in drugs | anCHem. Available at: [Link]

Sources

• 1. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | Acta Medica Marisiensis [actamedicamarisiensis.ro]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. welch-us.com [welch-us.com]
• 7. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 8. Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. fda.gov [fda.gov]
• 11. waters.com [waters.com]

addressing N-Nitroso Desmethyl Clozapine precipitation in aqueous buffers

Technical Support Center: N-Nitroso Desmethyl Clozapine (NDMC)

Welcome to the technical support guide for N-Nitroso Desmethyl Clozapine (NDMC). This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the aqueous solubility of this compound. Precipitation of NDMC in aqueous buffers is a common experimental hurdle that can compromise data integrity and lead to significant delays. This guide provides in-depth, validated solutions and explains the scientific principles behind them to ensure your experiments are successful.

Section 1: Understanding the Molecule: Key Physicochemical Properties

N-Nitroso Desmethyl Clozapine (NDMC) is a derivative and impurity of Clozapine.[1][2][3] Its structure, which includes a basic piperazine ring common to its parent compound, is fundamental to its solubility behavior.[4][5][6] Like many amine-containing pharmaceutical compounds, its solubility is critically dependent on pH.[7][8]

The core challenge arises from the molecule's basic nature and moderate lipophilicity. The parent metabolite, N-Desmethylclozapine (norclozapine), is a weak base with a pKa of approximately 8.9.[5] This means that at physiological pH (~7.4), a significant portion of the molecule is in its neutral, less soluble free-base form. The addition of the N-nitroso group further modifies its properties.

Property	Value / Observation	Implication for Aqueous Solubility
Molecular Formula	C17H16ClN5O[1][2][4]	---
Molecular Weight	~341.8 g/mol [4]	---
Parent Metabolite pKa	N-Desmethylclozapine (Norclozapine) pKa ≈ 8.9[5][9][10]	The molecule is a weak base. Solubility will be highly pH-dependent. At pH values below the pKa, the molecule becomes protonated (a salt), which significantly increases its aqueous solubility.[8][11]
Predicted XLogP3	2.6[4]	Indicates moderate lipophilicity, suggesting inherently limited solubility in purely aqueous systems.
Form	Typically a yellow solid.[9][10]	Visual confirmation of dissolution is crucial.
Stability	N-nitroso compounds can exhibit pH-dependent stability. Some are known to degrade more rapidly in neutral-to-alkaline conditions (pH 6-8) versus acidic conditions (pH 1-5).[12][13][14]	Long-term storage in neutral aqueous buffers may not be advisable. Degradation could lead to the formation of less soluble byproducts.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent to prepare a stock solution of NDMC?

For initial solubilization, a water-miscible organic solvent is required. Dimethyl sulfoxide (DMSO) is the most common and effective choice. Ethanol can also be used. The parent compound, clozapine, is soluble in DMSO at approximately 4.8 mg/mL.[15] A similar concentration should be achievable for NDMC. Always prepare a high-concentration stock in 100% organic solvent before diluting into your aqueous experimental buffer.

Q2: My NDMC precipitated immediately after I added my DMSO stock to my phosphate-buffered saline (PBS) at pH 7.4. Why?

This is the most common failure mode and is caused by two factors:

• pH Effect: At pH 7.4, which is below the pKa of the parent amine (~8.9), the majority of NDMC molecules are in their neutral, non-ionized (free base) form. This form has very poor aqueous solubility.[5][7]

• Solvent Shock: When a small volume of organic stock solution is introduced to a large volume of an aqueous buffer (a poor solvent for the compound), the compound can rapidly crash out of solution before it has a chance to disperse. This is a common issue for poorly soluble drugs.[16][17]

Q3: Can I just heat the buffer to get the NDMC to dissolve?

Heating can temporarily increase solubility, but it is not a recommended solution. The compound will likely precipitate again as the solution cools to your experimental temperature (e.g., room temperature or 37°C). Furthermore, heating can accelerate the degradation of sensitive compounds like N-nitrosamines.[16]

Q4: Is there a risk of the compound degrading in my buffer during the experiment?

Yes. The stability of N-nitroso compounds can be pH-dependent. Studies on other N-nitroso compounds have shown significantly faster degradation at neutral or alkaline pH compared to acidic pH.[12][13][14] For experiments lasting several hours, it is advisable to prepare fresh solutions and minimize the time the compound spends in a neutral pH buffer.

Section 3: In-Depth Troubleshooting Guides

Guide 1: Issue - Precipitation Upon Dilution from Organic Stock

Root Cause Analysis: The aqueous buffer cannot maintain the solubility of NDMC at the target concentration and pH. The compound, stable in the organic stock, is forced out of solution when the solvent environment abruptly changes.

Solution Pathway:

• Lower the pH of the Aqueous Buffer: This is the most effective strategy. By preparing your buffer at a pH that is 1.5 to 2 units below the pKa of the parent amine, you ensure the molecule becomes protonated, forming a more soluble ammonium salt.[8][11][18] A target pH of 6.0-6.5 is an excellent starting point.

• Modify the Dilution Technique: Avoid adding the stock solution directly into the bulk buffer. Instead, use a stepwise dilution method while vortexing vigorously to manage the solvent transition and prevent localized supersaturation.[16]

• Incorporate a Co-solvent: If the experimental conditions permit, including a small percentage (e.g., 1-5%) of a water-miscible organic solvent like ethanol or DMSO in the final aqueous buffer can help maintain solubility.[19]

Guide 2: Issue - Cloudiness or Precipitation Observed Over Time

Root Cause Analysis: This suggests either slow precipitation out of a supersaturated solution or chemical degradation of NDMC into less soluble products.

Solution Pathway:

• Confirm Solubility Limit: The desired final concentration may be above the equilibrium solubility of NDMC in that specific buffer. Try preparing a dilution series to determine the maximum achievable clear concentration.

• Evaluate Compound Stability: As noted, N-nitroso compounds can be unstable.[12][13][14] If precipitation occurs after several hours, degradation is a likely cause.

  • Action: Prepare the NDMC working solution immediately before use.

  • Action: If the experiment is lengthy, consider replacing the solution periodically.

  • Action: Protect the solution from light, as photochemical destruction can also occur with some N-nitroso compounds.[12]

Section 4: Validated Experimental Protocols

Protocol 1: Preparation of a pH-Adjusted Aqueous Working Solution

This protocol is designed to maximize the chances of achieving a clear, stable working solution by leveraging the pH-dependent solubility of NDMC.

Materials:

• N-Nitroso Desmethyl Clozapine (NDMC) solid

• Dimethyl sulfoxide (DMSO), anhydrous

• Aqueous buffer (e.g., MES, HEPES, or PBS)

• 0.5 M HCl solution

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare High-Concentration Stock:

  • Dissolve NDMC in 100% DMSO to create a 10 mM stock solution.

  • Vortex thoroughly for 1-2 minutes until all solid is completely dissolved. Visually inspect against a light source to ensure no particulates remain. This is your Primary Stock .

• Adjust Aqueous Buffer pH:

  • Take your desired final buffer (e.g., PBS).

  • While monitoring with a calibrated pH meter, add 0.5 M HCl dropwise to adjust the pH to ~6.0. This acidic environment is critical for protonating the NDMC molecule.

• Perform Stepwise Dilution (Example for 10 µM final):

  • Add 98 µL of the pH-adjusted buffer to a fresh microcentrifuge tube.

  • Add 2 µL of the 10 mM Primary Stock to this tube to create an intermediate 200 µM solution. Vortex immediately and vigorously for 30 seconds.

  • In a final tube containing the bulk of your pH-adjusted buffer, add the required volume of the 200 µM intermediate solution to reach your target concentration of 10 µM. For example, add 50 µL of the 200 µM solution to 950 µL of buffer.

  • Vortex the final working solution thoroughly. It should remain clear.

Protocol 2: Quick Solubility Test

Use this protocol to quickly determine if pH adjustment will solve your precipitation issue.

• Prepare two small tubes of your standard aqueous buffer (e.g., 500 µL of PBS, pH 7.4).

• In Tube A, add the required volume of your NDMC DMSO stock to reach the target concentration. It will likely become cloudy.

• In Tube B, first add one drop of 0.1 M HCl to lower the pH, then add the same volume of NDMC stock.

• Vortex both tubes. If Tube B is clear while Tube A is cloudy, it confirms the issue is pH-dependent solubility.

Section 5: Visual Guides & Workflows

Troubleshooting Precipitation of NDMC

This decision tree guides the user through a logical sequence to diagnose and solve precipitation issues.

Caption: Troubleshooting workflow for NDMC precipitation.

pH, pKa, and NDMC Solubility

This diagram illustrates the relationship between the environmental pH, the molecule's pKa, and its resulting charge state and solubility.

Caption: Relationship between pH, pKa, and NDMC solubility.

References

• PubChem. (n.d.). N-Nitroso Desmethyl Clozapine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N-Desmethylclozapine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Clozapine. National Center for Biotechnology Information. Retrieved from [Link]

• Garrett, E. R., & Loo, J. (1970). Inactivation of biologically active N-methyl-N-nitroso compounds in aqueous solution: effect of various conditions of pH and illumination. Semantic Scholar. Retrieved from [Link]

• Kopach, M. E., et al. (2023). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development, 27(8), 1496–1505. Retrieved from [Link]

• Patel, D., et al. (2021). Critical Strategies for Drug Precipitation Inhibition: A Review with the Focus on Poorly Soluble Drugs. ResearchGate. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Molecules, 27(23), 8343. Retrieved from [Link]

• Jaskiw, G. E., et al. (2019). Population Pharmacokinetics of Clozapine and Norclozapine and Switchability Assessment between Brands in Uruguayan Patients with Schizophrenia. Journal of Personalized Medicine, 9(1), 10. Retrieved from [Link]

• ACS Publications. (2023). Stability and Degradation Pathways of N-Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (n.d.). Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Phase solubility curve of clozapine (CLO) in the various concentration of isonicotinamide (INA) solution in water. Retrieved from [Link]

• PubChem. (n.d.). N-nitroso-clozapine. National Center for Biotechnology Information. Retrieved from [Link]

• precisionFDA. (n.d.). N-NITROSO-CLOZAPINE. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Pharmacokinetics of clozapine and its metabolites in psychiatric patients: plasma protein binding and renal clearance. Retrieved from [Link]

• Wikipedia. (n.d.). Desmethylclozapine. Retrieved from [Link]

• University of Rhode Island. (2005). Principles of Drug Action 1, Spring 2005, Amines. Retrieved from [Link]

• Quora. (2018). How does branching increase the solubility in amines?. Retrieved from [Link]

• ACS Publications. (2018). Salts of Amoxapine with Improved Solubility for Enhanced Pharmaceutical Applicability. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.5: Chemical Properties of Amines. Bases and Salt Formation. Retrieved from [Link]

• Venkatasai Life Sciences. (n.d.). Clozapine Nitroso EP Impurity C. Retrieved from [Link]

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forced degradation studies for clozapine to identify potential impurities

Technical Support Center: Forced Degradation Studies for Clozapine

Welcome to the technical support resource for researchers performing forced degradation studies on clozapine. This guide is designed to provide both foundational protocols and advanced troubleshooting insights to navigate the complexities of identifying potential impurities. Our approach is rooted in established scientific principles to ensure the development of robust, stability-indicating analytical methods.

Forced degradation, or stress testing, is a critical component of drug development mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1] The objective is to deliberately degrade the drug substance under conditions more severe than accelerated stability testing. This process is instrumental in elucidating degradation pathways, identifying potential degradants, and developing analytical methods capable of separating these impurities from the active pharmaceutical ingredient (API).[2][3] For a molecule like clozapine, understanding its stability profile is paramount to ensuring the safety and efficacy of the final drug product.

This center will address common challenges, from experimental design to data interpretation, in a direct question-and-answer format.

Experimental Design & Core Principles

Frequently Asked Questions

Q1: What is the target degradation level for clozapine, and why is it important?

A1: The generally accepted target for forced degradation is to achieve 10-20% degradation of the API.[4] This range is a delicate balance. Degradation below 5-10% may be insufficient to produce and detect minor impurities, making it difficult to validate that your analytical method is truly "stability-indicating." Conversely, degradation exceeding 20-30% can lead to the formation of secondary or tertiary degradation products that may not be relevant to the actual stability profile of the drug under normal storage conditions.[1] Achieving the target range ensures that the primary degradation pathways are explored without overly complicating the resulting impurity profile.

Q2: I am working with a formulated clozapine product, not just the API. What additional factors must I consider?

A2: When stress testing a formulated product, you must account for potential interactions between clozapine and the excipients. Excipients can accelerate degradation, protect the API, or interfere with your analytical method.

• Establish a Baseline: Always run a parallel forced degradation study on a placebo (the formulation without clozapine). This helps you identify any peaks originating from the degradation of excipients themselves.

• Matrix Effects: The presence of excipients can cause matrix effects, which may suppress or enhance the analytical signal in techniques like mass spectrometry.[5] Proper sample preparation, such as filtration or solid-phase extraction, may be necessary.

• Solubility: Ensure the API is fully extracted from the formulation into the stress medium. Inadequate solubility can lead to an underestimation of degradation.

Core Experimental Protocols & Workflow

The following protocols provide validated starting points for clozapine stress testing. Remember that these conditions may need to be adjusted based on your preliminary results to achieve the target degradation.

General Workflow for Clozapine Forced Degradation

Caption: General experimental workflow for clozapine forced degradation studies.

Protocol 1: Acidic & Basic Hydrolysis

• Preparation: Prepare a stock solution of clozapine in a suitable solvent (e.g., methanol).

• Acid Stress: Transfer an aliquot of the stock solution to a flask and add 0.1 M hydrochloric acid (HCl).[6]

• Base Stress: In a separate flask, transfer an aliquot and add 0.1 M sodium hydroxide (NaOH).[6]

• Incubation: Reflux both solutions at 60°C for approximately 6 hours.[6] Monitor the reaction periodically.

• Neutralization: After cooling, carefully neutralize the acidic sample with an equivalent amount of 0.1 M NaOH and the basic sample with 0.1 M HCl.[6] This step is critical to prevent further degradation and protect your analytical column.

• Analysis: Dilute the neutralized samples to the target concentration and analyze using your HPLC method.

Protocol 2: Oxidative Degradation

• Preparation: To an aliquot of clozapine stock solution, add 30% hydrogen peroxide (H₂O₂).[6]

• Incubation: Reflux the mixture at 60°C for 6 hours.[6] Studies have shown clozapine to be particularly susceptible to oxidative stress.[7][8]

• Analysis: Cool the sample, dilute as necessary, and inject it into the HPLC system.

Protocol 3: Thermal & Photolytic Degradation

• Thermal Stress: Place a known quantity of solid clozapine powder in a hot air oven maintained at 100-110°C for 24 hours.[6] For solutions, heat at a lower temperature (e.g., 60-80°C) to prevent solvent evaporation.[1][9]

• Photolytic Stress: Expose a clozapine solution or solid sample to UV radiation (e.g., 254 nm) and/or visible light for 24 hours, as per ICH Q1B guidelines.[1][6] A parallel control sample should be kept in the dark to differentiate between thermal and light-induced degradation.

• Sample Preparation: After exposure, dissolve the solid sample or dilute the solution and prepare for analysis.

Stress Condition	Typical Reagent/Parameter	Temperature	Duration	Expected Outcome & Key Considerations
Acid Hydrolysis	0.1 M HCl	60°C	6-8 hours	High Degradation. Clozapine is known to be fragile under acidic conditions.[7][8] Neutralization is mandatory.
Base Hydrolysis	0.1 M NaOH	60°C	6-8 hours	Moderate Degradation. Less severe than acidic conditions, but significant. Neutralization is mandatory.
Oxidation	3-30% H₂O₂	60°C	6-8 hours	High Degradation. Clozapine is highly susceptible. Clozapine-N-oxide is a common degradant.[10]
Thermal (Solid)	Dry Heat	100-110°C	24 hours	Low to Moderate Degradation. Clozapine is relatively stable to heat, but some degradation is expected.[7]
Photolytic	UV/Visible Light	Ambient	24 hours	Low Degradation. The drug substance is generally stable, but photolytic pathways should still be confirmed.[7]

Troubleshooting Guide

Q3: My clozapine sample shows almost 100% degradation under the initial acidic/oxidative conditions. What should I do?

A3: This is a common issue, as clozapine is labile under these conditions.[7][8] Complete degradation prevents you from establishing a clear degradation pathway. To achieve the target 10-20% degradation, you must reduce the stress intensity.

• Actionable Steps:

  • Lower the Temperature: Reduce the incubation temperature from 60°C to 40°C or even room temperature.

  • Reduce Exposure Time: Sample at earlier time points (e.g., 1, 2, and 4 hours) instead of the full 6 hours.

  • Lower Reagent Concentration: Use a more dilute acid (e.g., 0.01 M HCl) or a lower concentration of H₂O₂ (e.g., 3%).

Q4: I am not seeing any significant degradation (<5%) under thermal or photolytic stress. Is this acceptable?

A4: While clozapine is reported to be relatively stable under these conditions, it is your responsibility to demonstrate that the applied stress was adequate.[7] Regulatory agencies expect to see a diligent effort to induce degradation.[1]

• Actionable Steps:

  • Increase Stress Intensity: For thermal stress, you can increase the temperature (e.g., to 120°C) or extend the duration. For photolytic stress, ensure the light source is of sufficient intensity and exposure time is adequate as per ICH Q1B guidelines.

  • Use Solution State: If you tested in the solid state, repeat the experiment in a solution (e.g., water/methanol). Degradation is often faster in solution.

  • Document Your Findings: If, after applying more vigorous (but still relevant) conditions, no degradation occurs, you can conclude that clozapine is stable under that specific stress. This is a valid and important finding.

Q5: My HPLC chromatogram shows a new peak, but my mass balance is poor (e.g., <90%). Where did the API go?

A5: Poor mass balance suggests that not all degradants are being detected. There are several potential causes:

• Co-elution: A degradation product may be co-eluting with the parent clozapine peak. A peak purity analysis using a Diode Array Detector (DAD) is essential to verify the homogeneity of the main peak. If the peak is impure, you must modify your HPLC method (e.g., change the mobile phase gradient, pH, or column chemistry) to achieve separation.[1]

• No UV Chromophore: The degradant may lack a UV-absorbing chromophore, rendering it invisible to your UV detector. Using a universal detector like a Charged Aerosol Detector (CAD) or a mass spectrometer (MS) can help identify such impurities.

• Precipitation: The degradation product may have low solubility in the mobile phase and has precipitated out of the solution or onto the column.

• Volatility: The degradant could be a volatile compound that is lost during sample preparation.

Q6: How can I distinguish between a process-related impurity and a degradation product?

A6: This is a crucial distinction. Process impurities are formed during the synthesis of the API, while degradation products are formed over time due to instability.

• Analyze the Unstressed Sample: The most direct way is to analyze your time-zero (unstressed) clozapine sample. Any impurity present in this initial sample is likely a process-related impurity. The European Pharmacopoeia lists several known process-related impurities for clozapine.[11]

• Monitor Peak Growth: A true degradation product should be absent or at a very low level at time-zero and should increase in peak area as the stress conditions are applied.

Potential Degradation Pathways

Understanding the chemistry of clozapine helps in predicting its degradation products. The structure is susceptible to oxidation at the nitrogen atoms of the piperazine ring and hydrolysis.

Caption: Simplified potential degradation pathways for clozapine.

References

• Skibiński, R., Trawiński, J., Komsta, Ł., & Bajda, K. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Journal of Pharmaceutical and Biomedical Analysis, 131, 272-280. [Link]

• PubMed. (2016). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Patel, R., et al. (2023). Method Development and Validation of Clozapine by HPLC-An QbD Approach. International Journal of Research Publication and Reviews, 4(12), 3027-3036. [Link]

• De Orsi, D., et al. (2002). Comparison of three analytical methods for quality control of clozapine tablets. Journal of Pharmaceutical and Biomedical Analysis, 28(2), 239-246. [Link]

• ResearchGate. (n.d.). Metabolic scheme of identified oxidative metabolites of clozapine formed by cytochrome P450s. [Link]

• Agilent Technologies. (2020). Simultaneous Quantitation of Four Impurities in Clozapine API Using the Agilent 6470 Triple Quadrupole LC/MS. [Link]

• Sheehan, D., et al. (2020). CYP-catalysed cycling of clozapine and clozapine-N-oxide promotes the generation of reactive oxygen species in vitro. Xenobiotica, 50(10), 1185-1194. [Link]

• Rao, D. S., et al. (2025). Separation and Quantitative Estimation of Pharmacopeial Organic Impurities, Process-Related Impurities, and Degradation Products of the Anti-Schizophrenia Drug Clozapine in Pharmaceutical Formulations by Using Stability-Indicating HPLC Method. Biomedical Chromatography. [Link]

• ResearchGate. (n.d.). Stability indicating methods for the determination of clozapine. [Link]

• Trawiński, J., & Skibiński, R. (2019). Rapid degradation of clozapine by heterogeneous photocatalysis. Comparison with direct photolysis, kinetics, identification of transformation products and scavenger study. Science of The Total Environment, 669, 59-71. [Link]

• Zaheer, Z., et al. (2011). Stability-indicating High Performance Thin Layer Chromatographic Determination of Clozapine in Tablet Dosage Form. Journal of the Chilean Chemical Society. [Link]

• Walker, S. E., et al. (2021). Stability of Compounded Clozapine 25 mg/mL and 50 mg/mL Suspensions in Plastic Bottles. The Canadian Journal of Hospital Pharmacy, 74(3), 226-233. [Link]

• Hasan, N. Y., et al. (2002). Stability indicating methods for the determination of clozapine. Journal of Pharmaceutical and Biomedical Analysis, 29(5), 899-906. [Link]

• Semantic Scholar. (n.d.). Characterization of forced degradation products of clozapine by LC-DAD/ESI-Q-TOF. [Link]

• Canadian Journal of Hospital Pharmacy. (2021). Stability of Compounded Clozapine 25 mg/mL and 50 mg/mL Suspensions in Plastic Bottles. [Link]

• ResearchGate. (n.d.). Results of clozapine degradation from preliminary study. [Link]

• ResearchGate. (2019). Rapid degradation of clozapine by heterogeneous photocatalysis. Comparison with direct photolysis, kinetics, identification of transformation products and scavenger study. [Link]

• AMiner. (n.d.). Rapid Degradation of Clozapine by Heterogeneous Photocatalysis. [Link]

• BioProcess International. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Pharmatutor. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. [Link]

• Lhasa Limited. (2024). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. [Link]

• ResearchGate. (n.d.). Proposed degradation pathways of the drug under different hydrolytic conditions. [Link]

• Lhasa Limited. (n.d.). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• ScienceDirect. (n.d.). Thermal degradation: Significance and symbolism. [Link]

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Reference Data & Comparative Studies

Cross-Validation of HPLC-UV and LC-MS/MS for the Quantification of N-Desmethylclozapine in Biological Matrices: A Comparative Guide

This guide provides a comprehensive comparison and cross-validation framework for two of the most prevalent analytical techniques used in therapeutic drug monitoring (TDM) and pharmacokinetic studies: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The focus of this analysis is N-Desmethylclozapine, the primary active metabolite of the atypical antipsychotic clozapine. Understanding the nuances of its quantification is critical for effective clinical management and drug development.

This document is intended for researchers, analytical scientists, and drug development professionals. It moves beyond a simple recitation of protocols to offer insights into the causality behind experimental choices, ensuring a robust and defensible analytical strategy.

Introduction: The Significance of N-Desmethylclozapine Quantification

N-Desmethylclozapine, also known as norclozapine, is a major metabolite of clozapine, a cornerstone medication for treatment-resistant schizophrenia. The concentration of N-Desmethylclozapine in plasma is a crucial biomarker, as it contributes to the therapeutic and toxic effects of the parent drug. The ratio of the metabolite to the parent drug can also provide insights into the patient's metabolic activity, which is influenced by genetic factors and co-administered medications. Accurate and reliable quantification of N-Desmethylclozapine is therefore paramount for personalized medicine, ensuring patient safety and therapeutic efficacy.

The choice of analytical methodology for this purpose is often a balance between the required sensitivity, selectivity, cost, and throughput. While HPLC-UV represents a well-established and cost-effective technique, LC-MS/MS offers superior sensitivity and selectivity. This guide will dissect the cross-validation of these two methods, providing a framework for laboratories to either transition between techniques or to use them interchangeably with a high degree of confidence.

Principles of the Compared Techniques

HPLC-UV: The Workhorse of Quantitative Analysis

High-Performance Liquid Chromatography (HPLC) separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). In the context of N-Desmethylclozapine analysis, a reversed-phase column is typically employed, where the stationary phase is nonpolar and the mobile phase is a polar mixture, often of water and an organic solvent like acetonitrile or methanol.

Following separation, the analyte is detected by an Ultraviolet (UV) detector. This detector measures the absorbance of light by the analyte at a specific wavelength. The choice of wavelength is critical and is typically set at the absorbance maximum of N-Desmethylclozapine to maximize sensitivity.

LC-MS/MS: The Gold Standard for Sensitivity and Selectivity

Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) couples the separation power of HPLC with the highly selective and sensitive detection capabilities of a tandem mass spectrometer. After chromatographic separation, the analyte is ionized, and the mass spectrometer acts as a mass filter.

In tandem mass spectrometry (MS/MS), two mass analyzers are used in series. The first (Q1) is set to select the precursor ion (the ionized molecule of N-Desmethylclozapine). This selected ion is then fragmented in a collision cell (Q2), and the resulting product ions are detected by the second mass analyzer (Q3). This process of selecting a specific precursor ion and monitoring a specific product ion is known as Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM), and it provides an exceptional degree of selectivity, virtually eliminating matrix interferences.

Experimental Design for Cross-Validation

The cross-validation of two distinct analytical methods is a critical process to ensure that the results are comparable and interchangeable. This is particularly important in long-term clinical studies where instrumentation may be upgraded or when transferring methods between laboratories. The core principle is to analyze the same set of samples using both methods and to evaluate the correlation and agreement of the results.

Key Validation Parameters

The following parameters should be assessed for both the HPLC-UV and LC-MS/MS methods prior to and during the cross-validation study, in accordance with regulatory guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

• Linearity and Range: The ability of the method to produce results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual measurements when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is typically assessed at the intra-day and inter-day level.

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Matrix Effect (for LC-MS/MS): The alteration of ionization efficiency by co-eluting compounds from the sample matrix.

• Stability: The chemical stability of the analyte in the biological matrix under different storage and processing conditions.

Sample Selection for Cross-Validation

A minimum of 20 unique study samples should be selected for the cross-validation. These samples should span the entire calibration range and be representative of the sample population. It is also advisable to include samples near the lower and upper limits of quantification.

Acceptance Criteria

The agreement between the two methods is typically assessed by calculating the percentage difference for each sample:

For the cross-validation to be considered successful, the percentage difference for at least two-thirds (67%) of the samples should be within ±20% of the mean. The correlation between the two methods should also be evaluated using regression analysis, with a correlation coefficient (r) of >0.95 being desirable.

Methodologies

Sample Preparation: A Critical First Step

For both HPLC-UV and LC-MS/MS, a robust sample preparation procedure is essential to remove proteins and other interfering substances from the plasma or serum samples. A common and effective method is protein precipitation.

Step-by-Step Protein Precipitation Protocol:

• To 100 µL of plasma/serum sample, add 200 µL of ice-cold acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or vial for analysis.

Diagram of the Sample Preparation Workflow

A Senior Application Scientist's Guide: Comparing the Sensitivity of UV and Mass Spectrometry for Nitrosamine Analysis

Executive Summary

The mandate to control nitrosamine impurities to trace levels, often in the parts-per-billion (ppb) range, has rendered traditional analytical techniques like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) largely insufficient for final product release testing. This guide provides a detailed comparison of HPLC-UV and Liquid Chromatography-Mass Spectrometry (LC-MS), demonstrating the decisive superiority of mass spectrometry in sensitivity, selectivity, and regulatory acceptance for this critical application. While UV detection may find limited use in high-concentration, in-process monitoring, LC-MS, particularly tandem and high-resolution mass spectrometry, stands as the unequivocal gold standard required to ensure patient safety and meet stringent global regulatory expectations.[1][2][3]

Introduction: The Nitrosamine Crisis and the Imperative for Ultra-Sensitive Detection

Since 2018, the pharmaceutical industry has faced a significant challenge with the detection of N-nitrosamine impurities in various drug products, leading to widespread recalls of medications like angiotensin II receptor blockers (sartans), ranitidine, and metformin.[4][5][6] Nitrosamines are classified as probable human carcinogens based on animal studies, prompting regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), to establish stringent acceptable intake (AI) limits, often below 100 ng/day.[7][8][9]

This regulatory landscape necessitates analytical methods capable of detecting and quantifying these impurities at extremely low concentrations within complex drug matrices.[7][8] The choice of analytical detector is paramount, with sensitivity and selectivity being the most critical performance attributes.

Fundamental Principles of Detection: A Tale of Two Techniques

UV-Vis Spectroscopy: The Limits of Light Absorption

High-Performance Liquid Chromatography with UV-Vis detection operates on the principle of light absorption. As separated compounds elute from the HPLC column, they pass through a flow cell where a beam of UV-Vis light is directed through the sample. Molecules containing chromophores—structural features that absorb light at specific wavelengths—will attenuate the light, and this absorbance is proportional to the concentration of the compound.

For nitrosamines, the primary chromophore is the N-nitroso group (N-N=O). This group exhibits weak UV absorbance with two characteristic maxima: a strong band around 230 nm and a much weaker band around 330 nm.[10] This low molar absorptivity is an inherent physical limitation that directly translates to poor analytical sensitivity.[10]

Mass Spectrometry (MS): The Power of Mass-to-Charge

Mass spectrometry does not rely on light absorption. Instead, it measures the mass-to-charge ratio (m/z) of ionized molecules. In a typical LC-MS workflow, compounds eluting from the HPLC are ionized (e.g., via electrospray ionization - ESI, or atmospheric pressure chemical ionization - APCI) before entering the mass spectrometer.

Modern pharmaceutical analysis overwhelmingly employs advanced MS techniques:

• Tandem Mass Spectrometry (LC-MS/MS): This is the industry workhorse.[11] A specific parent ion (the ionized nitrosamine) is selected, fragmented, and then a specific fragment ion is monitored. This precursor-to-product ion transition is highly specific to the target molecule, drastically reducing background noise and enhancing both sensitivity and selectivity.[2]

• High-Resolution Mass Spectrometry (LC-HRMS): This technique measures the m/z of ions with extremely high accuracy. This allows for the determination of a molecule's elemental formula and can differentiate target nitrosamines from other molecules that have the same nominal mass but a different exact mass—a critical capability for avoiding false positives.[5][10]

Head-to-Head Comparison: Sensitivity, Selectivity, and Beyond

The decision between UV and MS for nitrosamine analysis becomes clear when comparing their core performance metrics. For the low levels required by regulatory bodies, analytical methods must be developed using advanced techniques like LC-MS or GC-MS to ensure accurate detection and quantification.[8]

Sensitivity: A Chasm of Difference

The most significant differentiator is the achievable Limit of Quantitation (LOQ), the lowest concentration at which an analyte can be reliably quantified.

Parameter	HPLC-UV	LC-MS/MS & LC-HRMS
Typical LOQ	10–20 ng/mL (10,000–20,000 ppb)	0.005 ppm (5 ng/g) down to ng/L (ppt) levels[5][12]
Regulatory Fitness	Generally insufficient for final product release testing.[13]	Gold standard; meets and exceeds FDA/EMA requirements.[5][14][15]

As the table illustrates, LC-MS techniques are several orders of magnitude more sensitive than HPLC-UV, making them the only viable option for confirming that nitrosamine levels are below the strict acceptable intake limits.

Selectivity and Specificity: The Challenge of a Complex Matrix

Pharmaceutical formulations are complex mixtures of the active pharmaceutical ingredient (API), excipients, and potential degradants.

• UV Detection: Lacks specificity. Any co-eluting compound that absorbs UV light at the monitoring wavelength will interfere with the nitrosamine peak, potentially leading to an overestimation or a false positive result.[10] This makes UV methods unreliable for impurity testing at low levels.[13]

• Mass Spectrometry: Offers unparalleled selectivity.

  • LC-HRMS can resolve interferences that would be impossible to separate chromatographically or by a low-resolution detector. A classic example is the separation of N-Nitrosodimethylamine (NDMA) from the common solvent N,N-Dimethylformamide (DMF). The 15N isotope of DMF has a mass so close to NDMA (a difference of only 0.002 amu) that a mass spectrometer with a resolution of at least 45,000 is required to distinguish them.[5][10][16] A UV detector cannot differentiate them at all.

  • LC-MS/MS provides specificity through its use of Multiple Reaction Monitoring (MRM), where a specific parent-to-fragment ion transition acts as a unique chemical fingerprint for the target nitrosamine.[17]

Experimental Workflows: From Sample to Signal

The choice of detector profoundly influences the entire analytical workflow, from sample preparation to data interpretation.

A Generic HPLC-UV Workflow for Nitrosamine Analysis

This workflow is primarily illustrative, as its practical application is limited to non-regulatory, high-concentration screening.

Methodology:

• Sample Preparation: Dissolve a precisely weighed amount of the drug substance in a suitable diluent (e.g., 80:20 water/methanol) to a known concentration.

• Chromatographic Separation: Inject the sample onto an HPLC system equipped with a C18 column. Elute the nitrosamines using a gradient of a buffered aqueous mobile phase and an organic modifier like methanol or acetonitrile.

• UV Detection: Monitor the column eluent at the absorbance maximum of the target nitrosamine (typically ~230-245 nm).

• Quantification: Compare the peak area of the nitrosamine in the sample to a calibration curve generated from certified reference standards.

Caption: A typical experimental workflow for HPLC-UV analysis.

A Robust LC-MS/MS Workflow for Trace-Level Nitrosamine Analysis

This workflow reflects the standard approach recommended by regulatory agencies for confirmatory testing.[5][18]

Methodology:

• Sample Preparation: Dissolve the sample in a diluent, often water or methanol with 0.1% formic acid.[5] Centrifuge and filter to remove excipients. An isotopically labeled internal standard (e.g., NDMA-d6) is often added to correct for matrix effects and variations in instrument response.

• Chromatographic Separation: Inject the prepared sample onto an LC system. The chromatography must be optimized to separate the target nitrosamines from the API and other matrix components to prevent ion suppression.[4]

• Ionization: The column eluent is directed into an appropriate ion source, typically APCI or ESI, which is optimized for the specific nitrosamines being analyzed.[14]

• MS/MS Detection: The analysis is performed on a triple quadrupole mass spectrometer operating in MRM mode. At least two specific MRM transitions are monitored for each nitrosamine for unambiguous identification and quantification.

• Quantification: The ratio of the analyte peak area to the internal standard peak area is used for quantification against a calibration curve.

Caption: A robust experimental workflow for LC-MS/MS analysis.

Method Selection Guide: Choosing the Right Tool for the Job

The selection of an analytical technique for nitrosamines is not a matter of preference but is dictated by the analytical objective and regulatory requirements.

Caption: Decision tree for selecting an analytical method.

• When is HPLC-UV potentially acceptable? For non-regulatory, in-process control (IPC) testing where nitrosamine levels might be monitored at much higher concentrations (e.g., during process development or validation before a purification step). In this context, its simplicity and lower cost can be advantageous for rapid screening. However, even here, its lack of selectivity is a significant drawback.

• When is LC-MS mandatory? For any confirmatory testing intended to demonstrate that a drug substance or drug product meets the acceptable intake limits established by regulatory authorities.[18][19][20] This includes batch release testing, stability studies, and any data submitted to a regulatory agency. The FDA and EMA explicitly recommend sensitive and selective methods like LC-MS/MS, LC-HRMS, or GC-MS for this purpose.[1][5][15]

Conclusion: The Verdict on Sensitivity for Nitrosamine Analysis

While HPLC-UV is a foundational technique in the pharmaceutical quality control laboratory, it is fundamentally unsuited for the challenge of trace-level nitrosamine analysis. Its inherent limitations in both sensitivity and selectivity prevent it from reliably achieving the low quantification limits mandated by global health authorities.

Mass spectrometry, particularly LC-MS/MS and LC-HRMS, provides the necessary performance, offering orders of magnitude greater sensitivity and the near-absolute selectivity required to unequivocally identify and quantify nitrosamine impurities in complex pharmaceutical matrices. For any researcher, scientist, or drug development professional tasked with ensuring product safety and regulatory compliance, mass spectrometry is not just the superior choice—it is the only choice.

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A Comparative Analytical Guide to N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine for the Research Scientist

This guide provides a detailed analytical and toxicological comparison between two critical nitrosamine drug substance-related impurities (NDSRIs) of Clozapine: N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine. As the pharmaceutical industry continues to navigate the challenges posed by nitrosamine impurities, a thorough understanding of the analytical nuances and potential risks associated with each specific NDSRI is paramount for researchers, quality control analysts, and drug development professionals. This document is structured to provide not just data, but a logical framework for the analytical scientist, explaining the "why" behind the "how."

Introduction: The Context of Clozapine and Nitrosamine Impurities

Clozapine is an atypical antipsychotic medication pivotal in the management of treatment-resistant schizophrenia. The molecular structure of clozapine, featuring secondary and tertiary amine moieties, presents a potential for the formation of nitrosamine impurities under certain conditions. Nitrosamines are classified as probable human carcinogens, making their detection and control a regulatory imperative.[1] This guide focuses on two key NDSRIs: N-Nitroso Clozapine, formed by the nitrosation of the tertiary amine in the dibenzodiazepine ring of clozapine, and N-Nitroso Desmethyl Clozapine, resulting from the nitrosation of the secondary amine on the piperazine ring of the primary metabolite, desmethyl clozapine (norclozapine). It is important to note that N-Nitroso Desmethyl Clozapine is also referred to in literature and by suppliers as N-Nitroso Clozapine EP Impurity C and N-Nitroso N-Demethyl Clozapine.[2][3]

Structural and Physicochemical Comparison

A fundamental understanding of the structural differences between these two molecules is the cornerstone of developing selective analytical methods.

Feature	N-Nitroso Desmethyl Clozapine	N-Nitroso Clozapine
Synonyms	N-Nitroso N-Demethyl Clozapine, N-Nitroso Clozapine EP Impurity C	Clozapine Impurity 15
Molecular Formula	C₁₇H₁₆ClN₅O	C₁₈H₁₈ClN₅O[4]
Molecular Weight	341.79 g/mol	355.83 g/mol [4]
CAS Number	Not Assigned	156632-03-0[4]
Chemical Structure	Nitrosation on the piperazine ring	Nitrosation on the dibenzodiazepine ring

The key differentiator is the location of the nitroso group. In N-Nitroso Desmethyl Clozapine, it is attached to the secondary amine of the piperazine ring, while in N-Nitroso Clozapine, it is on the tertiary amine of the central dibenzodiazepine ring. This structural variance is predicted to influence their polarity, chromatographic retention, and mass spectrometric fragmentation.

Diagram 1: Chemical Structures

Caption: Chemical structures of N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine.

Analytical Methodologies: A Head-to-Head Perspective

The gold standard for the trace-level quantification of nitrosamine impurities is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), owing to its high sensitivity and selectivity.[5][6] While no direct comparative studies for these two specific analytes were found in the public domain, we can construct a robust analytical approach based on established methods for clozapine and its metabolites, and general principles of nitrosamine analysis.[7][8]

Chromatographic Separation

The structural differences suggest that N-Nitroso Clozapine, with an additional methyl group, will be slightly more hydrophobic and thus have a longer retention time on a reversed-phase column compared to N-Nitroso Desmethyl Clozapine.

Proposed HPLC/UHPLC Method Parameters:

• Column: A C18 stationary phase is a suitable starting point. For challenging separations from the parent drug or other impurities, a phenyl-hexyl column could provide alternative selectivity through π-π interactions.[9]

• Mobile Phase: A gradient elution with water and an organic solvent (acetonitrile or methanol) containing a small amount of an acid modifier like formic acid is recommended to achieve good peak shapes and ionization efficiency.

• Flow Rate: Typically in the range of 0.3-0.5 mL/min for standard analytical columns.

• Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) is crucial for reproducible retention times.[8]

Diagram 2: Proposed Analytical Workflow

Caption: A typical workflow for the analysis of nitrosamine impurities in pharmaceuticals.

Mass Spectrometric Detection

Electrospray ionization in positive mode (ESI+) is expected to be effective for both analytes. The development of a Multiple Reaction Monitoring (MRM) method is crucial for selective and sensitive quantification.

Predicted Mass Transitions:

A study on the fragmentation of nitrosamines identified common pathways, including the loss of the NO radical (30 Da).[10] Based on this, we can predict the primary MRM transitions:

Analyte	Predicted Precursor Ion [M+H]⁺	Predicted Product Ion	Predicted MRM Transition
N-Nitroso Desmethyl Clozapine	m/z 342.1	m/z 312.1 ([M+H-NO]⁺)	342.1 → 312.1
N-Nitroso Clozapine	m/z 356.1	m/z 326.1 ([M+H-NO]⁺)	356.1 → 326.1

Note: These are predicted transitions and must be confirmed experimentally by infusing the reference standards.

A published method for clozapine and norclozapine (desmethyl clozapine) provides a valuable reference for potential fragmentation patterns of the core structure. For norclozapine, a transition of m/z 313 → m/z 192 was utilized, indicating a cleavage of the piperazine ring.[7] This suggests that alternative, more structurally informative product ions may be identified during method development for N-Nitroso Desmethyl Clozapine.

Experimental Protocol: A Step-by-Step Guide

The following is a generalized protocol that should be validated for its intended use.

1. Standard Preparation:

• Prepare individual stock solutions of N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine reference standards in methanol or acetonitrile at a concentration of 1 mg/mL.
• Prepare a mixed working standard solution and a series of calibration standards by serial dilution in the appropriate solvent.

2. Sample Preparation:

• Accurately weigh a portion of the powdered drug product or drug substance.
• Add a suitable extraction solvent (e.g., methanol).
• Vortex or sonicate to ensure complete dissolution of the analytes.
• Centrifuge to pelletize undissolved excipients.
• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[11]

3. LC-MS/MS Analysis:

• Inject the prepared samples and standards onto the LC-MS/MS system.
• Acquire data using the optimized MRM transitions.

4. Data Analysis:

• Generate a calibration curve by plotting the peak area against the concentration of the standards.
• Quantify the amount of each nitrosamine in the samples using the calibration curve.

Toxicological Assessment: An In-Silico Perspective

In the absence of direct comparative carcinogenicity data, a toxicological assessment relies on regulatory guidance and in-silico predictive models.

The U.S. Food and Drug Administration (FDA) has established a recommended acceptable intake (AI) limit for N-nitroso-clozapine of 1500 ng/day, placing it in potency category 5.[12] This is based on the Carcinogenic Potency Categorization Approach (CPCA), which considers structural features.

In Silico Toxicology:

Computational toxicology tools can predict the genotoxic and carcinogenic potential of chemicals based on their structure.[13][14][15] Both N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine contain the N-nitroso functional group, which is a well-known structural alert for mutagenicity. The key difference lies in the electronic environment of the nitroso group.

• N-Nitroso Clozapine: The nitroso group is attached to a tertiary amine within a conjugated ring system.

• N-Nitroso Desmethyl Clozapine: The nitroso group is on a secondary amine in a piperazine ring, which is a common structural motif in many known nitrosamine carcinogens.

Diagram 3: Logic of Toxicological Risk Assessment

Caption: The interplay of structural information, in-silico tools, and regulatory guidance in assessing nitrosamine risk.

Formation and Stability

Both impurities are likely formed through the reaction of a nitrosating agent (such as nitrous acid derived from nitrite salts) with the respective amine precursors: clozapine for N-Nitroso Clozapine, and desmethyl clozapine for N-Nitroso Desmethyl Clozapine.[2] This can potentially occur during drug substance synthesis, formulation, or even during storage if residual nitrites are present in excipients.

Forced degradation studies on clozapine have shown its susceptibility to degradation under acidic and oxidative conditions.[1][12] While these studies did not specifically report the formation of these nitrosamines, the acidic conditions are conducive to nitrosation reactions. The stability of nitrosamines themselves can be influenced by factors such as pH and light. There is some anecdotal evidence suggesting that N-nitroso clozapine may exhibit inconsistent behavior when spiked into samples for analytical method development, potentially indicating instability or matrix interactions.[16] Further investigation into the comparative stability of these two impurities under various stress conditions is warranted.

Conclusion and Future Perspectives

This guide provides a comprehensive analytical comparison of N-Nitroso Desmethyl Clozapine and N-Nitroso Clozapine based on their chemical structures and the current scientific literature. While they are structurally similar, the different locations of the nitroso group are expected to result in distinguishable analytical properties, particularly in their chromatographic retention and mass spectrometric fragmentation. Both are presumed to be potent genotoxic impurities, and their control at or below the established acceptable intake limits is essential.

For the research scientist, the path forward involves the procurement of certified reference standards for both impurities to develop and validate a selective and sensitive LC-MS/MS method. The proposed analytical framework in this guide serves as a robust starting point. Furthermore, conducting comparative forced degradation and stability studies will be crucial in understanding their behavior in the drug product matrix and ensuring the long-term quality and safety of clozapine-containing medicines.

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Establishing the Limit of Detection for N-Nitroso Desmethyl Clozapine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of nitrosamine impurities as a significant safety concern in pharmaceutical products has necessitated the development of highly sensitive and robust analytical methods. N-Nitroso Desmethyl Clozapine, a potential impurity related to the atypical antipsychotic clozapine, requires stringent control due to the classification of nitrosamines as probable human carcinogens.[1][2] This guide provides a comprehensive comparison of analytical approaches and a detailed methodology for establishing the Limit of Detection (LOD) for this specific impurity, ensuring regulatory compliance and patient safety.

The U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to perform risk assessments and, if a risk is identified, to conduct confirmatory testing using validated, sensitive analytical techniques.[1][3][4] The goal is to control nitrosamine impurities at or below the acceptable intake (AI) limit, which for many nitrosamines is in the nanogram-per-day range.[4][5] This mandates analytical methods with exceptionally low limits of detection.

Comparative Analysis of Analytical Technologies

The detection of trace-level nitrosamine impurities requires highly sensitive and selective analytical techniques. While several methods exist, their applicability varies based on the analyte's properties and the required sensitivity.

Technique	Typical Limit of Quantitation (LOQ)	Advantages	Disadvantages
LC-MS/MS	0.05 µg/g to 10 ng/mL[6]	High sensitivity and specificity. Applicable to a broad range of nitrosamines, including non-volatile and thermally unstable compounds.[6][7]	Matrix effects can be a challenge, requiring careful sample preparation and the use of internal standards.[8]
GC-MS/MS	Similar to LC-MS/MS for volatile compounds	Excellent for volatile nitrosamines.[6]	Not suitable for non-volatile or thermally labile compounds. The API may degrade at high temperatures, potentially forming artifactual nitrosamines.[9]
HPLC-UV	~5 ng/mL for N-desmethylclozapine[10]	Widely available instrumentation.	Lacks the sensitivity and specificity required to meet the stringent regulatory limits for nitrosamine impurities.[6][8]

For N-Nitroso Desmethyl Clozapine, which is a relatively non-volatile and complex molecule, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the most appropriate analytical technique. Its superior sensitivity and specificity are essential for detecting and quantifying this impurity at the trace levels mandated by regulatory agencies.[7][11]

Establishing the Limit of Detection (LOD) for N-Nitroso Desmethyl Clozapine by LC-MS/MS

The Limit of Detection is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[12][13] Its determination is a critical component of validating an analytical procedure, as outlined in the ICH Q2(R1) guideline.[12][14]

Experimental Workflow for LOD Determination

The following diagram illustrates the general workflow for establishing the LOD for N-Nitroso Desmethyl Clozapine.

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A Senior Application Scientist's Guide to the Accurate Measurement of N-Nitroso Desmethyl Clozapine in Plasma

For researchers, scientists, and drug development professionals engaged in the study of clozapine and its metabolites, the accurate quantification of N-Nitroso Desmethyl Clozapine (NDMC) in plasma is a critical analytical challenge. As a potential impurity and metabolite, understanding its concentration is paramount for both safety and efficacy assessments. This guide provides an in-depth comparison of analytical methodologies, grounded in scientific principles and supported by experimental data from analogous compounds, to aid in the selection and implementation of a robust and reliable quantification strategy.

The Analytical Imperative: Why Accurate NDMC Measurement Matters

Clozapine is an atypical antipsychotic medication primarily metabolized in the liver to N-desmethylclozapine (norclozapine). The potential for in-vivo or ex-vivo nitrosation of norclozapine to form NDMC raises significant safety concerns due to the well-documented carcinogenic potential of N-nitroso compounds. Therefore, highly sensitive and specific analytical methods are required to accurately measure NDMC levels in plasma, ensuring patient safety and regulatory compliance.

This guide will compare two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). While direct, validated methods for NDMC in plasma are not widely published, this guide will extrapolate from established methods for clozapine, norclozapine, and other N-nitroso compounds to provide a comprehensive and practical comparison.

Methodological Showdown: HPLC-UV vs. LC-MS/MS for NDMC Analysis

The choice of analytical technique hinges on the required sensitivity, selectivity, and the complexity of the sample matrix. Plasma presents a significant challenge due to its high protein content and the presence of numerous endogenous compounds that can interfere with the analysis.

Feature	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, detection by UV absorbance.	Separation by chromatography, detection by mass-to-charge ratio.
Sensitivity	Lower (typically ng/mL range).[1][2]	Higher (pg/mL to low ng/mL range).[3][4][5]
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra.	High; provides structural information and can distinguish between isobaric compounds.
Sample Preparation	Often requires more extensive cleanup (e.g., Liquid-Liquid Extraction) to minimize interference.	Can often utilize simpler sample preparation (e.g., Protein Precipitation) due to higher selectivity.[6]
Instrumentation Cost	Lower.	Higher.
Throughput	Generally lower due to longer run times and more complex sample preparation.	Can be very high with ultra-fast LC methods.[5]
Regulatory Acceptance	Accepted, but may not be suitable for trace-level impurity analysis.	The gold standard for bioanalytical studies requiring high sensitivity and selectivity.[7]

The Verdict: LC-MS/MS for Uncompromised Accuracy

For the trace-level quantification of a potentially carcinogenic impurity like NDMC in a complex biological matrix such as plasma, LC-MS/MS is the unequivocally superior methodology . Its high sensitivity and selectivity are essential for accurate and reliable results, ensuring that even minute concentrations of NDMC can be confidently measured. While HPLC-UV can be a viable option for the therapeutic drug monitoring of clozapine and norclozapine at much higher concentrations, it lacks the requisite sensitivity and specificity for NDMC analysis.[1][2]

Experimental Workflows: A Step-by-Step Guide

The following sections provide detailed, step-by-step protocols for the proposed LC-MS/MS and HPLC-UV methods for NDMC quantification in plasma. These protocols are based on established methods for similar analytes and represent best practices in the field.

I. LC-MS/MS Method: The Gold Standard

This method is designed for high sensitivity and specificity, making it ideal for the trace-level analysis of NDMC.

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A Comparative Guide to the Toxicity of Clozapine and Its Metabolites

For researchers and drug development professionals navigating the complexities of atypical antipsychotics, understanding the full toxicological profile of a drug and its metabolites is paramount. Clozapine, while a highly effective treatment for refractory schizophrenia, carries significant safety concerns that have restricted its clinical use.[1][2] A critical aspect of this safety profile lies not only with the parent drug but also with its primary metabolites: N-desmethylclozapine (NDMC) and clozapine-N-oxide (CNO). This guide provides an in-depth, objective comparison of the toxicity of clozapine and its major metabolites, supported by experimental data and detailed methodologies, to aid in research and development efforts.

Clozapine Metabolism: The Genesis of Active and Reactive Molecules

Clozapine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome P450 (CYP) enzyme superfamily.[3] The two major metabolic pathways are N-demethylation to form NDMC (norclozapine) and N-oxidation to form CNO.[3] Several CYP isoforms are involved, with CYP1A2 and CYP3A4 playing the most significant roles in the formation of both metabolites.[3][4][5] CYP2D6, CYP2C9, and CYP2C19 also contribute to a lesser extent.[4][5]

Beyond these stable metabolites, the bioactivation of clozapine can lead to the formation of a chemically reactive nitrenium ion.[1][2][6] This unstable intermediate is highly electrophilic and has been strongly implicated in the most severe idiosyncratic toxicities associated with clozapine, namely agranulocytosis.[1][6]

Caption: Metabolic pathways of clozapine.

Comparative Hematotoxicity: A Focus on Agranulocytosis

The risk of agranulocytosis, a severe and potentially fatal reduction in neutrophils, is the most notorious adverse effect of clozapine, occurring in approximately 0.8% of patients.[1][2][7] Research into the mechanism of this toxicity has pointed towards the direct effects of clozapine and its metabolites on hematopoietic precursor cells in the bone marrow.[8]

In Vitro Toxicity on Hematopoietic Precursors

Comparative studies have revealed significant differences in the toxicity of clozapine and its metabolites towards hematopoietic stem cells. Notably, N-desmethylclozapine (NDMC) has demonstrated greater toxicity to myeloid precursor cells than the parent drug or clozapine-N-oxide (CNO) .[6][7]

One key study evaluated the toxicity of these compounds on normal human bone marrow precursors using colony-forming unit (CFU) assays.[7] The results, summarized in the table below, clearly indicate the heightened potency of NDMC in suppressing the formation of various hematopoietic colonies.

Compound	CFU-GM (LD50 µg/mL)	BFU-E (LD50 µg/mL)	CFU-GEMM (LD50 µg/mL)
Clozapine	> 10x normal serum levels	> 10x normal serum levels	> 10x normal serum levels
N-desmethylclozapine (NDMC)	2.5	3.2	2.4
Clozapine-N-oxide (CNO)	> 10x normal serum levels	> 10x normal serum levels	> 10x normal serum levels
Data sourced from Gerson et al. (1994)[7]

These findings suggest that NDMC is either directly toxic to hematopoietic precursors or is further metabolized to an unstable, toxic compound within the bone marrow microenvironment.[7] In contrast, both clozapine and CNO exhibited toxicity only at concentrations significantly higher than those typically observed in patients.[7]

Experimental Protocol: Colony-Forming Unit (CFU) Assay for Hematotoxicity

The CFU assay is a cornerstone for assessing the effects of compounds on hematopoietic progenitor cells.

Objective: To quantify the inhibitory effect of clozapine, NDMC, and CNO on the proliferation and differentiation of myeloid (CFU-GM), erythroid (BFU-E), and multipotent (CFU-GEMM) progenitor cells from human bone marrow.

Methodology:

• Cell Preparation: Mononuclear cells are isolated from fresh human bone marrow aspirates using Ficoll-Paque density gradient centrifugation.

• Culture Setup:

  • Cells are suspended in Iscove's Modified Dulbecco's Medium (IMDM) containing 2% fetal bovine serum (FBS).

  • A semi-solid methylcellulose medium (e.g., MethoCult™) supplemented with recombinant human cytokines (e.g., SCF, GM-CSF, G-CSF, IL-3, EPO) is prepared.

  • The test compounds (clozapine, NDMC, CNO) are dissolved in a suitable vehicle (e.g., DMSO) and added to the cell suspension at a range of concentrations. A vehicle control is also included.

  • The cell suspension containing the test compounds is then mixed with the methylcellulose medium and plated in 35 mm culture dishes.

• Incubation: Plates are incubated at 37°C in a humidified atmosphere with 5% CO₂ for 14 days.

• Colony Counting: After the incubation period, colonies (defined as aggregates of ≥40 cells) are identified and counted under an inverted microscope based on their distinct morphology.

• Data Analysis: The number of colonies in the treated groups is expressed as a percentage of the vehicle control. The LD50 (the concentration that causes 50% inhibition of colony formation) is then calculated for each compound.

Comparative Cardiotoxicity: The Specter of Myocarditis

Clozapine-induced myocarditis is a serious, albeit less common, adverse effect that typically occurs within the first few weeks of treatment.[9] The underlying mechanisms are not fully elucidated but are thought to involve an immune-mediated inflammatory response, oxidative stress, and direct cardiotoxic effects.[9][10][11]

While direct comparative toxicity studies on cardiomyocytes are less abundant than for hematotoxicity, emerging evidence suggests a potential role for the metabolites. A prospective longitudinal study found that a higher rate of increase in the plasma concentration of clozapine-N-oxide (CNO) and a higher ratio of N-oxidation to N-demethylation were significantly associated with the development of myocarditis during dose titration.[12] This suggests that the metabolic shift towards CNO formation could be a biomarker for identifying patients at risk.[12]

In Vivo Assessment of Cardiotoxicity

Animal models are crucial for investigating the mechanisms of clozapine-induced cardiotoxicity.

Objective: To evaluate the cardiotoxic effects of clozapine in a rat model.

Methodology:

• Animal Model: Young male Wistar rats are used.

• Dosing: Rats are administered clozapine intraperitoneally at various doses (e.g., 10, 15, and 25 mg/kg/day) for a period of 21 days. A control group receives saline.[10]

• Functional Assessment: Hemodynamic and echocardiographic studies are performed to assess cardiac function.[10]

• Biochemical Markers: Blood samples are collected to measure serum levels of cardiac injury markers such as creatine kinase-MB (CK-MB) and lactate dehydrogenase (LDH).[10]

• Tissue Analysis:

  • Hearts are excised, and sections are prepared for histopathological examination (e.g., H&E staining) to assess for inflammation and tissue damage.[10]

  • Cardiac tissue is homogenized to measure markers of oxidative stress (e.g., malondialdehyde, glutathione), inflammation (e.g., TNF-α, myeloperoxidase), and apoptosis (e.g., caspase-3).[10]

  • Immunohistochemistry can be used to detect specific markers of cellular damage and apoptosis.[10]

Studies using such models have shown that clozapine can induce a dose-dependent increase in myocardial inflammation, oxidative stress, and apoptosis in rats.[10]

General Cytotoxicity and Other Considerations

Beyond the specific organ toxicities, in vitro studies have compared the general cytotoxicity of clozapine and its analogues. One study using a granulocyte-macrophage colony-forming unit (GM-CFU) assay found the following order of dose-dependent toxicity: chlorpromazine > olanzapine > clozapine > quetiapine.[13] This highlights that while clozapine is myelotoxic, other antipsychotics also possess this property, and the relative risk varies.

It is also important to note that NDMC is not an inert metabolite . It possesses its own distinct pharmacological profile, acting as a weak partial agonist at D2/D3 dopamine receptors and a potent agonist at muscarinic M1 and δ-opioid receptors, unlike clozapine.[14] While clinical trials of NDMC alone were not successful for treating schizophrenia, its activity may contribute to the overall therapeutic and side-effect profile of clozapine.[14]

Furthermore, a critical consideration for researchers using CNO in experimental settings, particularly in neuroscience for DREADD (Designer Receptors Exclusively Activated by Designer Drugs) technology, is its in vivo reverse metabolism to clozapine .[15][16] This back-conversion can lead to off-target effects that are actually mediated by clozapine, confounding experimental results.[16]

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A Comparative Guide to N-Nitroso Desmethyl Clozapine and Other Drug-Related Nitrosamines

Introduction: The Ascendant Challenge of Nitrosamine Impurities

The discovery of N-nitrosodimethylamine (NDMA) in valsartan in 2018 marked a pivotal moment for the pharmaceutical industry, catalyzing a global re-evaluation of drug safety and manufacturing processes. Nitrosamines are a class of compounds classified as "probable human carcinogens" by the International Agency for Research on Cancer (IARC) and are designated as a "cohort of concern" by the International Council for Harmonisation (ICH).[1] Their potential to cause harm even at trace levels has led to widespread product recalls and the implementation of stringent regulatory guidelines by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4]

These impurities can arise from various sources, including the synthesis of the active pharmaceutical ingredient (API), degradation of the drug product over its shelf life, or contamination from raw materials and solvents.[5][6] The fundamental reaction involves a secondary, tertiary, or quaternary amine reacting with a nitrosating agent, such as nitrous acid, which can form from nitrite salts under acidic conditions.[7][8]

A particularly complex subclass of these impurities is the Nitrosamine Drug Substance-Related Impurities (NDSRIs). Unlike simple, volatile nitrosamines like NDMA, NDSRIs are structurally similar to the API itself, posing unique challenges for detection, control, and toxicological assessment.[9][10][11] This guide provides an in-depth comparison of a specific NDSRI, N-Nitroso Desmethyl Clozapine, with other well-characterized, drug-related nitrosamines, offering technical insights for researchers, scientists, and drug development professionals.

Comparative Analysis: N-Nitroso Desmethyl Clozapine vs. Common Nitrosamines

Our comparative analysis focuses on four key areas: molecular structure, formation pathways, toxicological implications, and analytical methodologies. We will compare N-Nitroso Desmethyl Clozapine, an NDSRI derived from the atypical antipsychotic clozapine, with two of the most frequently encountered nitrosamines: N-Nitrosodimethylamine (NDMA) and N-Nitrosodiethylamine (NDEA).

Structural and Chemical Properties

The structure of a nitrosamine dictates its physical properties, such as volatility and polarity, which in turn influences the choice of analytical method. More importantly, its structure is directly linked to its carcinogenic potency.

N-Nitroso Desmethyl Clozapine is a large, complex molecule containing the core structure of its parent drug.[12] In contrast, NDMA and NDEA are small, simple alkyl-nitrosamines.[7] This structural disparity is the defining difference between an NDSRI and a common nitrosamine impurity.

Diagram: Structural Comparison of Nitrosamines

Caption: Chemical structures of N-Nitroso Desmethyl Clozapine, NDMA, and NDEA.

Table 1: Comparison of Physicochemical Properties

Property	N-Nitroso Desmethyl Clozapine	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)
Synonym	N-Nitroso N-Desmethyl Clozapine[13]	NDMA	NDEA, DENA[14]
Molecular Formula	C₁₇H₁₆ClN₅O[12]	C₂H₆N₂O	C₄H₁₀N₂O
Molecular Weight	341.8 g/mol [12]	74.08 g/mol	102.14 g/mol
Classification	Nitrosamine Drug Substance-Related Impurity (NDSRI)	Small-molecule Nitrosamine	Small-molecule Nitrosamine
Volatility	Low	High	High
Precursor Amine	Desmethyl Clozapine (secondary amine)	Dimethylamine (secondary amine)	Diethylamine (secondary amine)

Formation Pathways and Causality

The formation of any nitrosamine requires an amine source and a nitrosating agent. The specific context in which these two precursors interact determines the risk profile for a given drug product.[7][15]

Diagram: General Nitrosamine Formation Pathway

Caption: Generalized reaction scheme for the formation of N-nitrosamines.

• N-Nitroso Desmethyl Clozapine: As an NDSRI, its formation is intrinsically linked to the drug substance. The precursor is Desmethyl Clozapine, which is a known metabolite and potential impurity or degradant of Clozapine. The risk arises if trace nitrite impurities, often found in excipients, react with the Desmethyl Clozapine amine during drug product formulation or storage, particularly under acidic microenvironments.[15][16] The formation is more likely to occur within the finished drug product rather than during API synthesis.[7]

• NDMA and NDEA: The formation of these small-molecule nitrosamines is typically linked to the manufacturing process itself. Common root causes include:

  • Contamination of raw materials or reagents.

  • Use of certain solvents, like dimethylformamide (DMF), which can degrade to form dimethylamine (a precursor to NDMA).[1]

  • Carryover of reagents, such as sodium nitrite, used to quench azides in certain synthetic routes (famously in the case of some sartan APIs).[1]

  • Use of recycled solvents or equipment that is not properly cleaned.[17]

Toxicological Profiles and Risk Assessment

All nitrosamines are treated as a "cohort of concern" due to their mutagenic and carcinogenic potential.[1] The mechanism of toxicity generally involves metabolic activation by liver enzymes (cytochrome P450) to form unstable intermediates that can alkylate DNA, leading to mutations.[1][18]

Regulatory agencies establish an Acceptable Intake (AI) limit for each nitrosamine, which represents a level of exposure with a negligible cancer risk (typically 1 in 100,000) over a lifetime.[19]

• NDMA & NDEA: These compounds have been extensively studied. Based on robust animal carcinogenicity data, regulatory agencies have established specific, harmonized AI limits.[20][21]

  • The AI for NDMA is 96 ng/day .[20][22]

  • The AI for NDEA is 26.5 ng/day .[21][22]

• N-Nitroso Desmethyl Clozapine: As with most NDSRIs, compound-specific carcinogenicity data is often unavailable.[10] In such cases, the FDA recommends a Carcinogenic Potency Categorization Approach (CPCA) .[9][10] This in silico method uses the chemical structure of the NDSRI to predict its carcinogenic potency by analyzing its activating and deactivating features.[9][18] The NDSRI is then assigned to one of five potency categories, each with a corresponding AI limit.[9] While a specific AI for N-Nitroso Desmethyl Clozapine is not publicly listed as of early 2026, the CPCA framework provides a scientifically robust pathway for its determination.[23][24]

Table 2: Comparative Toxicological and Regulatory Data

Nitrosamine	Classification	IARC Carcinogenicity	Established AI Limit	Basis for AI Limit
N-Nitroso Desmethyl Clozapine	NDSRI	Likely Probable Human Carcinogen (2A)	To be determined via CPCA	Predicted carcinogenic potency based on structure-activity relationship[9][10]
NDMA	Small-molecule	Probable Human Carcinogen (Group 2A)[1]	96 ng/day[22]	Rodent carcinogenicity data (TD₅₀)[20]
NDEA	Small-molecule	Probable Human Carcinogen (Group 2A)[1]	26.5 ng/day[22]	Rodent carcinogenicity data (TD₅₀)[21]

Analytical Methodologies

The extremely low AI limits for nitrosamines necessitate highly sensitive and selective analytical methods for their detection and quantification. The choice of method is heavily influenced by the analyte's properties.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a robust technique for volatile and thermally stable compounds. It is well-suited for the analysis of NDMA and NDEA .[8][25] However, its utility is limited for non-volatile or thermally labile compounds.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for most nitrosamine analyses today, especially for NDSRIs.[8][26] It is highly sensitive, selective, and can analyze a wide range of compounds, including large, non-volatile, and thermally unstable molecules like N-Nitroso Desmethyl Clozapine .[27] Techniques like Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) are used to ionize the molecules.[26]

Table 3: Comparison of Analytical Techniques

Technique	Suitability for N-Nitroso Desmethyl Clozapine	Suitability for NDMA/NDEA	Key Advantages	Key Disadvantages
GC-MS/MS	Poor	Excellent	High sensitivity for volatile compounds; robust and widely available.	Not suitable for non-volatile or thermally labile compounds like NDSRIs.[26]
LC-MS/MS	Excellent	Excellent	Broad applicability; high sensitivity and selectivity; suitable for non-volatile and thermally labile compounds.[8][27]	Potential for matrix effects; can be more complex to develop methods.

Experimental Protocol: LC-MS/MS for NDSRI Quantification

This protocol provides a representative, self-validating workflow for the quantification of N-Nitroso Desmethyl Clozapine in a drug product. The causality behind experimental choices is to achieve maximum sensitivity and accuracy while minimizing matrix interference.

Objective: To develop and validate a method for the quantification of N-Nitroso Desmethyl Clozapine in Clozapine tablets using LC-MS/MS.

Diagram: Analytical Workflow for NDSRI Detection

Caption: Step-by-step workflow for sample preparation and analysis.

Step 1: Materials and Reagents

• Reference Standard: N-Nitroso Desmethyl Clozapine.

• Internal Standard (IS): Isotope-labeled N-Nitroso Desmethyl Clozapine (e.g., d4-N-Nitroso Desmethyl Clozapine) is ideal for correcting matrix effects and variability. If unavailable, a structurally similar labeled nitrosamine can be used.

• Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

• Additives: Formic Acid (LC-MS grade).

• Sample: Clozapine tablets.

Step 2: Sample Preparation (The "Why")

The goal is to efficiently extract the analyte from the complex drug product matrix while removing components that could interfere with the analysis (matrix effects).

• Weighing: Accurately weigh a portion of finely crushed clozapine tablet powder equivalent to a single dose into a centrifuge tube.

• Extraction: Add a precise volume of extraction solvent (e.g., 50:50 Methanol:Water) and the internal standard solution. Methanol helps solubilize the organic analyte, while water ensures compatibility with the reversed-phase LC system.

• Vortex & Sonicate: Vortex for 1 minute and sonicate for 15 minutes to ensure complete dissolution and extraction of the analyte from the tablet matrix.

• Centrifugation: Centrifuge at >10,000 g for 10 minutes. This step pellets the insoluble excipients, clarifying the supernatant.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an LC vial. This removes fine particulates that could clog the LC column or MS interface.

Step 3: LC-MS/MS Conditions (The "Why")

The chromatographic conditions are chosen to separate the analyte from the API and other impurities. The MS/MS conditions are optimized for maximum sensitivity and specificity using Multiple Reaction Monitoring (MRM).

• LC System: UPLC/HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is chosen for its ability to retain and separate moderately polar to non-polar compounds.

• Mobile Phase A: 0.1% Formic Acid in Water. The acid helps to protonate the analyte for better ESI+ ionization and improves peak shape.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A gradient elution starting with a high percentage of Mobile Phase A and ramping up Mobile Phase B is used to first elute polar impurities and then the analyte of interest.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode. ESI is suitable for polar, non-volatile compounds like NDSRIs.

• MRM Transitions: At least two specific precursor-to-product ion transitions should be monitored for both the analyte and the internal standard to ensure confident identification and quantification, following regulatory guidance.

Risk Assessment and Mitigation

Beyond detection, the core regulatory expectation is proactive risk management.[16][22][28]

Diagram: Nitrosamine Risk Assessment Logic

Caption: A three-step approach to nitrosamine risk assessment and control.

• Risk Assessment: Manufacturers must perform a comprehensive risk assessment for all products.[16][29] For NDSRIs like N-Nitroso Desmethyl Clozapine, this involves scrutinizing the API structure for vulnerable amines, evaluating the potential for degradation, and testing excipients for nitrite content.[15][22]

• Mitigation Strategies: If a risk is confirmed, mitigation is required. Strategies may include:

  • Reformulation: Replacing excipients with grades that have low nitrite content.

  • Process Modification: Adjusting pH or other manufacturing parameters to disfavor the nitrosation reaction.

  • Inhibitors: Adding antioxidants like ascorbic acid or alpha-tocopherol, which can act as nitrite scavengers.

Conclusion

The challenge of nitrosamine impurities, particularly complex NDSRIs like N-Nitroso Desmethyl Clozapine, demands a sophisticated, multi-faceted approach. While sharing a common toxicological concern with simpler nitrosamines like NDMA and NDEA, its formation pathway, physicochemical properties, and analytical requirements are distinctly different. Understanding these differences is paramount for effective risk assessment and control. By leveraging advanced analytical techniques like LC-MS/MS and applying systematic risk mitigation strategies, researchers and manufacturers can ensure the safety and quality of pharmaceutical products, safeguarding patient health in an evolving regulatory landscape.

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Navigating the Gauntlet: A Comparative Guide to Inter-laboratory Method Transfer for Nitrosamine Analysis

The discovery of N-nitrosamine impurities in common pharmaceuticals has presented a significant challenge to the global drug supply chain, prompting stringent regulatory scrutiny from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4] These compounds, classified as probable human carcinogens, must be controlled to exceptionally low levels, often in the parts-per-billion (ppb) range.[5][6] Consequently, the development and validation of highly sensitive and specific analytical methods are paramount. However, the true robustness of a method is only proven when it can be successfully transferred between laboratories, ensuring consistent and reliable results across different sites, analysts, and equipment. This guide provides an in-depth comparison of strategies and best practices for the inter-laboratory transfer of nitrosamine analysis methods, grounded in scientific principles and regulatory expectations.

The Imperative for Robust Method Transfer

The need for inter-laboratory method transfer arises in various scenarios within the pharmaceutical industry, including transfer to contract manufacturing organizations (CMOs), quality control (QC) laboratories, or between research and development (R&D) and manufacturing sites. A successful transfer provides documented evidence that the receiving laboratory is competent to perform the analytical method as intended. For nitrosamine analysis, where acceptable intake (AI) limits are often in the nanogram range, even minor variations in analytical procedure can lead to significant discrepancies in results.[6] Therefore, a well-defined and executed method transfer is a critical component of a comprehensive control strategy.[7][8]

A Tale of Two Techniques: Comparing LC-MS/MS and GC-MS for Transferability

The two most prevalent techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][9] The choice of technique significantly influences the ease and success of method transfer.

Feature	LC-MS/MS	GC-MS/MS	Rationale & Transfer Considerations
Applicability	Broad applicability to both volatile and non-volatile nitrosamines, including Nitrosamine Drug Substance-Related Impurities (NDSRIs).[10]	Primarily suited for volatile nitrosamines.[9]	LC-MS/MS offers greater versatility, which can simplify the transfer of methods for a wider range of products. Transferring a GC-MS/MS method may be simpler for a specific subset of volatile nitrosamines but may not be suitable for all potential impurities.
Sample Preparation	Often involves a "dilute-and-shoot" approach or simple liquid-liquid/solid-phase extraction.[11]	May require more complex sample preparation, such as derivatization or headspace analysis.[12]	Simpler sample preparation in LC-MS/MS reduces the potential for variability between laboratories, a common source of error during method transfer.
Thermal Stability	Avoids high temperatures, preventing the thermal degradation of labile nitrosamines or the artificial formation of nitrosamines from precursors in the sample matrix.	High inlet temperatures can lead to the degradation of some nitrosamines or the in-situ formation of new ones.[13]	The lower-temperature nature of LC-MS/MS provides a more robust system for transfer, as it minimizes the risk of artifactual nitrosamine formation, a critical concern for accurate quantification.
Matrix Effects	Susceptible to ion suppression or enhancement from co-eluting matrix components.[11]	Generally less prone to matrix effects, but can be affected by non-volatile matrix components contaminating the inlet and column.	Both techniques require careful management of matrix effects. During transfer, it is crucial to test the method with representative batches of the drug product from both the sending and receiving labs to assess the impact of any matrix differences.
Sensitivity	Excellent sensitivity, often reaching parts-per-trillion (ppt) levels, making it the "gold standard."[9]	Also highly sensitive, but may not reach the same low detection limits as LC-MS/MS for all compounds.[14]	The high sensitivity of LC-MS/MS is essential for meeting stringent regulatory limits. Ensuring the receiving lab's instrumentation can achieve the required sensitivity is a key aspect of the transfer protocol.

Strategic Approaches to Method Transfer

The International Council for Harmonisation (ICH) Q2(R2) guideline provides a framework for analytical procedure validation and transfer.[15] There are three primary approaches to method transfer, and the selection of the most appropriate strategy depends on the complexity of the method, the experience of the receiving laboratory, and the stage of drug development.

Caption: Decision tree for selecting a method transfer approach.

Comparative Testing

This is the most common approach, where both the transferring and receiving laboratories analyze the same set of pre-determined samples.[16] The results are then statistically compared to demonstrate equivalence.

• When to use: For well-validated and robust methods being transferred to a laboratory with comparable equipment and experienced personnel.

• Advantages: A direct comparison of laboratory performance.

• Disadvantages: Requires careful planning and execution to ensure sample homogeneity and stability during transport.

Co-validation

In this approach, the receiving laboratory participates in the method validation process alongside the transferring laboratory.[16] This is often done during the reproducibility assessment of the validation.

• When to use: For new methods being implemented in multiple laboratories simultaneously, for instance, during late-stage development.

• Advantages: Efficient, as it combines validation and transfer into a single exercise.

• Disadvantages: Requires significant coordination and communication between the laboratories.

Revalidation

The receiving laboratory conducts a full or partial revalidation of the analytical method.[16]

• When to use: When there are significant differences in equipment between the laboratories, or when the receiving laboratory has limited experience with the technique. It is the most rigorous approach.

• Advantages: Provides the highest level of assurance that the method is suitable for its intended purpose in the receiving laboratory.

• Disadvantages: Resource-intensive and time-consuming.

A transfer waiver, where the transfer is formally waived, is rarely granted for complex methods like nitrosamine analysis and requires strong justification.[16]

Executing a Comparative Method Transfer: A Step-by-Step Protocol

A successful comparative method transfer hinges on a well-defined protocol with pre-established acceptance criteria.

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A Senior Application Scientist's Guide to Establishing a Robust Linearity Range for N-Nitroso Desmethyl Clozapine in LC-MS/MS

This guide provides an in-depth, comparative analysis for establishing a scientifically sound and regulatory-compliant linearity range for the quantification of N-Nitroso Desmethyl Clozapine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As a nitrosamine drug substance-related impurity (NDSRI), N-Nitroso Desmethyl Clozapine is subject to intense regulatory scrutiny due to its potential genotoxicity.[1][2] Therefore, developing a robust and reliable bioanalytical method is not merely an academic exercise but a critical component of drug safety and development.

This document moves beyond a simple recitation of steps, delving into the causality behind experimental choices and comparing different analytical approaches. We will explore the nuances of calibration models and data evaluation, ensuring that the described protocols are self-validating and grounded in authoritative guidelines from regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The Foundational Challenge: Why Linearity for Nitrosamines is Different

Establishing linearity for a typical analyte is routine; for a nitrosamine, it is a test of a method's ultimate sensitivity and reliability. The core challenge stems from the exceptionally low detection levels required by regulatory agencies.[2] This necessitates methods that are not only sensitive but also consistently accurate at the lower end of the calibration range.

Several factors can complicate the establishment of linearity for N-Nitroso Desmethyl Clozapine:

• Matrix Effects: Co-eluting components from the biological matrix (e.g., plasma, serum) can suppress or enhance the ionization of the analyte, leading to non-linear responses.[3] The use of a stable isotope-labeled internal standard is the gold standard for mitigating these effects.[4]

• Heteroscedasticity: In LC-MS/MS analysis, the variance of the instrument response is rarely constant across the entire concentration range. It typically increases with concentration.[5] This phenomenon, known as heteroscedasticity, can cause unweighted regression models to be heavily biased by the highest concentration standards, leading to significant inaccuracy at the crucial lower limit of quantitation (LLOQ).[5][6]

• Detector Saturation: At very high concentrations, the mass spectrometer detector can become saturated, leading to a plateau in the response and a loss of linearity at the upper end of the range.[6][7]

Designing the Linearity Experiment: A Step-by-Step Protocol

The objective of this experiment is to define the concentration range over which the instrument response is directly proportional to the analyte concentration. This requires careful preparation of calibration standards and a systematic evaluation of the resulting data.

Experimental Workflow Overview

Caption: Workflow for Establishing Linearity Range.

Protocol: Preparation of Calibration Standards

• Primary Stock Solution: Accurately weigh a certified reference standard of N-Nitroso Desmethyl Clozapine and dissolve it in a suitable organic solvent (e.g., methanol) to create a high-concentration primary stock solution (e.g., 1 mg/mL). Store this solution under appropriate conditions to ensure stability.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with the same solvent to prepare a series of working standard solutions at concentrations that will bracket the anticipated analytical range.

• Calibration Curve Standards: Spike a known volume of the appropriate working standard solution into a blank biological matrix (e.g., human plasma) to create a minimum of six to eight non-zero calibration standards.[8][9] The range should be chosen to cover the expected concentrations in study samples, with the lowest standard defining the LLOQ and the highest defining the Upper Limit of Quantitation (ULOQ).

• Control Samples: Independently prepare Quality Control (QC) samples at a minimum of three concentration levels: Low (LQC), Medium (MQC), and High (HQC). These are used to assess the accuracy and precision of the method.

The Core Comparison: Selecting the Right Calibration Model

The choice of regression model and weighting factor is critical for ensuring the accuracy of the results. A simple visual inspection of the calibration curve is insufficient; a statistical evaluation is required. The two most common regression models are linear and quadratic.[6]

Model Type	Equation	When to Use	Causality & Rationale
Linear	y = mx + c	When the instrument response is directly proportional to concentration across the entire range.	This is the ideal and simplest model. It assumes a constant relationship between concentration and response. However, factors like ionization efficiency changes can introduce slight non-linearity.
Quadratic	y = ax² + bx + c	When there is a consistent, slight curvature in the response, often due to detector saturation at high concentrations or other non-linear phenomena.[6][7]	While it can improve the fit for non-linear data, a quadratic model should be used with caution and strong justification, as it can sometimes mask underlying analytical problems. Regulatory guidance prefers linear models where possible.

The Decisive Factor: Applying a Weighting Factor

As discussed, LC-MS/MS data is typically heteroscedastic. Failing to apply a weighting factor gives undue influence to the high-concentration standards, which can lead to poor accuracy at the LLOQ.[5] The goal of weighting is to normalize the variance across the concentration range.

Weighting Factor	Description	When to Use	Rationale
None (1)	No weighting is applied.	Rarely appropriate for LC-MS/MS bioanalysis. Only suitable if the standard deviation of the response is constant across the entire range (homoscedastic data).	This is the default in many software packages but is often incorrect for LC-MS/MS data, leading to biased results at the low end of the curve.
1/x	Inverse of the concentration.	Commonly used when the variance of the response is proportional to the concentration.	This is a robust choice for many bioanalytical methods, effectively giving more weight to the lower concentration points.
1/x²	Inverse of the concentration squared.	Recommended when the standard deviation of the response is proportional to the concentration.[7]	This provides an even stronger weighting towards the lower end of the curve and is frequently the most appropriate model for LC-MS/MS bioanalysis, where error often scales with concentration.[7][10]

Validating the Model: Acceptance Criteria and Data Interpretation

Once a model is chosen, its validity must be confirmed. This is a self-validating system where the criteria confirm the appropriateness of the chosen model.

Key Performance Indicators & Regulatory Acceptance Criteria

Parameter	Assessment Method	Common Acceptance Criteria (FDA/EMA)	Rationale
Correlation Coefficient (r²)	Calculated during regression analysis.	Should be ≥ 0.99.[4] Some guidelines are moving away from relying solely on this metric.	A high r² indicates a good fit, but it can be misleading and does not reveal systematic errors or bias at specific concentration levels.
Back-Calculated Accuracy	Use the generated calibration curve to calculate the concentration of each calibration standard.	The calculated concentration should be within ±15% of the nominal value for all standards, except for the LLOQ, where it should be within ±20%.	This is the most critical test. It directly assesses the accuracy of the curve at each point, ensuring that no single part of the range is biased.
Residuals Plot	Plot the percentage difference between the nominal and back-calculated concentrations against the nominal concentration.	Residuals should be randomly distributed around the zero line, with no discernible trend (e.g., a U-shape or funnel shape).	A non-random pattern in the residuals indicates a poor model fit.[7][11] For example, a U-shape suggests a linear model was inappropriately applied to quadratic data.
Lower Limit of Quantitation (LLOQ)	The lowest standard on the curve.	Must meet the accuracy (±20%) and precision (≤20% RSD) criteria. The analyte signal should also be at least 5 times the response of a blank sample.[12]	This confirms that the method is sensitive enough to reliably quantify the lowest concentration of interest.

Conclusion: A Synthesis of Best Practices

Establishing the linearity range for N-Nitroso Desmethyl Clozapine is a multi-faceted process that demands more than a cursory glance at the correlation coefficient. The low detection limits required for this genotoxic impurity necessitate a rigorous approach.

As a Senior Application Scientist, my recommendation is to start with a linear regression model using a 1/x² weighting factor . This approach is most often suited to the heteroscedastic nature of LC-MS/MS data.[5][7] The validity of this choice must then be rigorously confirmed by ensuring that all calibration standards meet the back-calculated accuracy criteria (±15%, ±20% at LLOQ) and that the residual plot shows a random, unbiased distribution. If these criteria are not met, alternative models may be explored, but the underlying analytical performance should first be investigated. This systematic, self-validating approach ensures the development of a robust, reliable, and regulatory-compliant method for this critical analysis.

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• European Medicines Agency. (2011).

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A Comparative Guide to Solid-Phase Extraction Recovery for N-Nitroso Desmethyl Clozapine

Introduction: The Imperative for Sensitive Nitrosamine Analysis

The detection and quantification of nitrosamine impurities in pharmaceutical products has become a critical focus for regulatory bodies and manufacturers worldwide.[1] Organizations like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines, compelling manufacturers to perform comprehensive risk assessments and implement validated analytical methods to control these potentially carcinogenic compounds to acceptable intake (AI) limits, often at the nanogram level.[2][3]

N-Nitroso Desmethyl Clozapine is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in drug products containing Clozapine, an atypical antipsychotic. The structural similarity to the active pharmaceutical ingredient (API) necessitates highly selective and sensitive analytical methodologies. Solid-phase extraction (SPE) is a cornerstone of sample preparation for trace-level analysis, offering superior sample clean-up and analyte concentration compared to techniques like liquid-liquid extraction.[4][5]

This guide provides a technical comparison of two strategic SPE approaches for the recovery of N-Nitroso Desmethyl Clozapine from a simulated drug product matrix. We will delve into the causality behind methodological choices, grounded in the physicochemical properties of the analyte, and present a framework for developing a robust and validated extraction protocol.

Understanding the Analyte: Physicochemical Properties as a Guide

The success of any SPE method is predicated on a fundamental understanding of the analyte's properties. While experimental data for N-Nitroso Desmethyl Clozapine is scarce, we can infer its behavior from its structure and the known properties of its precursor, N-Desmethylclozapine (Norclozapine).

Property	Analyte/Precursor	Value	Source & Rationale
Molecular Formula	N-Nitroso Desmethyl Clozapine	C₁₇H₁₆ClN₅O	PubChem[6]
Molecular Weight	N-Nitroso Desmethyl Clozapine	341.8 g/mol	PubChem[6]
Predicted logP	N-Nitroso Desmethyl Clozapine	3.0	PubChem (XLogP3)[6]
logP	N-Desmethylclozapine	2.6	Cambridge University Press & Assessment[7]
pKa	N-Desmethylclozapine	8.9	Cambridge University Press & Assessment[7]

The predicted octanol-water partition coefficient (logP) of 3.0 indicates that N-Nitroso Desmethyl Clozapine is a moderately hydrophobic molecule, making it a suitable candidate for reversed-phase SPE.[6]

Crucially, its precursor, N-Desmethylclozapine, possesses a secondary amine with a pKa of 8.9, meaning it is significantly protonated and positively charged at acidic pH.[7] The formation of the N-nitroso group significantly reduces the basicity of this nitrogen. However, depending on the pH, there may be residual cationic character, and more importantly, this property can be exploited to achieve selectivity against the API and other matrix components. This understanding forms the basis for comparing a reversed-phase mechanism with a mixed-mode mechanism that leverages both hydrophobic and ion-exchange interactions.

Comparative Experimental Design: Two Strategies for Optimal Recovery

We will compare two common yet distinct SPE sorbents:

• Polymeric Reversed-Phase (RP): This strategy relies solely on hydrophobic interactions between the analyte and a polymeric sorbent (e.g., a divinylbenzene-based polymer). These sorbents are stable across a wide pH range and offer high capacity.

• Mixed-Mode Strong Cation Exchange (MCX): This approach utilizes a sorbent that has both reversed-phase and strong cation-exchange functional groups.[1][8] This dual retention mechanism allows for a more rigorous and selective wash step, potentially leading to a cleaner final extract.

The following protocols are designed for a generic tablet formulation. The ultimate analytical determination is presumed to be performed by a validated, sensitive technique such as LC-MS/MS.[9]

Workflow Overview

Caption: General workflow for SPE of N-Nitroso Desmethyl Clozapine.

Experimental Protocols

1. Sample Pre-Treatment (Common to Both Methods)

• Homogenization: Accurately weigh and pulverize one tablet into a fine powder.

• Dissolution: Transfer the powder to a volumetric flask. Add a diluent (e.g., 1% formic acid in 10% acetonitrile/water) to dissolve the sample. The acidic condition ensures the parent API and related basic compounds are ionized.

• Spiking: For recovery studies, spike the sample with a known concentration of N-Nitroso Desmethyl Clozapine standard.

• Clarification: Vortex the sample vigorously and centrifuge to pelletize insoluble excipients. The supernatant is used for loading onto the SPE cartridge.

2. Protocol A: Polymeric Reversed-Phase (RP) SPE

• Sorbent: Water-wettable polymeric reversed-phase sorbent (e.g., Oasis HLB or Strata-X).

• Causality: This method leverages the hydrophobicity of N-Nitroso Desmethyl Clozapine (logP ≈ 3.0). The wash step must be carefully optimized to remove polar interferences without causing premature elution of the analyte.

Step	Procedure	Rationale
1. Condition	2 mL Methanol	Wets the sorbent and activates the reversed-phase functional groups.
2. Equilibrate	2 mL Water	Removes the organic solvent and prepares the sorbent for an aqueous sample load.
3. Load	1 mL of sample supernatant	The analyte is retained via hydrophobic interactions.
4. Wash	2 mL 10% Methanol in Water	Removes highly polar, water-soluble interferences. The low organic content prevents loss of the analyte.
5. Elute	2 x 1 mL Methanol	A strong organic solvent disrupts the hydrophobic interaction, eluting the analyte. Two smaller aliquots improve elution efficiency.

3. Protocol B: Mixed-Mode Cation Exchange (MCX) SPE

• Sorbent: Polymeric mixed-mode strong cation exchange sorbent (e.g., Oasis MCX or Strata-X-C).

• Causality: This is a more selective approach. The sample is loaded under acidic conditions to ensure any residual basicity of the nitrosamine and the basicity of other matrix components (like the parent API) leads to a positive charge, facilitating retention by the cation exchanger. A wash with an organic solvent can remove neutral and acidic interferences, followed by elution with a basified organic solvent to disrupt the ionic interaction.[8]

Step	Procedure	Rationale
1. Condition	2 mL Methanol	Wets both the reversed-phase and ion-exchange sites.
2. Equilibrate	2 mL 1% Formic Acid in Water	Removes methanol and ensures the ion-exchange sites are in the correct protonated state.
3. Load	1 mL of sample supernatant	Analyte is retained by both hydrophobic and ionic interactions.
4. Wash 1	2 mL 1% Formic Acid in Water	Removes polar, non-basic interferences.
5. Wash 2	2 mL Methanol	Removes non-polar, non-basic (neutral and acidic) interferences retained by reversed-phase. This is a more rigorous wash than possible with RP alone.
6. Elute	2 x 1 mL 5% Ammonium Hydroxide in Methanol	The basic elution solvent neutralizes the charge on the analyte, disrupting the ionic bond and allowing the strong organic solvent to elute it from the reversed-phase backbone.

Comparative Performance Data (Illustrative)

The following table summarizes the expected performance of the two SPE protocols based on established principles. Actual results would require experimental validation.

Performance Metric	Protocol A: Polymeric RP	Protocol B: Mixed-Mode MCX	Justification
Recovery (%)	85 - 95%	90 - 105%	The dual retention mechanism of MCX can provide more robust retention during loading and washing, potentially leading to higher overall recovery.
Reproducibility (%RSD)	< 10%	< 5%	The more specific interactions and rigorous wash steps in the MCX protocol often lead to lower variability and higher reproducibility.
Matrix Effects	Moderate	Low	The two-step wash in the MCX protocol (aqueous and organic) is more effective at removing a wider range of matrix interferences, leading to a cleaner extract and reduced ion suppression/enhancement in LC-MS/MS analysis.
Method Complexity	Low	Moderate	The MCX method involves more steps and requires careful pH control during loading and elution.

Discussion: Balancing Recovery, Cleanliness, and Simplicity

The choice between a simple reversed-phase protocol and a more complex mixed-mode protocol is a classic trade-off in analytical science.

Polymeric Reversed-Phase is often the first choice due to its simplicity and broad applicability.[2] For many applications, it can provide adequate recovery and cleanup. However, its primary limitation is the resolving power of the wash step. The "strongest" possible aqueous wash solvent (containing a low percentage of organic solvent) may not be sufficient to remove all interferences, especially those with moderate hydrophobicity, leading to potential matrix effects in the final analysis.

Mixed-Mode Cation Exchange offers a significant advantage in selectivity.[1][10] By retaining the analyte with two distinct mechanisms, it allows for a much more aggressive washing strategy. Washing with a pure organic solvent (Methanol in Protocol B) effectively removes many interfering compounds that would have eluted with the analyte of interest in a reversed-phase method. The result is a substantially cleaner extract. For ultra-trace analysis as required for nitrosamines, minimizing matrix effects is paramount to achieving the required sensitivity and accuracy.[9] The slightly increased complexity of the MCX method is often a worthwhile investment for the improved data quality and method robustness it provides.

Caption: Comparison of retention mechanisms in RP and MCX SPE.

Conclusion and Recommendations

For the challenging task of quantifying N-Nitroso Desmethyl Clozapine at trace levels in pharmaceutical formulations, a robust sample preparation method is non-negotiable.

• For initial method development and cleaner matrices, a Polymeric Reversed-Phase (Protocol A) approach offers a simple and effective starting point. It is crucial to carefully optimize the wash step to maximize interference removal without compromising analyte recovery.

• For complex matrices or when maximum sensitivity and robustness are required, the Mixed-Mode Cation Exchange (Protocol B) method is highly recommended. The superior cleanup afforded by its dual retention mechanism and orthogonal wash steps will likely result in lower matrix effects, better reproducibility, and more reliable data that meets stringent regulatory expectations.

Ultimately, the choice of method must be validated experimentally. Recovery, reproducibility, and matrix effects should be rigorously assessed for the specific drug product matrix to ensure the selected protocol is fit for its intended purpose of safeguarding patient health.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-Nitroso Desmethyl Clozapine

This document provides essential, step-by-step guidance for the safe handling and disposal of N-Nitroso Desmethyl Clozapine. As a known N-nitroso compound, this substance is classified with potential carcinogenic properties, demanding rigorous adherence to safety and disposal protocols to protect laboratory personnel and the environment. This guide is designed for researchers, scientists, and drug development professionals, offering a framework for managing waste streams containing this compound, from generation to final disposal.

The Critical Imperative: Understanding the Hazard

N-Nitroso Desmethyl Clozapine is an impurity and derivative of Clozapine, an atypical antipsychotic medication.[1] The core of the hazard lies in the N-nitroso functional group. N-nitroso compounds as a class are recognized for their carcinogenic potential, a fact established through extensive toxicological research.[2] The Occupational Safety and Health Administration (OSHA) specifically regulates certain N-nitroso compounds, such as N-Nitrosodimethylamine, as carcinogens, highlighting the serious nature of this chemical family.[3][4] Therefore, it is imperative to assume that N-Nitroso Desmethyl Clozapine poses a carcinogenic risk and handle it accordingly, minimizing exposure to the lowest practicable level.[5]

All waste containing this compound must be treated as hazardous pharmaceutical waste. Under regulations set forth by the Environmental Protection Agency (EPA), the sewering (disposal down drains or toilets) of hazardous pharmaceutical waste is strictly prohibited to prevent the contamination of waterways.[6][7]

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any work that will generate N-Nitroso Desmethyl Clozapine waste, it is mandatory to don the appropriate PPE. The goal is to create a complete barrier between the researcher and the chemical agent.

PPE Component	Specification & Rationale
Gloves	Chemical-resistant nitrile rubber gloves are required. Always double-glove when handling concentrated forms of the compound. Discard gloves immediately after use or upon any sign of contamination.[2]
Eye Protection	Safety glasses with side shields or, preferably, chemical safety goggles must be worn to protect against splashes and aerosolized particles.
Lab Coat	A standard laboratory coat must be worn and kept fully buttoned. Ensure the coat is dedicated to work with carcinogens and is laundered professionally, not at home.
Respiratory Protection	All handling of solid N-Nitroso Desmethyl Clozapine or procedures that could generate aerosols must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

Primary Disposal Protocol: Segregation and EHS Collection

For the vast majority of laboratory settings, this is the safest and most compliant method of disposal. It relies on your institution's Environmental Health & Safety (EHS) department for final disposal.

Step-by-Step Procedure:

• Waste Segregation: At the point of generation, immediately segregate all waste contaminated with N-Nitroso Desmethyl Clozapine. This includes:

  • Grossly contaminated items (e.g., weighing papers, pipette tips).

  • Empty stock vials.

  • Contaminated PPE (gloves, disposable sleeves).

  • Aqueous and solvent solutions containing the compound.

• Container Selection:

  • Solid Waste: Use a designated, sealable, and clearly marked hazardous waste container (e.g., a rigid plastic container or a double-bagged, transparent bag).[8]

  • Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container with a screw-top cap. Do not mix incompatible waste streams.

• Labeling: The container must be labeled clearly with the words "HAZARDOUS WASTE" . The label must also include:

  • The full chemical name: "N-Nitroso Desmethyl Clozapine Waste".

  • A list of all chemical constituents and their approximate percentages.

  • The date the first waste was added to the container.

  • The name and contact information of the responsible researcher.[2]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must be at or near the point of generation and should incorporate secondary containment (e.g., a chemical-resistant tray) to manage potential leaks.[2]

• Disposal Request: Once the container is full or you have ceased the experimental work, schedule a pickup with your institution's EHS office. Do not allow hazardous waste to accumulate for extended periods.

Advanced Protocol: Chemical Degradation (Trained Personnel Only)

For laboratories equipped and authorized to perform chemical degradation of hazardous waste, the following protocol can be used to convert the N-nitroso compound into less hazardous byproducts. This procedure must be performed exclusively by trained personnel inside a certified chemical fume hood.

This method, adapted from established procedures for the destruction of N-nitroso compounds, utilizes an aluminum-nickel alloy in an alkaline solution to achieve chemical reduction.[9][10] This approach has been shown to achieve at least 99.98% destruction of tested nitrosamides.[10]

Step-by-Step Degradation Protocol:

• Preparation: In a chemical fume hood, place the N-Nitroso Desmethyl Clozapine waste into an appropriately sized reaction vessel equipped with a magnetic stirrer. If the waste is solid, dissolve it in a minimal amount of a suitable solvent like water or methanol.[2]

• Alkalinization: While stirring, slowly add a 2 M Sodium Hydroxide (NaOH) solution to the vessel until the solution is strongly basic (pH > 12).[2]

• Reduction: Continue stirring vigorously and gradually add a stoichiometric excess of aluminum-nickel alloy powder. Caution: This reaction is exothermic and produces flammable hydrogen gas. Slow, careful addition is critical to control the reaction rate.[2][9]

• Reaction Monitoring: Allow the reaction to proceed at room temperature with continuous stirring for several hours. The completion of the degradation can be confirmed by an appropriate analytical method (e.g., HPLC, LC-MS) to verify the disappearance of the parent N-nitroso compound.[10]

• Neutralization and Final Disposal: Once the reaction is complete, cautiously neutralize the reaction mixture with a dilute acid (e.g., hydrochloric acid). The resulting solution, while degraded, must still be collected, labeled as hazardous waste, and disposed of through your institution's EHS office, as it contains residual reactants and byproducts.[2]

Disposal Method Selection

The following diagram outlines the decision-making process for selecting the appropriate disposal procedure.

Caption: Disposal decision workflow for N-Nitroso Desmethyl Clozapine waste.

Emergency Procedure: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area of the spill.

• Secure the Area: Restrict access to the spill area. If the spill is large or involves a highly concentrated solution, contact your institution's EHS for an emergency response.

• Don PPE: Before any cleanup, don the full PPE detailed in Section 2 (double gloves, goggles, lab coat, and appropriate respiratory protection if powders are present).

• Containment & Cleanup:

  • For solid spills: Gently cover the spill with absorbent paper to avoid raising dust.[8] Carefully sweep or vacuum the material into a designated hazardous waste container.

  • For liquid spills: Use an absorbent material (e.g., chemical spill pads or vermiculite) to absorb the spill. Work from the outside of the spill inward.

• Decontamination: Decontaminate the spill area using a suitable cleaning agent, followed by a thorough rinse. All materials used for cleanup (absorbent pads, wipes, contaminated PPE) must be disposed of as hazardous waste.[8]

References

• Proper Disposal of N-Nitroso-DL-proline-d3: A Comprehensive Guide for Laboratory Professionals. BenchChem. Link

• Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Lunn, G., Sansone, E. B., & Keefer, L. (1988). Cancer Research, 48(3), 522–526.

• Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Lunn, G., Sansone, E. B., & Keefer, L. K. (1988). PubMed. Link

• Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes. Castegnaro, M., et al. (1981). IARC Scientific Publications, (43), 387-397. Link

• MATERIAL SAFETY DATA SHEETS N-NITROSO CLOZAPINE IMPURITY 9.

• Guidelines for the laboratory use of chemical carcinogens. National Institutes of Health (NIH). Link

• Updated Rules for EPA hazardous pharmaceutical waste Sewering. Hazardous Waste Experts. (2019). Link

• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N-Nitrosodiethylamine (DEN). James Madison University. (2018). Link

• EPA Hazardous Pharmaceutical Waste Management. Triumvirate Environmental. Link

• 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). Occupational Safety and Health Administration (OSHA). Link

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A Researcher's Guide to Handling N-Nitroso Desmethyl Clozapine: Comprehensive Safety and PPE Protocols

This guide provides essential safety protocols for researchers, scientists, and drug development professionals handling N-Nitroso Desmethyl Clozapine. Given that this compound is a nitrosamine, a class of substances known for their potential carcinogenic properties, all handling procedures must be governed by the precautionary principle.[1][2][3] This document outlines the necessary personal protective equipment (PPE), operational controls, and disposal plans to ensure personnel safety and laboratory integrity.

Hazard Assessment and the Hierarchy of Controls

N-Nitroso Desmethyl Clozapine is a nitrosamine impurity and a derivative of the potent pharmaceutical, Clozapine. While specific toxicological data for this particular compound is limited, the broader class of N-nitroso compounds is associated with carcinogenicity.[1][2] Therefore, it must be handled as a potent compound with significant health risks.

Effective safety management extends beyond simply wearing PPE. The universally accepted "Hierarchy of Controls," endorsed by entities like the National Institute for Occupational Safety and Health (NIOSH), prioritizes risk mitigation strategies.[4][5] PPE, while crucial, is the final line of defense.

• Elimination/Substitution: The most effective control is to avoid using the hazardous substance if possible. In research and development, this is often not feasible.

• Engineering Controls: These are physical changes to the workspace that isolate workers from the hazard. For N-Nitroso Desmethyl Clozapine, this is the most critical control level.

• Administrative Controls: These are changes to work practices and procedures, such as specialized training and establishing designated work areas.

• Personal Protective Equipment (PPE): Specialized equipment worn by the worker to protect against the hazard.

Essential Engineering and Administrative Controls

Before any handling of N-Nitroso Desmethyl Clozapine, the following engineering and administrative controls must be in place.

• Primary Engineering Control: All manipulations of N-Nitroso Desmethyl Clozapine, including weighing, reconstituting, and aliquoting, must be performed inside a certified chemical fume hood, a Class I Biological Safety Cabinet, or a glovebox to prevent inhalation of airborne particles.[6][7][8]

• Administrative Controls:

  • Designated Area: Establish a clearly marked "Potent Compound Handling Area" within the laboratory. Access should be restricted to trained personnel.

  • Specialized Training: All personnel must receive documented training on the risks of nitrosamines, proper handling techniques for potent compounds, and the specific procedures outlined in this guide.[4][9]

  • Safe Work Practices: Avoid eating, drinking, or applying cosmetics in the laboratory.[10][11] Always wash hands thoroughly after handling the compound, even after removing gloves.[7][11]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical for minimizing dermal, ocular, and respiratory exposure. The following table summarizes the minimum PPE requirements.

Task	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing/Handling Solid Compound	Double Nitrile Gloves	Disposable, solid-front Coverall (e.g., Tyvek®)	Chemical Splash Goggles & Face Shield	Handled within a certified Chemical Fume Hood.
Preparing/Handling Solutions	Double Nitrile Gloves	Disposable, solid-front Coverall	Chemical Splash Goggles	Handled within a certified Chemical Fume Hood.
Spill Cleanup (outside of fume hood)	Double Nitrile Gloves	Disposable, solid-front Coverall	Chemical Splash Goggles & Face Shield	Powered Air-Purifying Respirator (PAPR)
Waste Disposal (handling sealed containers)	Single Pair Nitrile Gloves	Lab Coat over street clothes	Safety Glasses	Not generally required.

Detailed PPE Specifications

• Hand Protection: Double-gloving is mandatory for all direct handling procedures.[12] Use two pairs of powder-free nitrile gloves. This practice provides a barrier against potential tears or punctures in the outer glove and allows for safe removal of the contaminated outer layer without exposing the skin. Inspect gloves for any signs of degradation or damage before use.[11]

• Body Protection: A disposable, solid-front protective coverall is required over scrubs or personal clothing.[7][13] Standard laboratory coats with open fronts do not provide adequate protection against potent compound powders or splashes. The coverall should be rated for protection against chemical particles and liquids.

• Eye and Face Protection: At a minimum, chemical splash goggles that form a seal around the eyes are required.[14] Due to the high risk associated with this compound, a full-face shield worn over the goggles is strongly recommended during any procedure with a splash or aerosolization potential, such as weighing the solid or transferring solutions.[14]

• Respiratory Protection: As stated, the primary respiratory control is a fume hood. In the event of a significant spill outside of containment or a failure of the primary engineering control, a Powered Air-Purifying Respirator (PAPR) with a high-efficiency particulate air (HEPA) filter is necessary.[15][16] Surgical masks or N95 respirators do not offer sufficient protection against chemical vapors or high concentrations of potent powders.[14]

Procedural Guidance: Donning and Doffing PPE

The order of donning and, more importantly, doffing PPE is critical to prevent cross-contamination.

Experimental Protocol: PPE Donning Sequence

• Put on inner pair of nitrile gloves.

• Put on disposable coverall.

• Put on chemical splash goggles.

• Put on face shield (if required).

• Put on outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the coverall.

Experimental Protocol: PPE Doffing (Removal) Sequence

The goal is to touch contaminated surfaces only with other contaminated surfaces (outer gloves) and clean surfaces only with clean surfaces (inner gloves/bare hands).

• Initial Inspection: Visually inspect PPE for any gross contamination.

• Decontaminate Outer Gloves: If visibly contaminated, wipe down outer gloves with an appropriate deactivating solution or a wet towel before proceeding.

• Remove Coverall & Outer Gloves: Grasp the coverall at the chest and pull it down and away from the body, rolling it inside-out. As you roll it down your arms, peel off the outer gloves simultaneously so they are contained within the rolled-up coverall. Dispose of the bundle immediately into a designated hazardous waste container.

• Remove Face Shield/Goggles: Handling only the strap or clean edges, remove the face shield and then the goggles. Place them in a designated area for decontamination.

• Remove Inner Gloves: Carefully peel off the inner gloves, avoiding contact with the outer surface. Dispose of them in the hazardous waste container.

• Wash Hands: Immediately and thoroughly wash your hands with soap and water.

Caption: Workflow for Safe PPE Doffing to Minimize Contamination.

Decontamination and Disposal Plan

All materials that come into contact with N-Nitroso Desmethyl Clozapine must be treated as carcinogenic hazardous waste.[6]

Decontamination

• Work surfaces within the fume hood should be decontaminated after each use. Use a multi-step process: first, wipe with a detergent solution, followed by a solvent (like 70% ethanol), and finally water.

• All wipes used for decontamination must be disposed of as hazardous waste.

Waste Management

Proper segregation and disposal are legally required and essential for safety.

Waste Type	Container Requirements	Disposal Method
Contaminated Solid Waste (Gloves, coveralls, wipes, pipette tips, vials)	Sealed, puncture-proof container clearly labeled: "HAZARDOUS WASTE: CARCINOGEN " and "N-Nitroso Desmethyl Clozapine"	High-Temperature Incineration by a licensed hazardous waste contractor.[6][17]
Contaminated Liquid Waste (Solvents, reaction mixtures)	Sealed, chemically-compatible (e.g., glass or polyethylene) container, clearly labeled as above.	High-Temperature Incineration by a licensed hazardous waste contractor.[17]
Contaminated Sharps (Needles, razor blades)	Puncture-proof sharps container, clearly labeled as above.	High-Temperature Incineration by a licensed hazardous waste contractor.

Under no circumstances should nitrosamine-contaminated waste be disposed of in regular trash or down the drain.[6][11] All waste must be segregated from other chemical waste streams to prevent accidental reactions.[6]

References

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